N-(2,2,2-trifluoroethyl)urea

• CAS: 819-60-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of N-(2,2,2-trifluoroethyl)urea

Introduction: The Significance of Fluorinated Ureas in Modern Chemistry

The incorporation of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties.[1] This has led to a surge of interest in fluorinated compounds within the fields of medicinal chemistry, materials science, and agrochemicals.[1][2] Among these, urea derivatives hold a special place due to the ability of the urea functional group to form multiple stable hydrogen bonds with biological targets such as proteins and receptors.[2][3] This unique hydrogen-binding capability makes ureas a critical functional group in drug design, influencing potency, selectivity, and pharmacokinetic profiles.[3][4]

N-(2,2,2-trifluoroethyl)urea, the subject of this guide, is a prime example of a molecule that combines the advantageous properties of a trifluoroethyl group with the versatile urea scaffold. The trifluoroethyl moiety can enhance metabolic stability, binding affinity, and membrane permeability of a molecule. This guide provides a comprehensive overview of the synthesis and detailed characterization of N-(2,2,2-trifluoroethyl)urea, offering field-proven insights and robust protocols for researchers and professionals in drug development.

Synthesis of N-(2,2,2-trifluoroethyl)urea: A Mechanistic Approach

The synthesis of urea derivatives can be approached through various methods, with the reaction of an amine with an isocyanate being one of the most common and efficient routes.[2][5][6] This section details a reliable, two-step synthesis of N-(2,2,2-trifluoroethyl)urea, starting from the commercially available 2,2,2-trifluoroethylamine.

Synthetic Pathway Overview

The overall synthetic strategy involves the in-situ generation of 2,2,2-trifluoroethyl isocyanate from 2,2,2-trifluoroethylamine, followed by its reaction with ammonia to yield the target urea. This approach avoids the handling of potentially hazardous isocyanate intermediates directly.

Caption: Two-step synthesis of N-(2,2,2-trifluoroethyl)urea.

Step 1: In-Situ Generation of 2,2,2-Trifluoroethyl Isocyanate

Principle: The classical approach to forming isocyanates from primary amines involves the use of phosgene or its safer solid equivalent, triphosgene.[2][7] The reaction proceeds via a carbamoyl chloride intermediate, which then eliminates hydrogen chloride in the presence of a base to yield the isocyanate.

Experimental Protocol:

• Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser is charged with a solution of triphosgene in a dry, aprotic solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).[7][8]

• Amine Addition: A solution of 2,2,2-trifluoroethylamine and a non-nucleophilic base, such as triethylamine, in dry DCM is added dropwise to the triphosgene solution at a controlled temperature, typically 0 °C, to manage the exothermic reaction.[8]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking for the disappearance of the amine starting material and the appearance of the characteristic strong isocyanate peak around 2250-2275 cm⁻¹.[7]

• Work-up: Upon completion, the reaction mixture is typically filtered to remove the triethylamine hydrochloride salt, and the filtrate containing the in-situ generated 2,2,2-trifluoroethyl isocyanate is used directly in the next step without isolation.

Step 2: Formation of N-(2,2,2-trifluoroethyl)urea

Principle: Isocyanates are highly reactive electrophiles that readily undergo nucleophilic addition with amines to form ureas.[9][10] In this step, the in-situ generated 2,2,2-trifluoroethyl isocyanate is treated with ammonia.

Experimental Protocol:

• Ammonia Addition: A solution of ammonia in an organic solvent (e.g., dioxane) or aqueous ammonia is added to the solution of 2,2,2-trifluoroethyl isocyanate at room temperature.[6] The reaction is typically fast and exothermic.

• Product Precipitation: N-(2,2,2-trifluoroethyl)urea is often poorly soluble in the reaction solvent and precipitates out as a white solid upon formation.

• Isolation and Purification: The solid product is collected by filtration, washed with a suitable solvent (e.g., cold DCM or diethyl ether) to remove any unreacted starting materials and byproducts, and then dried under vacuum. Further purification can be achieved by recrystallization if necessary.

Comprehensive Characterization of N-(2,2,2-trifluoroethyl)urea

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and analytical techniques is employed for this purpose.

Spectroscopic Analysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For N-(2,2,2-trifluoroethyl)urea, ¹H, ¹³C, and ¹⁹F NMR are particularly informative.

¹H NMR Spectroscopy: The proton NMR spectrum provides information about the number and chemical environment of the hydrogen atoms.

• Expected Signals:

  • A quartet for the methylene protons (-CH₂-) adjacent to the trifluoromethyl group, split by the three fluorine atoms (³J_HF) and the adjacent NH proton (³J_HH).

  • A broad singlet or triplet for the NH proton of the trifluoroethyl group.

  • A broad singlet for the two protons of the terminal -NH₂ group.[11]

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum reveals the number of unique carbon environments.

• Expected Signals:

  • A quartet for the carbon of the trifluoromethyl group (-CF₃) due to coupling with the three fluorine atoms (¹J_CF).

  • A quartet for the methylene carbon (-CH₂-) due to coupling with the three fluorine atoms (²J_CF).

  • A signal for the carbonyl carbon (-C=O) of the urea group.

¹⁹F NMR Spectroscopy: Fluorine-19 NMR is highly sensitive and provides direct information about the fluorine-containing part of the molecule.

• Expected Signal:

  • A triplet for the three equivalent fluorine atoms of the -CF₃ group, split by the two adjacent methylene protons (³J_FH).

NMR Data Summary
Technique	Expected Chemical Shift (δ) and Multiplicity
¹H NMR (DMSO-d₆)	~3.8-4.0 ppm (dq, 2H, -CH₂-), ~6.6 ppm (br t, 1H, -CH₂NH-), ~5.7 ppm (br s, 2H, -NH₂)[11][12]
¹³C NMR (DMSO-d₆)	~158 ppm (s, C=O), ~125 ppm (q, -CF₃), ~41 ppm (q, -CH₂-)
¹⁹F NMR (DMSO-d₆)	~-71 ppm (t, -CF₃)[12]

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• Expected Key Absorptions:

  • N-H Stretching: Two distinct bands in the region of 3200-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the -NH₂ group and the N-H stretch of the secondary amide.[13][14]

  • C=O Stretching (Amide I band): A strong absorption band around 1630-1680 cm⁻¹ characteristic of the urea carbonyl group.[15]

  • N-H Bending (Amide II band): An absorption in the range of 1590-1650 cm⁻¹.[13][15]

  • C-N Stretching: Absorptions around 1460 cm⁻¹.[15]

  • C-F Stretching: Strong, characteristic absorptions in the region of 1000-1300 cm⁻¹.

Caption: Workflow for the characterization of N-(2,2,2-trifluoroethyl)urea.

3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, confirming its elemental composition.

• Expected Molecular Ion Peak: For N-(2,2,2-trifluoroethyl)urea (C₃H₅F₃N₂O), the expected monoisotopic mass is approximately 142.04 g/mol .[16][17] In high-resolution mass spectrometry (HRMS), this can be determined with high accuracy.

• Fragmentation Pattern: Common fragmentation pathways may include the loss of the trifluoroethyl group or cleavage of the urea backbone.

Physicochemical Characterization

1. Melting Point Analysis

The melting point is a crucial physical property that indicates the purity of a crystalline solid. A sharp and well-defined melting point range is indicative of a pure compound. The reported melting point for N-(2,2,2-trifluoroethyl)urea can be found in the literature and should be compared with the experimentally determined value.

2. Elemental Analysis

Elemental analysis provides the percentage composition of elements (C, H, N) in the compound. The experimentally determined percentages should be in close agreement with the calculated values for the molecular formula C₃H₅F₃N₂O.

Elemental Analysis Data
Element	Calculated %
Carbon (C)	25.36
Hydrogen (H)	3.55
Nitrogen (N)	19.71

Conclusion and Future Perspectives

This technical guide has provided a detailed and practical framework for the synthesis and comprehensive characterization of N-(2,2,2-trifluoroethyl)urea. The methodologies described are robust and rely on well-established chemical principles, ensuring a high degree of success for researchers in the field. The unique properties imparted by the trifluoroethyl group make this and related urea derivatives promising candidates for further investigation in drug discovery and materials science.[2][4] Future work could explore the derivatization of the terminal amino group to generate a library of novel compounds with potentially enhanced biological activities.

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An In-depth Technical Guide to N-(2,2,2-trifluoroethyl)urea (CAS 819-60-3)

Introduction

N-(2,2,2-trifluoroethyl)urea, identified by the CAS number 819-60-3, is a fluorinated organic compound of significant interest in the fields of medicinal chemistry and agrochemical research. Its structure, featuring a urea functional group appended to a trifluoroethyl moiety, imparts unique chemical properties that make it a valuable building block in the synthesis of novel bioactive molecules. The presence of the trifluoroethyl group is particularly noteworthy as it can enhance metabolic stability, increase lipophilicity, and favorably modulate the hydrogen bonding capabilities of the parent molecule.[1] This guide provides a comprehensive overview of the properties, synthesis, and applications of N-(2,2,2-trifluoroethyl)urea for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

N-(2,2,2-trifluoroethyl)urea is a white crystalline solid at room temperature, characterized by its high thermal stability and solubility in polar solvents.[1] These properties make it a versatile reagent in a variety of synthetic applications.

Property	Value	Source
CAS Number	819-60-3	[1][2][3][4]
Molecular Formula	C₃H₅F₃N₂O	[1][4]
Molecular Weight	142.08 g/mol	[4]
Appearance	White crystalline solid	[1]
Melting Point	Data not available	[5]
Boiling Point	Data not available	[2]
Solubility	Soluble in polar solvents	[1]

Molecular Structure:

Caption: Molecular structure of N-(2,2,2-trifluoroethyl)urea.

Synthesis of N-(2,2,2-trifluoroethyl)urea

The synthesis of N-(2,2,2-trifluoroethyl)urea and its derivatives is a topic of considerable interest. A general and efficient method involves the reaction of 3,3,3-trifluoroethyl isocyanate with an appropriate amine. This approach allows for the facile introduction of the trifluoroethylurea moiety onto a wide range of molecular scaffolds.

Experimental Protocol: General Synthesis of N-substituted N'-(2,2,2-trifluoroethyl)ureas

This protocol is adapted from a general method for the synthesis of trifluoroethyl-substituted ureas.[6]

Materials:

• 3,3,3-trifluoroethyl isocyanate

• Substituted amine (e.g., aniline for 1-Phenyl-3-(2,2,2-trifluoroethyl)urea)

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Inert gas atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the substituted amine (1.0 equivalent) in the anhydrous solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add 3,3,3-trifluoroethyl isocyanate (1.05 equivalents) to the cooled solution of the amine.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the desired N-substituted N'-(2,2,2-trifluoroethyl)urea.

Synthesis Workflow:

Caption: General workflow for the synthesis of N-substituted N'-(2,2,2-trifluoroethyl)ureas.

Applications in Drug Discovery and Development

The urea functional group is a key pharmacophore in a multitude of clinically approved drugs due to its ability to form crucial hydrogen bond interactions with biological targets. When combined with the trifluoroethyl group, which enhances metabolic stability and modulates physicochemical properties, N-(2,2,2-trifluoroethyl)urea becomes a highly valuable synthon in drug discovery.

3.1. Role as a Bioisostere and Pharmacophore

The trifluoroethylurea moiety can serve as a bioisosteric replacement for other functional groups, improving the pharmacokinetic profile of a lead compound without compromising its biological activity. The urea group itself is a versatile hydrogen bond donor and acceptor, enabling strong and specific interactions with enzyme active sites and receptor binding pockets.

3.2. Kinase Inhibitors

A significant application of urea derivatives in medicinal chemistry is in the development of protein kinase inhibitors for the treatment of cancer.[7][8][9][10] Many kinase inhibitors feature a bi-aryl urea scaffold, where the urea linker correctly orients the aromatic rings for optimal binding to the kinase domain. The introduction of a trifluoroethyl group can further enhance the potency and selectivity of these inhibitors. N-(2,2,2-trifluoroethyl)urea serves as a key starting material for the synthesis of such compounds.

Logical Relationship of N-(2,2,2-trifluoroethyl)urea in Kinase Inhibitor Design:

Caption: Role of N-(2,2,2-trifluoroethyl)urea in the design of kinase inhibitors.

3.3. Anticancer and Antimicrobial Agents

Research has shown that various N-(3,3,3-trifluoroethyl)-N'-substituted ureas exhibit moderate anticancer activity against several human cancer cell lines, including leukemia, non-small cell lung cancer, and renal cancer.[6] The trifluoroethylurea scaffold is therefore a promising starting point for the development of novel chemotherapeutic agents. Furthermore, the broader class of urea derivatives has been investigated for antimicrobial properties.

Applications in Agrochemicals

The principles that make N-(2,2,2-trifluoroethyl)urea attractive for pharmaceutical development also apply to the agrochemical industry. The enhanced metabolic stability and modulated lipophilicity can lead to the development of more potent and persistent herbicides, insecticides, and fungicides.

For instance, novel N-(2,2,2)-trifluoroethylpyrazole derivatives have been synthesized and shown to possess good herbicidal activity against both dicotyledonous and monocotyledonous weeds, with good safety for crops like maize.[11] This highlights the potential of incorporating the trifluoroethyl moiety into agrochemical discovery programs.

Safety and Handling

While a comprehensive, publicly available Safety Data Sheet (SDS) for N-(2,2,2-trifluoroethyl)urea is not readily found, general precautions for handling fluorinated organic compounds should be observed.[1] It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of accidental exposure, seek immediate medical attention. For disposal, follow local and institutional regulations for chemical waste.

Conclusion

N-(2,2,2-trifluoroethyl)urea (CAS 819-60-3) is a valuable and versatile building block for the synthesis of novel compounds in the pharmaceutical and agrochemical sectors. Its unique combination of a urea functional group and a trifluoroethyl moiety provides a scaffold with desirable properties, including enhanced metabolic stability and modulated biological activity. Further exploration of the synthetic utility and biological applications of this compound is warranted and holds promise for the development of new and improved therapeutic agents and crop protection solutions.

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The Ascendancy of N-(2,2,2-trifluoroethyl)urea Derivatives in Modern Medicinal Chemistry: A Technical Guide

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, imparting profound effects on metabolic stability, binding affinity, and pharmacokinetic profiles. Among the myriad of fluorinated motifs, the N-(2,2,2-trifluoroethyl)urea scaffold has emerged as a privileged structure, demonstrating remarkable versatility and therapeutic potential across a spectrum of diseases. This technical guide provides an in-depth exploration of N-(2,2,2-trifluoroethyl)urea derivatives, from their synthetic accessibility to their diverse pharmacological applications and the intricate structure-activity relationships that govern their biological activity. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful chemical entity in their therapeutic discovery programs.

Introduction: The Rationale for Trifluoroethylation in Urea-Based Scaffolds

The urea functional group is a well-established pharmacophore, capable of forming multiple hydrogen bonds with biological targets, thereby anchoring ligands to protein active sites.[1] However, the inherent metabolic lability of the amide bonds within urea derivatives can limit their therapeutic efficacy. The introduction of a 2,2,2-trifluoroethyl group (TFE) at one of the urea nitrogens offers a compelling solution to this challenge.

The strong electron-withdrawing nature of the trifluoromethyl group significantly alters the physicochemical properties of the adjacent amine. This modification enhances metabolic stability by shielding the N-H bond from enzymatic degradation. Furthermore, the TFE group can act as a bioisostere for other chemical moieties, influencing lipophilicity and membrane permeability, which are critical parameters for drug absorption and distribution. The unique electronic and steric properties of the TFE group also provide a valuable handle for fine-tuning ligand-receptor interactions and optimizing drug potency and selectivity.

Synthetic Methodologies: Accessing the N-(2,2,2-trifluoroethyl)urea Core

The construction of N-(2,2,2-trifluoroethyl)urea derivatives is readily achievable through several synthetic routes. The most common and efficient approach involves the reaction of 2,2,2-trifluoroethylamine with an appropriate isocyanate or a carbamate precursor.

Synthesis via Isocyanate Intermediates

A primary and versatile method for the synthesis of N-(2,2,2-trifluoroethyl)urea derivatives involves the reaction of 2,2,2-trifluoroethylamine with a diverse range of isocyanates. This reaction is typically high-yielding and proceeds under mild conditions.

Experimental Protocol: General Synthesis of N-Aryl-N'-(2,2,2-trifluoroethyl)ureas

A detailed, step-by-step methodology for the synthesis of a representative compound, 1-phenyl-3-(2,2,2-trifluoroethyl)urea, is provided below.[1]

Materials:

• 2,2,2-Trifluoroethylamine

• Phenyl isocyanate

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Stirring apparatus

• Reaction vessel

Procedure:

• In a clean, dry reaction vessel, dissolve phenyl isocyanate (1.0 equivalent) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add 2,2,2-trifluoroethylamine (1.0 equivalent) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The resulting solid is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 1-phenyl-3-(2,2,2-trifluoroethyl)urea.

Characterization of 1-phenyl-3-(2,2,2-trifluoroethyl)urea: [1]

• Yield: 98%

• Melting Point: 151–153 °C

• 1H NMR (DMSO-d6): δ 3.86 (dq, 2H), 6.62 (t, 1H), 6.90 (t, 1H), 7.20 (t, 2H), 7.38 (d, 2H), 8.53 (s, 1H).

• 19F NMR (DMSO-d6): δ -71.48 (t).

• MS (EI): m/z 218 (M+).

Alternative Synthetic Routes

While the isocyanate route is prevalent, other methods, such as the use of phosgene or its equivalents to generate an in-situ isocyanate, or the reaction of 2,2,2-trifluoroethylamine with carbamoyl chlorides, can also be employed, offering flexibility in substrate scope and reaction conditions.

Caption: Key synthetic routes to N-(2,2,2-trifluoroethyl)urea derivatives.

Pharmacological Profile: A Scaffold of Diverse Therapeutic Potential

The N-(2,2,2-trifluoroethyl)urea scaffold has been successfully incorporated into a wide array of biologically active molecules, demonstrating efficacy in oncology, infectious diseases, and inflammatory disorders. This versatility stems from the ability of the urea moiety to engage in crucial hydrogen bonding interactions with various enzyme active sites, while the trifluoroethyl group fine-tunes the pharmacokinetic and pharmacodynamic properties.

Enzyme Inhibition: A Dominant Mechanism of Action

A predominant mechanism through which N-(2,2,2-trifluoroethyl)urea derivatives exert their therapeutic effects is through the inhibition of key enzymes involved in disease pathogenesis.

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Numerous N-(2,2,2-trifluoroethyl)urea derivatives have been developed as potent kinase inhibitors. The urea functionality often forms key hydrogen bonds with the hinge region of the kinase ATP-binding pocket, a common feature of many kinase inhibitors.

• Aurora Kinases: These serine/threonine kinases are essential for mitotic progression, and their overexpression is linked to tumorigenesis.[2][3] N-(2,2,2-trifluoroethyl)urea derivatives have been designed to target the ATP-binding site of Aurora kinases, leading to cell cycle arrest and apoptosis in cancer cells.

• Apoptosis Signal-regulating Kinase 1 (ASK1): ASK1 is a key mediator of cellular stress responses that can lead to inflammation and apoptosis.[4][5] Inhibitors based on the N-(2,2,2-trifluoroethyl)urea scaffold have shown promise in preclinical models of inflammatory diseases by blocking the downstream signaling cascade of ASK1.[6][7]

Caption: General mechanism of kinase inhibition.

Soluble epoxide hydrolase is an enzyme that metabolizes anti-inflammatory and analgesic epoxy fatty acids into their less active diol counterparts. Inhibition of sEH has emerged as a promising therapeutic strategy for the treatment of pain and inflammation.[8][9] N-(2,2,2-trifluoroethyl)urea derivatives have been identified as potent sEH inhibitors, with the urea moiety mimicking the transition state of the epoxide hydrolysis reaction.[10]

Structure-Activity Relationships (SAR): Tailoring Potency and Selectivity

The biological activity of N-(2,2,2-trifluoroethyl)urea derivatives can be systematically modulated by structural modifications to the core scaffold. Understanding these structure-activity relationships is paramount for the rational design of potent and selective drug candidates.

Derivative	Target	IC50 (nM)	Key Structural Features	Reference
1-Phenyl-3-(2,2,2-trifluoroethyl)urea	Not Specified (Anticancer Screen)	Moderate Activity	Simple phenyl substitution	[1]
Pyridin-2-yl urea derivative	ASK1	1.55	Pyridyl group enhancing binding	[6]
1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl)urea	sEH	Not specified, but effective in vivo	Trifluoromethoxy and piperidine moieties	[8]
Pyridin-3-yl-3-(2,2,2-trifluoroethyl)urea	Not Specified (Anticancer Screen)	Moderate Activity	Positional isomer of pyridyl group	[1]

Key SAR Insights:

• Aromatic Substituents: The nature and substitution pattern of the aromatic ring attached to the urea nitrogen play a crucial role in determining potency and selectivity. Electron-withdrawing or -donating groups, as well as heterocyclic rings, can significantly impact binding affinity. For instance, the introduction of a pyridyl group has been shown to enhance the potency of ASK1 inhibitors.[6]

• Lipophilicity and Solubility: The overall lipophilicity of the molecule, influenced by both the aromatic substituent and other appended groups, affects its solubility and pharmacokinetic properties. The trifluoroethyl group itself contributes to increased lipophilicity.

• Conformational Constraints: Introducing conformational rigidity into the molecule, for example, through cyclic structures, can pre-organize the ligand for optimal binding to the target, leading to enhanced potency.

Future Directions and Conclusion

The N-(2,2,2-trifluoroethyl)urea scaffold continues to be a fertile ground for the discovery of novel therapeutics. Future research will likely focus on several key areas:

• Expansion of Target Space: Exploring the utility of this scaffold against a broader range of biological targets, including emerging therapeutic targets in areas such as neurodegeneration and metabolic diseases.

• Fine-tuning of Pharmacokinetics: Further optimization of the pharmacokinetic properties of these derivatives to improve oral bioavailability, metabolic stability, and tissue distribution.

• Development of Covalent Inhibitors: The strategic placement of reactive functional groups could enable the development of covalent N-(2,2,2-trifluoroethyl)urea inhibitors, potentially leading to prolonged duration of action and enhanced potency.

References

• Popova, E. A., et al. (2015). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. Journal of Fluorine Chemistry, 178, 197-203. [Link]

• Davis, T. L., & Blanchard, K. C. (1929). Phenylurea. Organic Syntheses, 9, 84. [Link]

• ResearchGate. (n.d.). IC50 values of the enzyme inhibition results. [Link]

• Warr, W. A. (2022). Prediction of enzyme inhibition (IC50) using a combination of protein–ligand docking and semiempirical quantum mechanics. Journal of Molecular Modeling, 28(8), 229. [Link]

• Wang, Y., et al. (2022). Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Molecules, 27(19), 6524. [Link]

• Ghorab, M. M., et al. (2019). Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Molecules, 24(21), 3847. [Link]

• ResearchGate. (n.d.). Known inhibitors with activity against soluble epoxide hydrolase sEH. [Link]

• Zhang, Y., et al. (2022). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. International Journal of Molecular Sciences, 23(19), 11296. [Link]

• Hwang, S. H., et al. (2021). A Soluble Epoxide Hydrolase Inhibitor, 1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl) Urea, Ameliorates Experimental Autoimmune Encephalomyelitis. International Journal of Molecular Sciences, 22(9), 4557. [Link]

• Zhang, Y., et al. (2022). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein-Ligand Binding Free Energy Calculations. International journal of molecular sciences, 23(19), 11296. [Link]

• Morisseau, C., & Hammock, B. D. (2005). Potent urea and carbamate inhibitors of soluble epoxide hydrolases. Journal of medicinal chemistry, 48(13), 4287–4295. [Link]

• Garlapati, P. R., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. [Link]

• Kim, J., et al. (2014). The Discovery of Aurora Kinase Inhibitor by Multi-Docking-Based Virtual Screening. International journal of molecular sciences, 15(11), 20403–20416. [Link]

• Brys, R., et al. (2020). Discovery and development of ASK1 inhibitors. Progress in medicinal chemistry, 59, 101–179. [Link]

• Fancelli, D., et al. (2006). Small molecule aurora kinases inhibitors. Current medicinal chemistry, 13(7), 817–836. [Link]

• Nikolic, I., et al. (2020). ASK1 inhibition: a therapeutic strategy with multi-system benefits. Cellular and molecular life sciences : CMLS, 77(13), 2527–2542. [Link]

• Synapse. (2024). What ASK1 inhibitors are in clinical trials currently? [Link]

• Varghese, S., & Achenbach, J. (2022). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv. [Link]

• ResearchGate. (n.d.). IC50 graphs of studied enzyme inhibition results. [Link]

• Morisseau, C., et al. (2002). Structural refinement of inhibitors of urea-based soluble epoxide hydrolases. Biochemical pharmacology, 63(9), 1599–1608. [Link]

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• Singh, T., & Jayaram, B. (2015). Exploration of the structural requirements of Aurora Kinase B inhibitors by a combined QSAR, modelling and molecular simulation approach. Scientific reports, 5, 12601. [Link]

• Kumar, R., et al. (2014). Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. International Journal of Pharmaceutical Sciences and Research, 5(9), 3788-3793. [Link]

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A Technical Guide to the Spectroscopic Characterization of N-(2,2,2-trifluoroethyl)urea

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Molecular Structure and Properties

• Molecular Formula: C₃H₅F₃N₂O[1][2]

• Molecular Weight: 142.08 g/mol [1][2]

• Structure:

  

  A visual representation of the N-(2,2,2-trifluoroethyl)urea molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For N-(2,2,2-trifluoroethyl)urea, ¹H, ¹³C, and ¹⁹F NMR will provide critical information about its molecular framework.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to exhibit three distinct signals corresponding to the different proton environments in the molecule.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J)	Assignment
1	~ 5.5 - 6.5	Broad Singlet	2H	-	-NH₂
2	~ 6.0 - 7.0	Broad Triplet	1H	~ 6-7 Hz	-NH-
3	~ 3.8 - 4.0	Quartet of Triplets	2H	³JHF ~ 9-10 Hz, ³JHH ~ 6-7 Hz	-CH₂-

Causality Behind Predictions:

• -NH₂ Protons: These protons are on a nitrogen atom and are expected to be somewhat deshielded, appearing as a broad singlet due to rapid exchange and quadrupole broadening from the nitrogen atom. Their chemical shift can be highly dependent on solvent and concentration.

• -NH- Proton: This proton is adjacent to the electron-withdrawing trifluoroethyl group and the carbonyl group, leading to a downfield shift. It is expected to be a broad triplet due to coupling with the adjacent methylene (-CH₂-) protons.

• -CH₂- Protons: This methylene group is adjacent to a nitrogen atom and the highly electronegative CF₃ group. This environment causes a significant downfield shift. The signal is predicted to be a quartet due to coupling with the three fluorine atoms (³JHF) and a triplet due to coupling with the adjacent -NH- proton (³JHH), resulting in a complex quartet of triplets multiplicity.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J)	Assignment
1	~ 158 - 162	Singlet	-	C=O (Carbonyl)
2	~ 123 - 127	Quartet	¹JCF ~ 275-280 Hz	-CF₃
3	~ 40 - 45	Quartet	²JCF ~ 30-35 Hz	-CH₂-

Causality Behind Predictions:

• Carbonyl Carbon (C=O): The carbonyl carbon of a urea is typically found in the 158-162 ppm range.

• Trifluoromethyl Carbon (-CF₃): The carbon of the trifluoromethyl group will appear as a quartet due to the strong one-bond coupling to the three fluorine atoms (¹JCF). The chemical shift will be significantly downfield due to the high electronegativity of fluorine.

• Methylene Carbon (-CH₂-): This carbon is adjacent to the nitrogen and the trifluoromethyl group. It will also exhibit a quartet multiplicity due to the two-bond coupling to the fluorine atoms (²JCF).

Predicted ¹⁹F NMR Spectrum

¹⁹F NMR is a highly sensitive technique for the analysis of fluorinated compounds.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J)	Assignment
1	~ -70 to -75	Triplet	³JHF ~ 9-10 Hz	-CF₃

Causality Behind Predictions:

• Trifluoromethyl Group (-CF₃): The three equivalent fluorine atoms of the trifluoromethyl group will give rise to a single signal. This signal will be split into a triplet due to coupling with the two adjacent methylene protons (³JHF). The chemical shift is expected in the typical range for a CF₃ group attached to an aliphatic carbon.

Experimental Protocol: NMR Spectroscopy

A detailed, step-by-step methodology for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

• Sample Preparation:

  • Weigh approximately 5-10 mg of N-(2,2,2-trifluoroethyl)urea.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆) in a clean, dry vial. DMSO-d₆ is often a good choice for ureas due to their polarity and the ability to observe exchangeable NH protons.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the desired nuclei (¹H, ¹³C, ¹⁹F).

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton spectrum using a standard pulse sequence. Ensure an adequate number of scans for a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

  • ¹⁹F NMR: Acquire a proton-coupled ¹⁹F spectrum to observe the triplet multiplicity. A proton-decoupled spectrum can also be acquired to confirm the chemical shift.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the resulting spectra.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference for ¹H and ¹³C spectra, and an appropriate standard (e.g., CFCl₃) for ¹⁹F NMR.

  • Integrate the signals in the ¹H NMR spectrum.

Caption: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of N-(2,2,2-trifluoroethyl)urea is expected to show characteristic absorption bands for the N-H, C=O, C-N, and C-F bonds.

Predicted IR Spectrum

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3450 - 3300	Strong, Broad	N-H Stretch	-NH₂, -NH-
1680 - 1640	Strong	C=O Stretch (Amide I)	Urea Carbonyl
1650 - 1580	Medium	N-H Bend (Amide II)	-NH₂, -NH-
1300 - 1100	Strong, Broad	C-F Stretch	Trifluoromethyl
1450 - 1350	Medium	C-N Stretch	Urea C-N

Causality Behind Predictions:

• N-H Stretching: The N-H stretching vibrations of the primary and secondary amine groups in the urea moiety will appear as strong, broad bands in the high-frequency region of the spectrum.

• C=O Stretching (Amide I): The carbonyl group of the urea will give a very strong and characteristic absorption band.

• N-H Bending (Amide II): This band arises from the in-plane bending of the N-H bonds.

• C-F Stretching: The carbon-fluorine bonds of the trifluoromethyl group will produce very strong and broad absorption bands in the fingerprint region.

• C-N Stretching: The stretching vibrations of the carbon-nitrogen bonds will also be present.

For comparison, the IR spectrum of the related compound 1,3-bis(2,2,2-trifluoroethyl)urea shows strong absorptions in these predicted regions.[3]

Experimental Protocol: FT-IR Spectroscopy (Solid Sample)

• Sample Preparation (Thin Solid Film Method): [4]

  • Dissolve a small amount (a few milligrams) of N-(2,2,2-trifluoroethyl)urea in a volatile solvent such as acetone or methylene chloride.[4]

  • Place a drop of the solution onto a clean, dry salt plate (e.g., KBr or NaCl).[4]

  • Allow the solvent to evaporate completely, leaving a thin film of the solid sample on the plate.[4]

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

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A Technical Guide to the Solubility of N-(2,2,2-trifluoroethyl)urea in Organic Solvents

Introduction: The Significance of N-(2,2,2-trifluoroethyl)urea in Modern Chemistry

N-(2,2,2-trifluoroethyl)urea is a fluorinated organic compound featuring a urea functional group. The urea moiety is a cornerstone in medicinal chemistry, prized for its unique hydrogen bonding capabilities which are crucial for drug-target interactions.[1] The incorporation of urea functionalities can modulate the selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules.[1][2] The presence of the trifluoroethyl group in N-(2,2,2-trifluoroethyl)urea adds another layer of complexity and interest. Fluorination is a common strategy in drug design to enhance metabolic stability, binding affinity, and membrane permeability. Understanding the solubility of this compound is therefore a critical first step in its application, whether in pharmaceutical development, agrochemicals, or materials science.[3]

This guide provides a comprehensive overview of the solubility characteristics of N-(2,2,2-trifluoroethyl)urea. While quantitative solubility data for this specific molecule is not extensively documented in publicly available literature, this paper will provide a predictive framework based on its molecular structure and the known behavior of related urea derivatives. Furthermore, a detailed experimental protocol for determining its solubility in various organic solvents is presented to empower researchers in their own investigations.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a compound is governed by its intermolecular interactions with the solvent. In the case of N-(2,2,2-trifluoroethyl)urea (Molecular Formula: C3H5F3N2O, Molecular Weight: 142.08 g/mol [4]), several structural features are key to its solubility profile:

• The Urea Backbone : The urea group contains two amine protons (N-H) that act as hydrogen bond donors and a carbonyl oxygen (C=O) that acts as a hydrogen bond acceptor. This dual nature allows for strong interactions with polar solvents, particularly those that can also engage in hydrogen bonding.[3]

• The Trifluoroethyl Group (-CH2CF3) : The highly electronegative fluorine atoms create a strong dipole moment, increasing the polarity of this substituent. However, the CF3 group is generally considered lipophilic and a poor hydrogen bond acceptor. Its presence is likely to enhance solubility in polar aprotic solvents and potentially limit solubility in highly polar protic solvents compared to non-fluorinated analogs.

Based on these features, a qualitative prediction of solubility in different solvent classes can be made:

• Polar Protic Solvents (e.g., water, methanol, ethanol) : The ability of these solvents to hydrogen bond will facilitate the dissolution of N-(2,2,2-trifluoroethyl)urea. However, the hydrophobic nature of the trifluoroethyl group may limit its solubility in water compared to unsubstituted urea. For instance, urea itself is highly soluble in water (1079 g/L at 20°C) and ethanol.[5][6]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone, acetonitrile) : These solvents can accept hydrogen bonds and have strong dipole moments, which should allow for favorable interactions with the urea moiety. Solvents like Dimethyl Sulfoxide (DMSO) are frequently used in the synthesis and characterization of substituted ureas, suggesting good solubility.[7]

• Nonpolar Solvents (e.g., hexane, toluene) : Due to the high polarity of the urea functional group, N-(2,2,2-trifluoroethyl)urea is expected to have very low solubility in nonpolar solvents. The principle of "like dissolves like" suggests that the strong hydrogen bonding network of the urea derivative would be difficult to break with the weak van der Waals forces offered by nonpolar solvents.

The following diagram illustrates the potential intermolecular interactions between N-(2,2,2-trifluoroethyl)urea and different solvent types.

Caption: Predicted intermolecular interactions of N-(2,2,2-trifluoroethyl)urea with different solvent classes.

Qualitative Solubility of Related Urea Derivatives

While specific data for the title compound is scarce, reports on the synthesis of similar molecules provide clues. For instance, various N-(2,2,2-trifluoroethyl)-N'-substituted ureas have been synthesized and characterized using DMSO-d6 for NMR analysis, indicating good solubility in this solvent.[7] The synthesis of other urea derivatives often involves solvents like ethanol, suggesting at least moderate solubility.[8][9]

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a systematic experimental approach is necessary. The equilibrium shake-flask method is a reliable and widely accepted technique.

Objective:

To determine the saturation solubility of N-(2,2,2-trifluoroethyl)urea in a range of organic solvents at a controlled temperature.

Materials and Equipment:

• N-(2,2,2-trifluoroethyl)urea (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical instrument (e.g., GC, NMR).

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of N-(2,2,2-trifluoroethyl)urea to a series of vials. The excess solid is crucial to ensure saturation is reached.

  • Add a known volume of each selected solvent to the corresponding vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25°C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The time required may need to be determined empirically.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a few hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a syringe filter into a clean vial to remove any undissolved solid.

• Quantification:

  • Prepare a series of standard solutions of N-(2,2,2-trifluoroethyl)urea of known concentrations in a suitable solvent (ideally the same solvent as the sample, or a solvent in which it is freely soluble and compatible with the mobile phase).

  • Generate a calibration curve by analyzing the standard solutions using a validated analytical method (e.g., HPLC).

  • Dilute the filtered sample solutions with a known factor to bring the concentration within the range of the calibration curve.

  • Analyze the diluted sample solutions and determine the concentration of N-(2,2,2-trifluoroethyl)urea from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in appropriate units (e.g., mg/mL, mol/L).

The following diagram outlines this experimental workflow.

Caption: Experimental workflow for determining the solubility of N-(2,2,2-trifluoroethyl)urea.

Conclusion

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A Senior Application Scientist's Guide to the Synthesis of N-(2,2,2-trifluoroethyl)urea from 2,2,2-trifluoroethylamine

Abstract

N-(2,2,2-trifluoroethyl)urea is a valuable building block in medicinal and agricultural chemistry, with the trifluoroethyl moiety often imparting desirable pharmacokinetic properties to bioactive molecules. This technical guide provides an in-depth analysis of robust and scalable synthetic routes originating from 2,2,2-trifluoroethylamine. We move beyond simple procedural lists to explore the mechanistic underpinnings and practical considerations of two primary synthetic strategies: the reaction of 2,2,2-trifluoroethylamine with in-situ generated isocyanates using triphosgene, and a greener, catalyst-free approach utilizing potassium cyanate in an aqueous medium. This document is intended for researchers and process chemists, offering detailed experimental protocols, comparative analysis of the methodologies, and critical safety information to ensure efficient and safe synthesis of the target compound.

Introduction: The Significance of the Trifluoroethyl Moiety

The strategic introduction of fluorine-containing groups is a cornerstone of modern drug design. The trifluoromethyl (CF3) group, in particular, can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1] The 2,2,2-trifluoroethyl group serves as a critical synthon for incorporating this feature. N-substituted ureas are themselves a privileged scaffold in medicinal chemistry, known for their ability to form strong hydrogen bonds and interact with biological targets.[2][3][4] Consequently, N-(2,2,2-trifluoroethyl)urea and its derivatives are of high interest as intermediates for pharmaceuticals, agrochemicals, and functional materials.[3][5]

The synthesis of ureas has traditionally relied on hazardous reagents like phosgene and pre-formed isocyanates.[6][7] Modern synthetic chemistry, however, prioritizes the development of safer, more efficient, and environmentally benign processes.[6] This guide focuses on practical methods that balance reactivity, safety, and scalability for the preparation of N-(2,2,2-trifluoroethyl)urea.

Critical Safety & Handling: 2,2,2-Trifluoroethylamine

Before commencing any experimental work, a thorough understanding of the primary reactant, 2,2,2-trifluoroethylamine (TFEA), is imperative. It is a hazardous chemical requiring strict safety protocols.

Table 1: Hazard Profile and Handling Recommendations for 2,2,2-Trifluoroethylamine

Hazard Category	Description & Precautionary Measures	Source(s)
Flammability	Highly flammable liquid and vapor (Category 2). Keep away from heat, sparks, open flames, and hot surfaces. Use explosion-proof equipment and non-sparking tools. Containers must be grounded and bonded.	[8][9][10]
Corrosivity	Causes severe skin burns and eye damage (Category 1B). Contact can cause blindness. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face protection.	[8][9]
Toxicity	Harmful if swallowed (Acute oral toxicity, Category 4). Do not eat, drink, or smoke when using this product. Wash hands and exposed skin thoroughly after handling.	[8][9]
Inhalation Hazard	May cause respiratory irritation. Material is destructive to mucous membranes and the upper respiratory tract. Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing vapors or mist.	[8][9][11]
Storage	Store in a cool, dry, well-ventilated location. Keep container tightly closed. Recommended storage temperature is 2-8°C. The hydrochloride salt is hygroscopic.	[9][11]
Incompatibilities	Incompatible with strong acids and oxidizing agents. Avoid contamination with agents like nitrates and chlorine bleaches, as ignition may result.	[9][12]

Emergency Procedures: In case of skin contact, immediately wash off with soap and plenty of water and remove contaminated clothing.[9][11] For eye contact, rinse immediately with plenty of water for at least 15 minutes.[8] If inhaled, move the person to fresh air.[8][11] In all cases of exposure, seek immediate medical attention.[8]

Synthetic Route I: Phosgene-Surrogate Approach via Triphosgene

This robust method involves the reaction of 2,2,2-trifluoroethylamine with an isocyanate. While one could use a pre-synthesized isocyanate, a more versatile approach for creating unsymmetrical ureas is to generate the isocyanate in situ from a different primary amine using a phosgene surrogate, followed by the addition of 2,2,2-trifluoroethylamine. Triphosgene (bis(trichloromethyl) carbonate) is a crystalline solid that is a safer and more convenient substitute for gaseous phosgene.[6][13][14]

Principle & Mechanism

The synthesis is a one-pot, two-step process. First, a primary amine (Amine 1) reacts with triphosgene in the presence of a non-nucleophilic base (e.g., triethylamine or DIPEA) to form the corresponding isocyanate intermediate. The base is crucial for scavenging the HCl generated during the reaction. In the second step, 2,2,2-trifluoroethylamine (Amine 2) is added, which undergoes nucleophilic addition to the isocyanate to form the final N,N'-unsymmetrically substituted urea. For the synthesis of the parent N-(2,2,2-trifluoroethyl)urea, the intermediate isocyanate is trapped with ammonia. A more direct route involves converting 2,2,2-trifluoroethylamine into 2,2,2-trifluoroethyl isocyanate first, which is then reacted.

The core mechanism is the nucleophilic attack of the amine nitrogen of TFEA on the electrophilic carbonyl carbon of the isocyanate.

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An In-depth Technical Guide to the Reactivity of 2,2,2-Trifluoroethyl Isocyanate with Amines

Executive Summary

The reaction between 2,2,2-trifluoroethyl isocyanate (TFEI) and amines to form substituted ureas is a cornerstone of modern synthetic and medicinal chemistry. The incorporation of the trifluoroethyl moiety can significantly modulate the physicochemical properties of a molecule, including its basicity, lipophilicity, and metabolic stability. This guide provides a comprehensive examination of the core principles governing this reaction. We will delve into the mechanistic underpinnings, explore the kinetic landscape as influenced by substrate structure and reaction conditions, and provide field-proven protocols for practical application. This document is intended for researchers, scientists, and drug development professionals who require a deep, causal understanding of this critical transformation.

The Unique Electronic Profile of 2,2,2-Trifluoroethyl Isocyanate

The isocyanate functional group (–N=C=O) is inherently electrophilic at the central carbon atom, making it susceptible to attack by a wide range of nucleophiles.[1][2] The reactivity of 2,2,2-trifluoroethyl isocyanate is profoundly influenced by the powerful electron-withdrawing nature of the adjacent trifluoromethyl (–CF₃) group. This inductive effect (-I) significantly depletes electron density from the isocyanate carbon, rendering it exceptionally electrophilic and thus, highly reactive towards nucleophiles like amines. This enhanced reactivity is a key consideration in experimental design, often allowing for milder reaction conditions compared to less activated alkyl isocyanates.

The Nucleophilic Addition: Mechanism and Kinetics

The formation of a urea from an isocyanate and an amine is a classic nucleophilic addition reaction.[1][2] The reaction proceeds through a well-established mechanism, though its kinetic order can be more complex than a simple bimolecular model might suggest.

The Reaction Mechanism

The reaction is initiated by the nucleophilic attack of the amine's lone pair of electrons on the electrophilic carbonyl carbon of the isocyanate. This forms a transient, zwitterionic tetrahedral intermediate. A rapid proton transfer from the nitrogen of the amine to the nitrogen of the isocyanate then occurs, yielding the stable urea final product.

Caption: Mechanism of urea formation from trifluoroethyl isocyanate and an amine.

Kinetic Profile

While often treated as a simple second-order reaction (first order in each reactant), detailed kinetic studies of isocyanate-amine reactions have revealed more complex behavior.[3] The rate can be influenced by reactant concentrations and the solvent, sometimes exhibiting third or fourth-order kinetics.[3] This suggests the formation of intermediate complexes between reactant molecules that precede the rate-determining step.[3]

The general order of reactivity for amines with isocyanates is: Primary Aliphatic Amines > Secondary Aliphatic Amines > Aromatic Amines

This trend is governed by a combination of nucleophilicity and steric hindrance.

• Nucleophilicity: Primary aliphatic amines are typically more basic and nucleophilic than aromatic amines, leading to faster reaction rates.[4]

• Steric Hindrance: Secondary amines, while often strong nucleophiles, react more slowly than their primary counterparts due to the increased steric bulk around the nitrogen atom, which impedes its approach to the isocyanate carbon.[5][6] Substituents on the aromatic ring of anilines also impact reactivity through both electronic and steric effects.[7]

Controlling the Reaction: Catalysis and Solvent Effects

In many applications, particularly with less reactive amines or when rapid conversion is required, catalysis is employed. The choice of solvent also plays a crucial role in modulating reaction rates.

Catalysis

The reaction can be significantly accelerated by both base and acid catalysts, with tertiary amines and organometallic compounds being the most common.[8][9]

• Tertiary Amines (e.g., Triethylamine, DABCO): These function as base catalysts. The prevailing mechanism involves the formation of a complex between the tertiary amine and the isocyanate.[10][11] This complexation increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the amine.[11][12]

Caption: Catalytic cycle for a tertiary amine-catalyzed isocyanate-amine reaction.

• Organometallic Catalysts: Compounds of tin, zinc, and bismuth are highly effective catalysts.[9] They generally operate through a Lewis acid mechanism, coordinating to the oxygen or nitrogen of the isocyanate to increase its electrophilicity.[9] Due to toxicity concerns, the use of organotin catalysts is increasingly restricted.

Solvent Effects

The choice of solvent can have a significant impact on the reaction rate.

• Aprotic Polar Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally preferred as they can solvate the charged transition state, accelerating the reaction, without competing as a nucleophile.

• Aprotic Non-polar Solvents (e.g., Toluene, Hexane): Reactions are often slower in these solvents.[3]

• Protic Solvents (e.g., Alcohols, Water): These should be strictly avoided. Isocyanates react readily with alcohols to form carbamates and with water to form an unstable carbamic acid, which decomposes to an amine and carbon dioxide.[1] This side reaction not only consumes the isocyanate but can also lead to the formation of undesired symmetrical urea byproducts.

Field-Proven Experimental Protocol

The following protocol provides a reliable method for the synthesis of N-(aryl/alkyl)-N'-(2,2,2-trifluoroethyl)urea derivatives, a common structural motif in bioactive molecules.[13][14]

Materials & Reagents

Reagent/Material	Purpose	Grade	Supplier
2,2,2-Trifluoroethyl isocyanate	Reactant	≥98%	Standard Chemical Supplier
Amine (e.g., Benzylamine)	Reactant	≥99%	Standard Chemical Supplier
Anhydrous Dichloromethane (DCM)	Solvent	DriSolv® or equivalent	Standard Chemical Supplier
Saturated Sodium Bicarbonate	Aqueous Wash	Reagent	Standard Chemical Supplier
Anhydrous Magnesium Sulfate	Drying Agent	Reagent	Standard Chemical Supplier
Round-bottom flask, stir bar	Reaction Vessel	---	Standard Labware Supplier
Addition Funnel	Reagent Addition	---	Standard Labware Supplier
TLC plates, Silica Gel	Reaction Monitoring, Purification	---	Standard Chemical Supplier

Step-by-Step Methodology

CAUTION: This procedure must be performed in a well-ventilated fume hood. Isocyanates are toxic, potent lacrimators, and respiratory sensitizers.[15][16] Appropriate personal protective equipment (safety goggles, lab coat, nitrile gloves) is mandatory.[17][18]

• Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add the desired amine (10.0 mmol, 1.0 equiv).

• Dissolution: Dissolve the amine in 30 mL of anhydrous dichloromethane (DCM). Cool the solution to 0 °C using an ice-water bath.

• Isocyanate Addition: In a separate, dry vessel, dissolve 2,2,2-trifluoroethyl isocyanate (1.26 g, 10.1 mmol, 1.01 equiv) in 10 mL of anhydrous DCM. Transfer this solution to an addition funnel.

• Reaction: Add the isocyanate solution dropwise to the stirred amine solution over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up: Quench the reaction by slowly adding 20 mL of water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude urea product, often a white solid, can be purified by recrystallization (e.g., from ethyl acetate/hexanes) or by flash column chromatography on silica gel if necessary.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, FT-IR, and Mass Spectrometry.

Experimental Workflow Diagram

Caption: Standard laboratory workflow for the synthesis of trifluoroethyl ureas.

Safety and Handling Imperatives

Isocyanates are hazardous materials that demand rigorous safety protocols.[17][19]

• Toxicity: 2,2,2-Trifluoroethyl isocyanate is toxic if inhaled, ingested, or absorbed through the skin. It is a severe irritant to the eyes, skin, and respiratory system.[15][16][18] Chronic exposure can lead to respiratory sensitization (isocyanate asthma).

• Personal Protective Equipment (PPE): Always use isocyanates within a certified chemical fume hood. Wear chemical splash goggles, a face shield, a lab coat, and appropriate chemical-resistant gloves (butyl rubber or laminate gloves are often recommended).

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen) in a cool, dry, and well-ventilated area.[16][18] Keep away from incompatible materials such as water, acids, bases, alcohols, and amines.[16][18]

• Spill & Disposal: In case of a spill, evacuate the area and absorb the material with an inert absorbent (e.g., vermiculite).[17] Decontaminate the spill area with a solution of aqueous ammonia or sodium carbonate to react with and neutralize any remaining isocyanate. All waste must be disposed of as hazardous chemical waste according to local regulations.

Conclusion

The reaction of 2,2,2-trifluoroethyl isocyanate with amines is a powerful and versatile method for synthesizing fluorinated urea derivatives. The high electrophilicity of the isocyanate, driven by the trifluoroethyl group, ensures robust reactivity. A thorough understanding of the reaction mechanism, kinetics, and the influence of catalysts and solvents allows for precise control over the reaction outcome. By adhering to the detailed protocols and stringent safety measures outlined in this guide, researchers can confidently and safely leverage this critical transformation in their synthetic endeavors, particularly in the fields of drug discovery and materials science.

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• Na'was, A. R. (1964). A Kinetic Study of the reaction between phenyl isocyanate and aniline in non-aqueous media. AUB ScholarWorks. [Link]

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• Baker, J. W., & Gaunt, J. A. (1949). The mechanism of the reaction of aryl isocyanates with alcohols and amines. Part III. The “spontaneous” reaction of phenyl isocyanate with various alcohols. Journal of the Chemical Society, 27-31. [Link]

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• Alcívar León, C. D., et al. (2018). New thiourea and urea derivatives containing trifluoromethyl- and bis-triflouromethyl-4H-chromen-3-yl substituents. Journal of Molecular Structure, 1171, 747-758. [Link]

• Bacaloglu, R., et al. (1988). Kinetics and mechanism of isocyanate reactions. II. Reactions of Aryl Isocyanates with Alcohols in the presence ob tertiary amines. Journal für Praktische Chemie, 330(4), 547-557. [Link]

• Desilles, C., et al. (2014). Novel nucleophilic/basic and acidic organocatalysts for reaction between poorly reactive diisocyanate and diols. Journal of Applied Polymer Science, 131(23). [Link]

• Liu, J., et al. (2018). Novel Trifluoromethylcoumarinyl Urea Derivatives: Synthesis, Characterization, Fluorescence, and Bioactivity. Molecules, 23(3), 633. [Link]

• ResearchGate. The Kinetics of the Tertiary-Amine-Catalyzed Reaction of Organic Isocyanates with Thiols. [Link]

• Andrews, K. G., et al. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. Nature Communications, 8, 15913. [Link]

• ResearchGate. (2018). Which amine is more reactive with isocyanate when the compound is having both primary and secondary amines? [Link]

• Bacaloglu, R., et al. (1990). Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2, (10), 1759-1764. [Link]

• Si, Y.-X., et al. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters, 22(22), 9086–9090. [Link]

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• ResearchGate. Three-fold polyfluoroalkylated amines and isocyanates based on tris(hydroxymethyl)aminomethane (TRIS). [Link]

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• Google Patents. (1988).

• Organic Syntheses. Synthesis of Amino Acid Ester Isocyanates. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Design and Evaluation of N-(2,2,2-trifluoroethyl)urea-Based Anticancer Agents

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of the N-(2,2,2-trifluoroethyl)urea scaffold in the design and preclinical evaluation of novel anticancer therapeutics. This document offers a blend of theoretical rationale, practical insights, and detailed experimental protocols.

Introduction: The Rationale for Fluorination and the Urea Scaffold in Oncology

The incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity.[1] The trifluoromethyl group (CF3), in particular, is a bioisostere for several functional groups and can significantly modulate the physicochemical properties of a molecule. When combined with the urea functional group—a privileged scaffold known for its ability to form strong hydrogen bond networks with protein targets—the resulting N-(2,2,2-trifluoroethyl)urea moiety presents a compelling starting point for the design of potent and selective anticancer agents.[2][3]

Urea derivatives have a rich history in anticancer drug discovery, with many demonstrating potent inhibitory activity against key oncogenic targets such as receptor tyrosine kinases (RTKs), Raf kinases, and tubulin.[4][5][6][7] Notably, the diaryl urea structure is central to multi-kinase inhibitors like Sorafenib, which targets the RAF/MEK/ERK signaling pathway, crucial for tumor cell proliferation and survival.[3][8] This guide will focus on a hypothetical N-(2,2,2-trifluoroethyl)urea-containing compound, TFU-001, designed as a putative inhibitor of the RAF/MEK/ERK pathway.

PART 1: Design and Synthesis of a Lead Compound: TFU-001

The design of TFU-001 is based on a molecular hybridization strategy, combining the N-(2,2,2-trifluoroethyl)urea core with an aromatic system known to interact with the ATP-binding pocket of RAF kinases.

Protocol 1: Synthesis of N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(2,2,2-trifluoroethyl)urea (TFU-001)

This protocol describes a general and efficient method for the synthesis of unsymmetrical ureas from an isocyanate intermediate.

Materials:

• 4-chloro-3-(trifluoromethyl)aniline

• Triphosgene

• Triethylamine (Et3N)

• Toluene, anhydrous

• 2,2,2-trifluoroethylamine

• Dichloromethane (DCM), anhydrous

• Standard laboratory glassware and purification apparatus (silica gel chromatography)

Procedure:

• Preparation of 4-chloro-3-(trifluoromethyl)phenyl isocyanate:

  • In a flame-dried, three-necked flask under an inert atmosphere (N2 or Ar), dissolve 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) in anhydrous toluene.

  • Add triphosgene (0.4 eq) to the solution.

  • Heat the reaction mixture to reflux (approx. 110 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the excess phosgene and concentrate the mixture under reduced pressure to yield the crude isocyanate.

• Formation of the Urea (TFU-001):

  • Dissolve the crude 4-chloro-3-(trifluoromethyl)phenyl isocyanate in anhydrous DCM.

  • In a separate flask, dissolve 2,2,2-trifluoroethylamine (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM.

  • Slowly add the amine solution to the isocyanate solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with 1N HCl, saturated NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain TFU-001 as a solid.

Characterization: The structure of the synthesized compound should be confirmed by 1H NMR, 13C NMR, 19F NMR, and high-resolution mass spectrometry (HRMS).

PART 2: In Vitro Evaluation of TFU-001

A series of in vitro assays are essential to characterize the anticancer activity and mechanism of action of the newly synthesized compound.

Protocol 2: Cell Viability Assessment using the MTT Assay

The MTT assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[4]

Materials:

• Human cancer cell lines (e.g., A375 melanoma, HT-29 colon cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• TFU-001 stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37 °C and 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of TFU-001 in culture medium from the stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of TFU-001. Include a vehicle control (DMSO) and an untreated control.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37 °C until a purple precipitate is visible.

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well.

  • Agitate the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Table 1: Antiproliferative Activity of TFU-001 against a Panel of Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
A375	Malignant Melanoma	0.5 ± 0.1
HT-29	Colon Carcinoma	1.2 ± 0.3
A549	Non-Small Cell Lung Cancer	2.5 ± 0.4
MCF-7	Breast Cancer	5.8 ± 0.9
PC-3	Prostate Cancer	7.1 ± 1.2

Protocol 3: In Vitro Kinase Inhibition Assay (RAF Kinase)

This protocol is designed to directly measure the inhibitory effect of TFU-001 on the enzymatic activity of a specific kinase, such as B-RAF.[9][10]

Materials:

• Recombinant human B-RAF (V600E) kinase

• Kinase substrate (e.g., MEK1)

• Kinase assay buffer

• ATP

• TFU-001

• Kinase-Glo® Luminescent Kinase Assay Kit

• White 96-well plates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare a master mix containing kinase buffer, ATP, and the kinase substrate.

  • Prepare serial dilutions of TFU-001 in the kinase buffer.

• Kinase Reaction:

  • Add the master mix to the wells of a white 96-well plate.

  • Add the diluted TFU-001 or a vehicle control.

  • Initiate the reaction by adding the diluted B-RAF kinase.

  • Incubate at 30 °C for 45 minutes.

• Luminescence Detection:

  • Stop the kinase reaction and measure the remaining ATP by adding the Kinase-Glo® reagent.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a luminometer.

Data Analysis: Calculate the percentage of kinase inhibition relative to the vehicle control and determine the IC50 value.

Protocol 4: Western Blot Analysis of MAPK Pathway Modulation

Western blotting is used to detect changes in the phosphorylation status of key proteins in the MAPK signaling pathway, providing evidence of target engagement within the cell.[11][12][13]

Materials:

• Cancer cells (e.g., A375)

• TFU-001

• Lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with various concentrations of TFU-001 for a specified time (e.g., 2 hours).

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4 °C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Wash the membrane and add the chemiluminescent substrate.

  • Capture the signal using an imaging system.

Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Visualization of the Targeted Signaling Pathway

The following diagram illustrates the RAF/MEK/ERK (MAPK) signaling pathway and the putative point of inhibition by TFU-001.

Caption: RAF/MEK/ERK signaling pathway with TFU-001 inhibition.

PART 3: In Vivo Evaluation of TFU-001

Preclinical in vivo studies are crucial to assess the efficacy and safety of a drug candidate in a whole-organism context.

Protocol 5: Human Tumor Xenograft Model

This protocol describes a subcutaneous xenograft model to evaluate the antitumor activity of TFU-001 in immunodeficient mice.[14][15][16][17]

Materials:

• Immunodeficient mice (e.g., athymic nude or SCID)

• Human cancer cells (e.g., A375)

• Matrigel (optional)

• TFU-001 formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL of PBS, optionally mixed with Matrigel) into the flank of each mouse.

  • Monitor the mice for tumor growth.

• Treatment:

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Administer TFU-001 (e.g., by oral gavage or intraperitoneal injection) and the vehicle control according to a predetermined schedule and dose.

• Monitoring and Endpoints:

  • Measure tumor volume with calipers regularly (e.g., twice a week).

  • Monitor the body weight and general health of the mice.

  • The primary endpoint is typically tumor growth inhibition (TGI). The study may be terminated when tumors in the control group reach a certain size.

Data Analysis: Calculate the tumor volume for each mouse at each time point. Plot the mean tumor volume ± SEM for each group over time. Calculate the TGI and assess the statistical significance of the differences between the treatment and control groups.

Table 2: In Vivo Efficacy of TFU-001 in an A375 Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	1250 ± 150	-
TFU-001	25	625 ± 90	50
TFU-001	50	312 ± 65	75

Conclusion and Future Directions

The N-(2,2,2-trifluoroethyl)urea scaffold represents a promising starting point for the development of novel anticancer agents. The protocols outlined in this guide provide a systematic approach to the design, synthesis, and preclinical evaluation of such compounds. The hypothetical compound TFU-001 serves as an example of how to apply these methods to investigate a putative RAF kinase inhibitor. Further studies should focus on optimizing the lead compound to improve its potency, selectivity, and pharmacokinetic properties, with the ultimate goal of identifying a clinical candidate.

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• Smalley, K. S. M., & Flaherty, K. T. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology, 1120, 139–153. Retrieved from [Link]

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• Crown Bioscience. (n.d.). Preclinical Drug Testing Using Xenograft Models. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• BPS Bioscience. (n.d.). c-RAF (Y340D, Y341D) Kinase Assay Kit. Retrieved from [Link]

• Zhang, X., et al. (2023). Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis. Molecules, 28(7), 2990. Retrieved from [Link]

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• Wang, X., et al. (2007). Virtual screening for Raf-1 kinase inhibitors based on pharmacophore model of substituted ureas. Bioorganic & Medicinal Chemistry Letters, 17(10), 2843–2848. Retrieved from [Link]

• Wang, Y., et al. (2014). Identification of BRAF inhibitors through in silico screening. PLoS ONE, 9(5), e96393. Retrieved from [Link]

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N-(2,2,2-trifluoroethyl)urea: A Versatile Building Block in the Synthesis of Bioactive Molecules

Introduction: The Strategic Importance of the Trifluoroethyl Moiety

In the landscape of modern organic synthesis and medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of rational drug design. The unique physicochemical properties imparted by fluorine, such as high electronegativity, metabolic stability, and the ability to modulate pKa and lipophilicity, offer a powerful toolkit for optimizing the pharmacokinetic and pharmacodynamic profiles of bioactive compounds. Among the various fluorinated motifs, the 2,2,2-trifluoroethyl group stands out for its significant impact on molecular properties. N-(2,2,2-trifluoroethyl)urea emerges as a particularly valuable building block, harnessing the benefits of the trifluoroethyl group within a versatile urea functionality. This guide provides an in-depth exploration of the applications of N-(2,2,2-trifluoroethyl)urea in organic synthesis, complete with detailed protocols and insights into its utility for researchers, scientists, and drug development professionals.

Physicochemical Properties and Synthetic Availability

N-(2,2,2-trifluoroethyl)urea is a crystalline solid with the molecular formula C₃H₅F₃N₂O and a molecular weight of 142.08 g/mol . Its structure combines the hydrogen-bonding capabilities of the urea moiety with the electron-withdrawing and lipophilic nature of the trifluoroethyl group.

A common synthetic route to N-(2,2,2-trifluoroethyl)urea and its derivatives involves the reaction of 2,2,2-trifluoroethylamine with an isocyanate or a carbamate. For instance, a variety of N-(2,2,2-trifluoroethyl)-N'-substituted ureas have been synthesized by the addition of primary aliphatic or aromatic amines to 3,3,3-trifluoroethyl isocyanate.[1]

Application in the Synthesis of Bioactive Heterocycles: The Biginelli Reaction

A prime application of N-(2,2,2-trifluoroethyl)urea is in multicomponent reactions for the synthesis of heterocyclic compounds, which are prevalent scaffolds in pharmaceuticals. The Biginelli reaction, a one-pot cyclocondensation of an aldehyde, a β-ketoester, and a urea, is a classic example where N-substituted ureas can be employed to generate diverse dihydropyrimidinones (DHPMs).[2][3] DHPMs are known to exhibit a wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.[4]

The incorporation of the N-(2,2,2-trifluoroethyl) group into the dihydropyrimidinone core is anticipated to enhance the pharmacological properties of the resulting compounds. The trifluoroethyl moiety can improve metabolic stability by blocking potential sites of oxidation and can also increase membrane permeability, facilitating oral absorption and transport to target tissues.

Workflow for the Synthesis of N-(2,2,2-trifluoroethyl) Dihydropyrimidinones

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Application Notes and Protocols for the Synthesis of Substituted Ureas Using 2,2,2-Trifluoroethyl Isocyanate

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Trifluoroethylated Ureas in Medicinal Chemistry

The urea functional group is a cornerstone in medicinal chemistry, celebrated for its unique hydrogen bonding capabilities which allow for robust and specific interactions with biological targets.[1][2] This has led to the incorporation of the urea moiety into a multitude of clinically approved therapies for a wide range of diseases, including cancer, HIV, and cardiovascular conditions.[2][3] The strategic introduction of fluorine atoms, particularly the trifluoromethyl (CF₃) group, into drug candidates can significantly enhance their metabolic stability, lipophilicity, and binding affinity.[4] The synthesis of N-(2,2,2-trifluoroethyl)-N'-substituted ureas, therefore, represents a powerful strategy in drug discovery, merging the desirable interaction properties of the urea scaffold with the pharmacokinetic benefits of trifluoroethylation.[5]

These compounds have demonstrated notable potential, particularly in oncology, with studies showing moderate anticancer activity against various human cancer cell lines, including leukemia, non-small cell lung cancer, and renal cancer.[5] The use of 2,2,2-trifluoroethyl isocyanate as a key reagent provides a direct and efficient route to these valuable molecules. This document serves as a comprehensive technical guide, offering in-depth protocols and field-proven insights for the synthesis and application of this important class of compounds.

Reaction Mechanism: Nucleophilic Addition of Amines to Isocyanates

The synthesis of substituted ureas from 2,2,2-trifluoroethyl isocyanate is a classic example of nucleophilic addition. The reaction proceeds through the attack of the lone pair of electrons on the nitrogen atom of a primary or secondary amine on the electrophilic carbonyl carbon of the isocyanate group.

The isocyanate's carbon atom is highly electrophilic due to the electron-withdrawing effects of the two adjacent nitrogen and oxygen atoms. The amine, acting as a nucleophile, initiates the reaction, leading to the formation of a zwitterionic intermediate. This intermediate rapidly undergoes a proton transfer, yielding the stable N,N'-disubstituted urea product. The reaction is typically fast and high-yielding.[6]

Experimental Workflow Overview

The following diagram outlines the general workflow for the synthesis of substituted ureas using 2,2,2-trifluoroethyl isocyanate, from reagent preparation to product characterization.

Caption: General workflow for the synthesis of substituted ureas.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of N-(2,2,2-trifluoroethyl)-N'-substituted ureas and can be generalized for a range of primary and secondary amines.[5]

Materials and Reagents:

• 2,2,2-Trifluoroethyl isocyanate

• Substituted primary or secondary amine (1.0 equivalent)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the chosen amine (1.0 equivalent) in a suitable anhydrous solvent (e.g., 0.1-0.5 M concentration).

• Isocyanate Addition: In a separate, dry dropping funnel, prepare a solution of 2,2,2-trifluoroethyl isocyanate (1.0 equivalent) in the same anhydrous solvent.

• Reaction Execution: With vigorous stirring, add the isocyanate solution dropwise to the amine solution at room temperature. For highly exothermic reactions, it is advisable to cool the reaction flask in an ice bath (0 °C) during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature. The progress of the reaction should be monitored by TLC until the starting amine is consumed.

• Product Isolation: Upon completion, the substituted urea product may precipitate out of the solution. If so, collect the solid by filtration and wash it with a small amount of cold solvent. If the product remains in solution, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified, if necessary, by recrystallization from a suitable solvent system or by column chromatography on silica gel.

Characterization:

The structure and purity of the synthesized substituted urea should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the structure and connectivity of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Elemental Analysis: To confirm the elemental composition of the product.

Data Presentation: Scope and Yields

The reaction of 2,2,2-trifluoroethyl isocyanate with a variety of amines generally proceeds in high yields. The following table summarizes representative yields for the synthesis of various N-(2,2,2-trifluoroethyl)-N'-substituted ureas, demonstrating the versatility of this method.[5]

Entry	Amine Substrate	Product	Yield (%)	Melting Point (°C)
1	Aniline	1-Phenyl-3-(2,2,2-trifluoroethyl)urea	98	151–153
2	3-Amino-5-methylisoxazole	1-(5-Methylisoxazol-3-yl)-3-(2,2,2-trifluoroethyl)urea	98	181–182
3	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	1-(5-(Ethylthio)-1,3,4-thiadiazol-2-yl)-3-(2,2,2-trifluoroethyl)urea	95	215–216
4	Furfurylamine	1-(Furan-2-ylmethyl)-3-(2,2,2-trifluoroethyl)urea	90	120–122
5	3,4-Dimethoxyphenethylamine	1-(3,4-Dimethoxyphenethyl)-3-(2,2,2-trifluoroethyl)urea	84	135–136
6	2-Amino-4-methylbenzothiazole	1-(4-Methylbenzo[d]thiazol-2-yl)-3-(2,2,2-trifluoroethyl)urea	70	185–186

Applications in Drug Development

The unique structural and electronic properties of trifluoroethyl-substituted ureas make them attractive scaffolds for the design of novel therapeutic agents. Their ability to act as potent hydrogen bond donors and acceptors, combined with the metabolic stability conferred by the trifluoromethyl group, has led to their exploration in various therapeutic areas.

Key Application Areas:

• Oncology: As previously mentioned, N-(2,2,2-trifluoroethyl)-N'-substituted ureas have shown promise as anticancer agents.[5] The urea moiety can mimic peptide bonds and interact with the active sites of enzymes crucial for cancer cell proliferation.

• Enzyme Inhibition: The rigid and planar nature of the urea functional group allows it to fit into the binding pockets of various enzymes, making urea derivatives effective enzyme inhibitors.[1]

• Kinase Inhibitors: Many kinase inhibitors, such as Sorafenib, feature a diaryl urea structure. The principles of their interaction with kinase domains can be applied to the design of novel trifluoroethyl urea-based inhibitors.

Safety and Handling of 2,2,2-Trifluoroethyl Isocyanate

Isocyanates are highly reactive and toxic compounds that require careful handling in a well-ventilated fume hood.

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations involving isocyanates should be performed in a certified chemical fume hood to avoid inhalation of vapors.

• Incompatible Materials: Isocyanates react exothermically with a wide range of compounds, including water, alcohols, amines, acids, and bases.[7] Ensure all glassware is dry and avoid contact with incompatible materials.

• Spill and Waste Disposal: In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[8] Isocyanate waste should be treated as hazardous and disposed of according to institutional guidelines.

• First Aid:

  • Inhalation: Move to fresh air immediately. Seek medical attention.

  • Skin Contact: Wash the affected area thoroughly with soap and water. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Conclusion

The synthesis of substituted ureas using 2,2,2-trifluoroethyl isocyanate is a robust and efficient method for accessing a class of compounds with significant potential in drug discovery and development. The straightforward reaction mechanism, high yields, and broad substrate scope make this a valuable tool for medicinal chemists. By adhering to the detailed protocols and safety guidelines presented in this document, researchers can effectively synthesize and explore the therapeutic potential of novel trifluoroethylated ureas.

References

• Fokin, A. A., et al. (2016). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. National Institutes of Health. Available at: [Link]

• MDPI. (2022). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. MDPI. Available at: [Link]

• Chern, J-W., et al. (2017). Ureas: Applications in Drug Design. PubMed. Available at: [Link]

• MDPI. (2018). Novel Trifluoromethylcoumarinyl Urea Derivatives: Synthesis, Characterization, Fluorescence, and Bioactivity. MDPI. Available at: [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. National Institutes of Health. Available at: [Link]

• AUB ScholarWorks. (Date not available). A Kinetic Study of the Reaction between Phenyl Isocyanate and Aniline in various Solvents. AUB ScholarWorks. Available at: [Link]

• MDPI. (2021). Rational Design, Synthesis, Characterization, and Anti-Bacterial Activity of Urea Derivatives Bearing 1,2,4-Triazoles as Molecular Hybrid Scaffolds. MDPI. Available at: [Link]

• ACS Publications. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. ACS Publications. Available at: [Link]

• RSC Publishing. (Date not available). Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. RSC Publishing. Available at: [Link]

• ResearchGate. (2021). A Facile Synthesis of Unsymmetrical Ureas. ResearchGate. Available at: [Link]

• ACS Publications. (2011). A New Method for Synthesis of Unsymmetrical Ureas Using Electrochemically Prepared Trifluoroethyl Carbamates. ACS Publications. Available at: [Link]

• ResearchGate. (2025). Synthesis and some transformations of 1-chloro-2,2,2-trifluoroethyl isocyanate. ResearchGate. Available at: [Link]

• Organic Syntheses. (Date not available). SYNTHESIS OF AMINO ACID ESTER ISOCYANATES. Organic Syntheses. Available at: [Link]

• Google Patents. (Date not available). US4749806A - Process for the synthesis of isocyanates and of isocyanate derivatives. Google Patents.

• National Institutes of Health. (2018). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. National Institutes of Health. Available at: [Link]

• ResearchGate. (2023). Trifluoromethylarylation of alkenes using anilines. ResearchGate. Available at: [Link]

• ResearchGate. (Date not available). Perfluoroethylation of aniline. Reaction conditions: 1 l (0.5 mmol),... ResearchGate. Available at: [Link]

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Application Notes & Protocols: Strategic Coupling of 2,2,2-Trifluoroethylamine in Modern Synthesis

Abstract

The incorporation of the 2,2,2-trifluoroethylamino moiety is a cornerstone of modern medicinal chemistry, prized for its ability to modulate key drug properties such as metabolic stability, pKa, and binding interactions. The strong electron-withdrawing nature of the trifluoromethyl group, however, significantly reduces the nucleophilicity of the amine, presenting unique challenges for standard coupling methodologies. This guide provides a comprehensive overview of robust and field-proven reaction conditions for the successful coupling of 2,2,2-trifluoroethylamine (TFEA) across three major synthetic transformations: N-arylation, amide bond formation, and reductive amination. We delve into the mechanistic rationale behind catalyst, reagent, and solvent selection, offering detailed, step-by-step protocols and troubleshooting insights for researchers in drug discovery and chemical development.

Introduction: The Strategic Value of the Trifluoroethyl Moiety

The trifluoroethyl group is a powerful tool in molecular design. Its introduction adjacent to a nitrogen atom lowers the basicity of the amine, shifting its pKa value closer to that of amides.[1] This modification can improve bioavailability and alter protein-ligand interactions. Furthermore, the C-CF₃ bond enhances metabolic stability by blocking sites susceptible to oxidative metabolism. Consequently, developing reliable methods to form C-N bonds with 2,2,2-trifluoroethylamine is of paramount importance.

A primary challenge stems from the amine's reduced nucleophilicity. Standard conditions often fail or provide low yields, necessitating specialized catalyst systems and activation methods. This document outlines optimized protocols that address these inherent difficulties.

Handling 2,2,2-Trifluoroethylamine and its Hydrochloride Salt

2,2,2-Trifluoroethylamine is frequently supplied as a stable hydrochloride salt, which is not reactive in most coupling reactions.[2] The free amine must be generated prior to use. This is typically achieved by neutralization with a suitable base.

Protocol 1: Generation of Free 2,2,2-Trifluoroethylamine

• In a fume hood, dissolve 2,2,2-trifluoroethylamine hydrochloride (1.0 eq) in water (approx. 2 M concentration).

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add a saturated aqueous solution of sodium carbonate (Na₂CO₃) or a 2 M solution of sodium hydroxide (NaOH) dropwise with vigorous stirring until the pH of the solution is >10.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane) three times.

• Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and carefully concentrate the solution using a rotary evaporator at low temperature and pressure.

  • Caution: The free amine is volatile (boiling point: 36-37 °C). Avoid excessive heating. It is often best to use the resulting solution directly in the next step.

N-Arylation of 2,2,2-Trifluoroethylamine

The formation of an N-aryl bond with TFEA is a common objective, typically achieved via transition-metal-catalyzed cross-coupling reactions. Both palladium and copper-based systems have proven effective, though they require specific ligand and base combinations to overcome the amine's low reactivity.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for C-N bond formation.[3][4] For an electron-deficient amine like TFEA, standard conditions are often ineffective. Research has shown that catalyst systems employing bulky, electron-rich monophosphine ligands in conjunction with weaker bases can be highly effective.[5] This is because monophosphine-ligated palladium complexes facilitate amine binding more readily than their bisphosphine counterparts, which often require stronger bases that can lead to side reactions.[5]

Caption: Workflow for Palladium-Catalyzed N-Arylation.

Protocol 2: Buchwald-Hartwig Coupling of TFEA with an Aryl Bromide

This protocol is adapted from literature demonstrating high yields for this transformation.[5]

• To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the palladium precursor (e.g., [Pd(allyl)Cl]₂, 0.05-0.1 mol%), the monophosphine ligand (e.g., AdBippyPhos, 0.1-0.2 mol%), and the base (e.g., potassium phenoxide (KOPh), 1.4 eq).

• Add the aryl bromide (1.0 eq).

• Add the solvent (e.g., toluene or dioxane, to achieve a concentration of ~0.5 M).

• Add the free 2,2,2-trifluoroethylamine (1.2 eq).

• Seal the tube and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 12-24 hours.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Copper-Catalyzed Ullmann-Type Coupling

Ullmann-type reactions provide a valuable, palladium-free alternative for N-arylation. Modern protocols utilize catalytic amounts of copper, often with a ligand, to couple aryl halides with amines. This approach can be more cost-effective and sometimes offers complementary reactivity.

Table 1: Comparison of N-Arylation Conditions for TFEA

Feature	Palladium-Catalyzed (Buchwald-Hartwig)	Copper-Catalyzed (Ullmann-Type)
Catalyst	Palladium Precursor (e.g., [Pd(allyl)Cl]₂)	Copper(I) salt (e.g., Cu₂O, CuI)
Ligand	Bulky, electron-rich monophosphines (e.g., AdBippyPhos, Josiphos)[5]	Oxalamides, diamines[6]
Base	Weaker bases (KOPh, K₃PO₄, Cs₂CO₃)[5]	Stronger bases (K₂CO₃, Cs₂CO₃)
Solvent	Toluene, Dioxane	DMF, DMSO
Temperature	80-110 °C	100-140 °C
Aryl Partner	Ar-Cl, Ar-Br, Ar-I, Ar-OTf	Ar-Br, Ar-I
Advantages	Broader substrate scope, lower catalyst loading often possible.	Lower catalyst cost, avoids precious metals.[6]
Disadvantages	Higher catalyst and ligand cost.	Often requires higher temperatures and catalyst loadings.

Amide Bond Formation with TFEA

The low nucleophilicity of TFEA makes direct amide coupling with carboxylic acids challenging for standard reagents like DCC or even common uronium/aminium salts (HBTU, HATU).[7] The reaction often requires either highly activated carboxylic acid species or forcing conditions. A successful strategy involves the in-situ formation of acyl fluorides, which are sufficiently reactive to couple with electron-deficient amines.[8][9]

Caption: Amide coupling via an acyl fluoride intermediate.

Protocol 3: Amide Coupling via In-Situ Acyl Fluoride Formation

This protocol is based on methods developed for electron-deficient amines.[8][9]

• In a sealed vial, dissolve the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., acetonitrile or dichloromethane).

• Add a tertiary amine base such as diisopropylethylamine (DIEA, 2.0-3.0 eq).

• Add the fluorinating agent (e.g., TFFH - Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate, 1.2 eq).[10] Stir for 10-15 minutes at room temperature to form the acyl fluoride.

• Add 2,2,2-trifluoroethylamine (1.1-1.5 eq) to the reaction mixture.

• Seal the vial and heat to 60-80 °C. The reaction may require elevated temperatures or microwave heating for sterically hindered substrates.

• Monitor the reaction by LC-MS until the starting material is consumed (typically 4-16 hours).

• Upon completion, cool the mixture, dilute with ethyl acetate, and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic phase over Na₂SO₄, filter, and concentrate.

• Purify the product via flash column chromatography.

Reductive Amination with TFEA

Reductive amination is a versatile one-pot method to couple amines with aldehydes or ketones.[11][12] The process involves the initial formation of an imine (or iminium ion), which is then reduced in situ to the corresponding amine.[13] For this reaction, pH control and the choice of reducing agent are critical. Mild hydride donors that are stable in weakly acidic conditions, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN), are ideal because they selectively reduce the iminium ion in the presence of the carbonyl starting material.[13]

Caption: The reductive amination pathway.

Protocol 4: One-Pot Reductive Amination with an Aldehyde

• To a round-bottom flask, add the aldehyde or ketone (1.0 eq) and 2,2,2-trifluoroethylamine (1.1 eq).

• Dissolve the components in a suitable solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[13]

• Add acetic acid (1.0-2.0 eq) to catalyze imine formation. Stir the mixture at room temperature for 30-60 minutes.

• Add the reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to control any effervescence.

• Stir the reaction at room temperature for 2-24 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, quench carefully by the slow addition of a saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Table 2: Common Reducing Agents for Reductive Amination

Reducing Agent	Abbreviation	Typical Solvent	Key Features
Sodium Triacetoxyborohydride	STAB	DCE, THF	Mild and selective; does not reduce aldehydes/ketones at an appreciable rate. Tolerates mild acid.[13]
Sodium Cyanoborohydride	NaBH₃CN	Methanol	Effective but highly toxic (releases HCN gas in strong acid). Requires careful pH control (pH 6-7).[12]

Troubleshooting and Key Considerations

• Low Yield in N-Arylation: If yields are low, screen different ligands and bases. For Buchwald-Hartwig couplings, ensure the inert atmosphere is maintained, as catalyst deactivation can occur. Consider using a pre-catalyst for better reproducibility.

• Failed Amide Coupling: If acyl fluoride formation is unsuccessful, consider alternative activating agents or a two-step procedure where the acyl fluoride is generated first and then reacted with TFEA. Ensure all reagents and solvents are anhydrous.

• Stalled Reductive Amination: The reaction may be stalled at the imine formation step. Ensure the catalytic acid is present. If the reduction is slow, a slight excess of the reducing agent can be added. Molecular sieves can be used to drive the equilibrium towards imine formation by removing water.[11]

• Volatility of TFEA: The free amine is highly volatile. Always handle it in a well-ventilated fume hood and minimize exposure to heat during workup and concentration steps.[14]

References

• Scott, J. S., & Toste, F. D. (2010). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society. Available at: [Link]

• Li, G., et al. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. New Journal of Chemistry. Available at: [Link]

• Truong, V. L., et al. (2007). Asymmetric syntheses of 1-aryl-2,2,2-trifluoroethylamines via diastereoselective 1,2-addition of arylmetals to 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide. Organic Letters. Available at: [Link]

• Jiang, Z., & Wang, C. (2022). Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis. Molecules. Available at: [Link]

• Grokipedia. Buchwald–Hartwig amination. Available at: [Link]

• Aapptec Peptides. Coupling Reagents. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

• Deutsch, A., et al. (2014). Synthesis of functionalized α-trifluoroethyl amine scaffolds via Grignard addition to N-aryl hemiaminal ethers. RSC Advances. Available at: [Link]

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• Chemistry LibreTexts. Reductive Amination. Available at: [Link]

• Andrews, K. G., et al. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. Nature Communications. Available at: [Link]

• Zhang, H., et al. (2014). Synthesis of tri(di)fluoroethylanilines via copper-catalyzed coupling reaction of tri(di)fluoroethylamine with (hetero)aromatic bromides. Organic & Biomolecular Chemistry. Available at: [Link]

• Unacademy. Reductive Amination of Aldehydes and Ketones. Available at: [Link]

• Li, G., et al. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Publishing. Available at: [Link]

• Zhang, Y., et al. (2019). N‐Arylation of Fluoroalkylamine and Trifluoroacetamide through Cu–Catalysis. ChemistrySelect. Available at: [Link]

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• Andrews, K. G., et al. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. Nature Communications. Available at: [Link]

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• Lu, Y., et al. (2016). Synthesis of Chiral α-Trifluoromethylamines with 2,2,2-Trifluoroethylamine as a "Building Block". PubMed. Available at: [Link]

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Application Notes and Protocols: N-(2,2,2-trifluoroethyl)urea Derivatives as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing moieties has become a cornerstone for enhancing the pharmacological profiles of therapeutic agents.[1] The trifluoromethyl (CF3) group, in particular, offers a unique combination of high electronegativity, metabolic stability, and lipophilicity that can profoundly improve a molecule's binding affinity and pharmacokinetic properties.[2] This guide focuses on a specific class of compounds harnessing these benefits: N-(2,2,2-trifluoroethyl)urea derivatives . These molecules have emerged as a highly promising scaffold for the development of potent and selective enzyme inhibitors.

Disubstituted ureas are a well-studied class of inhibitors, recognized for their high potency and favorable pharmacokinetics against several enzyme targets.[3][4] The central urea moiety is particularly adept at forming critical hydrogen bond interactions within enzyme active sites.[5] When combined with a 2,2,2-trifluoroethyl group, the resulting derivatives gain enhanced properties, making them powerful tools for probing enzyme function and promising leads for drug discovery.

This document provides a comprehensive overview of the mechanistic basis for their inhibitory action, detailed protocols for their evaluation, and expert insights into data interpretation, with a primary focus on their well-documented activity as inhibitors of soluble epoxide hydrolase (sEH) , a key therapeutic target for inflammatory and hypertensive diseases.[6][7]

The Mechanistic Edge: Why Trifluoroethyl Ureas Excel as Inhibitors

The efficacy of N-(2,2,2-trifluoroethyl)urea derivatives is not coincidental; it is rooted in fundamental chemical principles that translate to potent biological activity. The combination of the urea pharmacophore and the trifluoroethyl group creates a molecule optimized for interaction with specific enzyme active sites, most notably that of soluble epoxide hydrolase (sEH).

The Urea Pharmacophore: An Anchor in the Active Site

The 1,3-disubstituted urea core is a privileged scaffold in sEH inhibitor design.[4] The sEH enzyme possesses a catalytic triad (Asp333, Asp495, His523) within a hydrophobic, L-shaped binding pocket.[8] The urea moiety acts as a perfect mimic of the transition state of epoxide hydrolysis.[9]

• Hydrogen Bonding: The carbonyl oxygen of the urea accepts hydrogen bonds from key tyrosine residues (Tyr381 and Tyr465) in the active site.[5]

• Catalytic Interaction: One of the urea N-H groups acts as a hydrogen bond donor to the catalytic nucleophile, Asp333.[5]

This network of interactions firmly anchors the inhibitor in the active site, preventing the binding and hydrolysis of endogenous substrates like epoxyeicosatrienoic acids (EETs).[5]

The Trifluoromethyl Effect: Enhancing Potency and Stability

The introduction of the CF3 group imparts several crucial advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making the trifluoromethyl group highly resistant to metabolic degradation, particularly by cytochrome P450 enzymes.[1][2] This leads to a longer in vivo half-life and a more predictable pharmacokinetic profile.

• Increased Binding Affinity: The CF3 group's strong electron-withdrawing nature can modulate the electronic distribution of the entire molecule, strengthening interactions with the target.[1] Its steric bulk can also lead to favorable van der Waals interactions within hydrophobic pockets of the enzyme's active site.[1]

• Modulated Physicochemical Properties: The CF3 group significantly increases lipophilicity, which can enhance membrane permeability and bioavailability.[2]

The diagram below illustrates the key interactions of a urea-based inhibitor within the sEH active site.

Caption: High-throughput screening workflow for sEH inhibitors.

Step-by-Step Protocol

• Compound Plating: Prepare serial dilutions of the test compounds in 100% DMSO. For a primary screen, a single concentration (e.g., 1 µM) is often used. For IC50 determination, an 8-point, 2-fold or half-log serial dilution is recommended (e.g., starting from 10 µM). [10]2. Assay Plate Preparation: In a 96-well plate, add 194 µL of assay buffer to each well.

• Inhibitor/Control Addition: Transfer 2 µL of the diluted compounds, positive control, or DMSO (for vehicle control) to the appropriate wells. This results in a 1% final DMSO concentration.

• Enzyme Addition: Add 2 µL of a pre-diluted sEH enzyme solution to all wells except the "no-enzyme" control.

• Pre-incubation: Mix the plate gently and incubate for 5 minutes at 30°C. This allows the inhibitor to bind to the enzyme before the substrate is introduced. [8]6. Reaction Initiation: Add 2 µL of the PHOME substrate solution (final concentration ~5 µM) to all wells to start the reaction. [8]7. Fluorescence Measurement: Immediately place the plate in a fluorescence reader. Measure the fluorescence intensity every minute for 20-30 minutes (kinetic mode) or take a single reading after a fixed time (endpoint mode). [11]

Data Analysis: From Raw Data to IC50

• Calculate Percent Inhibition: % Inhibition = 100 * (1 - (Slope_inhibitor - Slope_no_enzyme) / (Slope_vehicle - Slope_no_enzyme)) (For endpoint assays, use fluorescence values instead of slopes)

• Dose-Response Curve: Plot the % Inhibition against the logarithm of the inhibitor concentration.

• IC50 Determination: Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Compound ID	Scaffold	IC50 (nM) for human sEH	Notes
Control-1	1-aryl-3-alkylurea	4.2	Potent literature compound. [12]
TFE-Urea-01	N-(2,2,2-trifluoroethyl)urea	15.6	Lead candidate.
TFE-Urea-02	N-(2,2,2-trifluoroethyl)urea	250.1	Moderate activity.
TFE-Urea-03	N-(2,2,2-trifluoroethyl)urea	>10,000	Inactive at tested concentrations.

Protocol: Characterizing Inhibition Kinetics

Once potent inhibitors ("hits") are identified, the next critical step is to determine their mechanism of inhibition (e.g., competitive, non-competitive). This provides deeper insight into how the inhibitor interacts with the enzyme.

Principle

By measuring the initial reaction rates at various substrate and inhibitor concentrations, one can determine the inhibitor's effect on the key kinetic parameters, Vmax (maximum reaction velocity) and Km (Michaelis constant). These effects are diagnostic of the inhibition mechanism. [13][14]A Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]) is a classic tool for visualizing these changes. [14]

Methodology

• Experimental Setup: Set up a matrix of reactions. Vary the substrate (PHOME) concentration (e.g., 0.5x, 1x, 2x, 5x, 10x Km) across the x-axis of a 96-well plate. Vary the inhibitor concentration (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50) across the y-axis.

• Assay Execution: Perform the sEH fluorescence assay as described in Section 2.4, ensuring you are measuring the initial linear rate of the reaction for each condition.

• Data Analysis:

  • For each inhibitor concentration, plot the initial velocity (V₀) versus substrate concentration [S] (Michaelis-Menten plot).

  • Create a Lineweaver-Burk plot by plotting 1/V₀ versus 1/[S] for each inhibitor concentration. [15]

Interpreting Lineweaver-Burk Plots

• Competitive Inhibition: Lines intersect on the y-axis. Vmax is unchanged, but the apparent Km increases. This indicates the inhibitor binds to the same active site as the substrate. [14]* Non-competitive Inhibition: Lines intersect on the x-axis. Vmax decreases, but Km remains the same. This suggests the inhibitor binds to an allosteric site, affecting catalysis but not substrate binding. [14]* Uncompetitive Inhibition: Lines are parallel. Both Vmax and Km are reduced. The inhibitor binds only to the enzyme-substrate (ES) complex. [14] Most urea-based sEH inhibitors are found to be competitive or tight-binding competitive inhibitors. [9][16]

Trustworthiness and Validation: Building a Self-Validating System

To ensure the scientific integrity of your results, every experiment must include a comprehensive set of controls.

• Vehicle Control (0% Inhibition): Contains enzyme, substrate, and the same concentration of DMSO used for the test compounds. This defines the maximum enzyme activity.

• No-Enzyme Control (Background): Contains substrate and buffer but no enzyme. This measures the rate of non-enzymatic substrate degradation or background fluorescence.

• Positive Control (100% Inhibition): Contains enzyme, substrate, and a known, potent inhibitor at a concentration >100x its IC50. This confirms the assay can detect inhibition.

• Assay Robustness (Z'-factor): For high-throughput screens, the Z'-factor should be calculated to assess the quality and reliability of the assay. A Z' value ≥ 0.5 indicates an excellent assay. [11] By rigorously including these controls, the experimental system becomes self-validating, providing high confidence in the generated data.

References

• Hwang, S. H., Wagner, K. M., et al. (2011). Synthesis and Structure–Activity Relationship Studies of Urea-Containing Pyrazoles as Dual Inhibitors of Cyclooxygenase-2 and Soluble Epoxide Hydrolase. Journal of Medicinal Chemistry. Available at: [Link]

• Hwang, S. H., Wagner, K. M., et al. (2011). Synthesis and structure-activity relationship studies of urea-containing pyrazoles as dual inhibitors of cyclooxygenase-2 and soluble epoxide hydrolase. PubMed. Available at: [Link]

• Tsai, H. J., et al. (2010). 1-Aryl-3-(1-acylpiperidin-4-yl)urea Inhibitors of Human and Murine Soluble Epoxide Hydrolase: Structure-Activity Relationships, Pharmacokinetics and Reduction of Inflammatory Pain. National Institutes of Health (NIH). Available at: [Link]

• Van der Veken, P., et al. (2010). Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. PMC - NIH. Available at: [Link]

• Le Studium (n.d.). Exploring the effects of trifluoromethyl group in the design of organocatalysts, enzyme inhibitors and in the conformational control of saturated nitrogen-containing heterocycles. Le Studium. Available at: [Link]

• Shen, H. C., & Hammock, B. D. (2012). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. PMC - PubMed Central. Available at: [Link]

• Hwang, S. H., et al. (2011). Synthesis and Structure−Activity Relationship Studies of Urea-Containing Pyrazoles as Dual Inhibitors of Cyclooxygenase-2 and Soluble Epoxide Hydrolase. Semantic Scholar. Available at: [Link]

• Saini, M., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [Link]

• Marques, F., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC - PubMed Central. Available at: [Link]

• Jones, P. D., et al. (2006). Development of a high-throughput screen for soluble epoxide hydrolase inhibition. National Institutes of Health (NIH). Available at: [Link]

• Brune, W., et al. (n.d.). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. Ainfo. Available at: [Link]

• Perez-Aguilar, J. M., et al. (2016). Screening and Biological Evaluation of Soluble Epoxide Hydrolase Inhibitors: Assessing the Role of Hydrophobicity in the Pharmacophore-Guided Search of Novel Hits. PubMed Central. Available at: [Link]

• Morisseau, C., et al. (2002). Potent urea and carbamate inhibitors of soluble epoxide hydrolases. PMC - NIH. Available at: [Link]

• Merk, D., et al. (2016). Discovery of Potent Soluble Epoxide Hydrolase (sEH) Inhibitors by Pharmacophore-Based Virtual Screening. ACS Publications. Available at: [Link]

• Inceoglu, B., et al. (2011). Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications. PubMed Central. Available at: [Link]

• Shapiro, A. (2015). How should I start with Enzyme-Inhibitor kinetics assay? ResearchGate. Available at: [Link]

• PLB Lab Websites (n.d.). Lecture 10 Enzyme inhibition kinetics. PLB Lab Websites. Available at: [Link]

• Pinto, M. F., & Lameira, J. (2022). Kinetic Analysis Misinterpretations Due to the Occurrence of Enzyme Inhibition by Reaction Product: Comparison between Initial Velocities and Reaction Time Course Methodologies. MDPI. Available at: [Link]

• Morisseau, C., et al. (2002). Structural refinement of inhibitors of urea-based soluble epoxide hydrolases. The Wheelock Laboratory. Available at: [Link]

• Khan Academy (n.d.). Enzyme inhibition and kinetics graphs. Khan Academy. Available at: [Link]

• Guni, R., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. PubMed. Available at: [Link]

• Guni, R., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. National Institutes of Health (NIH). Available at: [Link]

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Application Notes and Protocols for the Investigation of N-(2,2,2-trifluoroethyl)urea Analogs as Novel Antimicrobial Agents

Introduction: The Rationale for Targeting the N-(2,2,2-trifluoroethyl)urea Scaffold

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds that can circumvent existing resistance mechanisms. Urea derivatives have emerged as a versatile and promising class of compounds, demonstrating a wide spectrum of biological activities, including antibacterial and antifungal properties.[1][2] The structural backbone of urea allows for extensive synthetic modification, enabling the fine-tuning of its physicochemical and pharmacological properties.

A particularly compelling strategy in modern medicinal chemistry is the incorporation of fluorine atoms into lead compounds. The introduction of a trifluoromethyl (CF3) group, for instance, can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[3] This application note focuses on a specific subclass: N-(2,2,2-trifluoroethyl)urea analogs. This scaffold combines the versatile urea pharmacophore with the advantageous properties of the trifluoroethyl moiety, presenting a promising avenue for the development of new antimicrobial agents.

These notes provide a comprehensive guide for researchers, covering the synthesis of a representative analog, detailed protocols for evaluating its antimicrobial efficacy, and a discussion of the underlying structure-activity relationships that govern its function.

Data Presentation: Comparative Antimicrobial Activity

To contextualize the potential of this class of compounds, the following table summarizes hypothetical but representative Minimum Inhibitory Concentration (MIC) data for a series of N-(2,2,2-trifluoroethyl)urea analogs against common bacterial pathogens. This format facilitates a clear comparison of their efficacy.

Compound ID	R-Group on N'-phenyl	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)	P. aeruginosa MIC (µg/mL)
TFEU-001	4-H	64	32	128
TFEU-002	4-Cl	16	8	64
TFEU-003	4-NO₂	32	16	64
TFEU-004	2,4-diCl	8	4	32
Ciprofloxacin	N/A	0.25	1	1
Vancomycin	N/A	>256	1	>256

Note: Data is illustrative and serves to demonstrate the structure-activity relationships discussed.

Experimental Protocols

Protocol 1: Synthesis of a Representative Analog - 1-Phenyl-3-(2,2,2-trifluoroethyl)urea (TFEU-001)

This protocol details a reliable, one-step method for synthesizing the parent compound of the N-aryl-N'-(2,2,2-trifluoroethyl)urea series. The reaction involves the addition of an amine to an isocyanate, a robust and high-yielding transformation.[4]

Causality Behind Experimental Choices:

• Reactant Choice: 2,2,2-Trifluoroethylamine is the source of the key trifluoroethyl moiety. Phenyl isocyanate is chosen as a simple, commercially available starting point for the aryl portion.

• Solvent: A dry, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is used to prevent unwanted side reactions of the highly reactive isocyanate with water or other protic species.

• Temperature: The reaction is typically run at room temperature, as it is often rapid and exothermic. Cooling may be necessary for larger-scale reactions to control the reaction rate.

• Work-up: The product often precipitates out of the reaction mixture upon completion. A simple filtration and washing with a non-polar solvent like hexane removes unreacted starting materials and byproducts, yielding a pure product.

Materials:

• 2,2,2-Trifluoroethylamine

• Phenyl isocyanate

• Anhydrous Dichloromethane (DCM)

• Hexane

• Round-bottom flask

• Magnetic stirrer and stir bar

• Drying tube (e.g., with calcium chloride)

• Buchner funnel and filter paper

Step-by-Step Methodology:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar and a drying tube, dissolve phenyl isocyanate (1.0 eq) in anhydrous DCM.

• Begin stirring the solution at room temperature.

• Slowly add 2,2,2-trifluoroethylamine (1.0 eq) dropwise to the stirred solution.

• Allow the reaction to stir at room temperature for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, a white precipitate will likely have formed. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the collected solid with cold hexane to remove any residual starting materials.

• Dry the purified product under vacuum.

• Characterize the final product (1-Phenyl-3-(2,2,2-trifluoroethyl)urea) by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.[4]

General synthesis workflow for N,N'-disubstituted ureas.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standardized and widely accepted protocol.[1]

Trustworthiness of the Protocol: This protocol incorporates essential controls to ensure the validity of the results:

• Positive Control (Growth Control): Bacteria in broth without the test compound, to ensure the bacteria are viable and the medium supports growth.

• Negative Control (Sterility Control): Broth only, to check for contamination of the medium or plate.

• Solvent Control: Bacteria in broth with the highest concentration of the solvent (e.g., DMSO) used to dissolve the compound, to ensure the solvent itself has no antimicrobial effect.

Materials:

• Stock solution of N-(2,2,2-trifluoroethyl)urea analog (e.g., 10 mg/mL in DMSO)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial culture medium

• Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10⁸ CFU/mL)

• Multichannel pipette

• Incubator (37°C)

Step-by-Step Methodology:

• Dispense 100 µL of sterile MHB into wells 2 through 12 of a 96-well plate.

• Add 200 µL of the test compound stock solution (appropriately diluted from the main stock) to well 1.

• Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly. Continue this process from well 2 to well 10. Discard 100 µL from well 10.

• Well 11 will serve as the growth control (no compound). Well 12 will be the sterility control (no bacteria).

• Prepare the bacterial inoculum by diluting the 0.5 McFarland suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add 100 µL of the standardized bacterial suspension to wells 1 through 11. Do not add bacteria to well 12.

• Seal the plate and incubate at 37°C for 18-24 hours.

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This protocol is a direct extension of the MIC assay.

Step-by-Step Methodology:

• Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., from the MIC well and all wells with higher concentrations).

• Spot-plate the aliquot onto a fresh Mueller-Hinton Agar (MHA) plate.

• Incubate the MHA plate at 37°C for 18-24 hours.

• The MBC is the lowest concentration that results in no bacterial growth on the agar plate, corresponding to a ≥99.9% reduction in the initial inoculum.

Workflow for MIC and MBC determination.

Mechanism of Action & Structure-Activity Relationship (SAR)

While the precise mechanism for N-(2,2,2-trifluoroethyl)urea analogs is an active area of investigation, insights can be drawn from the broader family of urea and thiourea compounds. Many of these derivatives are known to act as enzyme inhibitors.[5] A plausible hypothesis is that the urea moiety acts as a hydrogen bond donor and acceptor, mimicking a peptide bond and enabling it to fit into the active sites of bacterial enzymes that are crucial for survival, such as DNA gyrase or peptide deformylase.[3]

The Role of the Trifluoroethyl Group: The CF₃ group is a strong electron-withdrawing group. Its presence can:

• Increase Acidity: It increases the acidity of the N-H proton of the urea, making it a better hydrogen bond donor and potentially strengthening its interaction with enzyme active sites.

• Enhance Lipophilicity: This can improve the compound's ability to penetrate the bacterial cell membrane and reach its intracellular target.

• Block Metabolism: The carbon-fluorine bond is exceptionally strong, making the compound more resistant to metabolic degradation by bacterial enzymes.

Structure-Activity Relationship (SAR) Insights:

• Aryl Ring Substitution: As suggested by the data in Table 1, substitutions on the N'-phenyl ring significantly impact activity. Electron-withdrawing groups, such as halogens (e.g., -Cl) or nitro groups (-NO₂), often enhance antimicrobial potency.[6] This may be due to modulation of the electronic properties of the entire molecule, affecting its binding affinity.

• Positional Isomerism: The position of substituents on the aryl ring is critical. Ortho- and para-substitutions are often more effective than meta-substitutions, likely due to steric and electronic influences on target binding.

• Lipophilicity: A balance of hydrophilicity and lipophilicity is crucial for effective antimicrobial agents. While increased lipophilicity can aid membrane transport, excessive lipophilicity can lead to poor solubility and non-specific toxicity.

Key structure-activity relationships for antimicrobial ureas.

Conclusion

N-(2,2,2-trifluoroethyl)urea analogs represent a synthetically accessible and highly modular scaffold for the development of novel antimicrobial agents. The protocols outlined in this guide provide a robust framework for their synthesis and biological evaluation. By systematically exploring the structure-activity relationships, particularly through modification of the aryl substituent, researchers can optimize the potency and spectrum of activity of these promising compounds, contributing to the critical pipeline of new therapeutics to combat infectious diseases.

References

• BenchChem. (n.d.). Application Notes and Protocols for Testing Antibacterial Properties of Urea Compounds.
• Koldobskii, G. I., et al. (n.d.). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. National Institutes of Health.
• Patil, M. T., et al. (2019). New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. National Institutes of Health.
• de Resende, P. E., et al. (2023). Antimicrobial and anthelmintic activities of aryl urea agents. Journal of Global Antimicrobial Resistance.
• Costa, M. S., et al. (n.d.). A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria. PubMed Central.
• Clement, B., et al. (n.d.). N-alkyl urea hydroxamic acids as a new class of peptide deformylase inhibitors with antibacterial activity. PubMed.

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• 1. New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. N-alkyl urea hydroxamic acids as a new class of peptide deformylase inhibitors with antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial and anthelmintic activities of aryl urea agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Vanguard of a New Generation in Agrochemicals: Application Notes and Protocols for Trifluoroethylated Ureas

Introduction: The Trifluoroethyl Group - A Subtle Change with Profound Impact in Agricultural Chemistry

The relentless pursuit of enhanced crop protection and sustainable agricultural practices has led to a paradigm shift in the design of agrochemicals. Among the myriad of structural motifs explored, the incorporation of fluorine atoms, and specifically the trifluoroethyl group (-CH₂CF₃), into bioactive molecules has emerged as a transformative strategy. The unique physicochemical properties conferred by this group—such as increased metabolic stability, enhanced binding affinity to target enzymes, and altered lipophilicity—have paved the way for the development of a new generation of highly effective and selective agrochemicals.[1][2]

This comprehensive technical guide delves into the burgeoning field of trifluoroethylated ureas, a class of compounds demonstrating remarkable potential as herbicides, fungicides, insecticides, and plant growth regulators. We will explore their synthesis, elucidate their mechanisms of action, and provide detailed, field-proven protocols for their application and evaluation. This document is intended for researchers, scientists, and drug development professionals dedicated to advancing the frontiers of agricultural chemistry.

Part 1: The Chemistry of Trifluoroethylated Ureas - Synthesis and Characterization

The synthesis of trifluoroethylated ureas is a critical first step in harnessing their agrochemical potential. Various synthetic routes have been developed, offering flexibility in the introduction of diverse substituents to fine-tune the biological activity. A common and efficient method involves the reaction of a trifluoroethyl-containing isocyanate with an appropriate amine.

Protocol 1: General Synthesis of N-(2,2,2-trifluoroethyl)-N'-aryl Ureas

This protocol outlines a general procedure for the synthesis of N-(2,2,2-trifluoroethyl)-N'-aryl ureas, a common scaffold for herbicidal compounds.

Materials:

• 2,2,2-Trifluoroethylamine

• Triphosgene or phenyl chloroformate

• Substituted aniline

• Anhydrous toluene

• Triethylamine

• Hydrochloric acid (1N)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Synthesis of 2,2,2-Trifluoroethyl Isocyanate:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 2,2,2-trifluoroethylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous toluene.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a solution of triphosgene (0.4 eq) or phenyl chloroformate (1.1 eq) in anhydrous toluene via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Cool the reaction mixture, filter to remove the triethylamine hydrochloride salt, and carefully concentrate the filtrate under reduced pressure to obtain the crude 2,2,2-trifluoroethyl isocyanate. Caution: Isocyanates are toxic and moisture-sensitive. Handle in a well-ventilated fume hood and use anhydrous conditions.

• Synthesis of N-(2,2,2-trifluoroethyl)-N'-aryl Urea:

  • Dissolve the crude 2,2,2-trifluoroethyl isocyanate (1.0 eq) in anhydrous toluene.

  • To this solution, add the desired substituted aniline (1.0 eq) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 4-8 hours or until TLC analysis indicates the completion of the reaction.

  • If a precipitate forms, collect it by filtration. If not, concentrate the reaction mixture under reduced pressure.

  • Wash the crude product with 1N HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

  • Characterize the purified trifluoroethylated urea by:

    • ¹H NMR and ¹⁹F NMR spectroscopy: To confirm the presence and connectivity of the trifluoroethyl group and other protons.

    • Mass Spectrometry (MS): To determine the molecular weight of the compound.[3][4]

    • Infrared (IR) Spectroscopy: To identify the characteristic urea carbonyl and N-H stretching frequencies.

Diagram: General Synthetic Pathway for Trifluoroethylated Ureas

Caption: Synthesis of trifluoroethylated ureas via an isocyanate intermediate.

Part 2: Applications in Crop Protection

Trifluoroethylated ureas have demonstrated a broad spectrum of activity against various agricultural pests, positioning them as versatile tools for integrated pest management.

Herbicidal Activity: Potent Inhibition of Photosynthesis

A significant number of trifluoroethylated ureas exhibit potent herbicidal activity, primarily by inhibiting photosynthesis.[5][6][7]

Mechanism of Action:

Urea-based herbicides are well-known inhibitors of Photosystem II (PSII) in the photosynthetic electron transport chain.[8][9][10][11] They bind to the D1 protein of the PSII complex, specifically at the quinone-binding site, thereby blocking the flow of electrons from plastoquinone A (QA) to plastoquinone B (QB).[8][9] This disruption leads to a buildup of highly reactive oxygen species (ROS), which cause lipid peroxidation, membrane damage, and ultimately, cell death. The presence of the trifluoroethyl group can enhance the binding affinity of the urea molecule to the D1 protein, leading to increased herbicidal potency.

Diagram: Mechanism of Action of Trifluoroethylated Urea Herbicides

Caption: Inhibition of electron transport in Photosystem II by trifluoroethylated ureas.

Protocol 2: Whole-Plant Pre-Emergence and Post-Emergence Herbicidal Bioassay

This protocol, adapted from established guidelines, is designed to evaluate the herbicidal efficacy of trifluoroethylated ureas on target weed species.[2][12]

Materials:

• Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli)

• Pots or trays filled with a standardized soil mix

• Test compound (trifluoroethylated urea)

• Solvent (e.g., acetone or DMSO)

• Surfactant (for post-emergence application)

• Controlled environment growth chamber or greenhouse

• Spray chamber for uniform application

• Analytical balance

Procedure:

A. Pre-emergence Application:

• Fill pots or trays with the soil mix and sow the seeds of the target weed species at a uniform depth.

• Prepare a stock solution of the test compound in a suitable solvent. Make a series of dilutions to achieve the desired application rates (e.g., 10, 50, 100, 200 g active ingredient per hectare).

• Apply the test solutions uniformly to the soil surface using a spray chamber. Include a solvent-only control and an untreated control.

• Place the pots in a growth chamber or greenhouse with controlled temperature, humidity, and light conditions.

• Water the pots as needed.

• After 14-21 days, assess the herbicidal effect by counting the number of emerged seedlings and measuring the fresh or dry weight of the shoots.

• Calculate the percent inhibition compared to the untreated control.

B. Post-emergence Application:

• Sow the seeds and grow the weed species to the 2-3 leaf stage.

• Prepare the test solutions as described above, adding a non-ionic surfactant to the spray solution to improve leaf coverage.

• Uniformly spray the foliage of the seedlings with the test solutions in a spray chamber.

• Return the plants to the growth chamber or greenhouse.

• Visually assess phytotoxicity (e.g., chlorosis, necrosis) at regular intervals (e.g., 3, 7, 14, and 21 days after treatment).

• At the end of the experiment (21 days), harvest the shoots and measure the fresh or dry weight.

• Calculate the percent inhibition of growth compared to the untreated control.

Data Analysis:

• Calculate the GR₅₀ (the concentration that causes a 50% reduction in plant growth) using probit analysis or other suitable statistical software.

Table 1: Example Herbicidal Activity Data for a Trifluoroethylated Urea Compound

Target Weed Species	Application	GR₅₀ (g a.i./ha)
Amaranthus retroflexus	Pre-emergence	75
Amaranthus retroflexus	Post-emergence	50
Echinochloa crus-galli	Pre-emergence	120
Echinochloa crus-galli	Post-emergence	95

Insecticidal Activity: Disrupting Chitin Synthesis

Certain trifluoroethylated ureas have shown promise as insecticides, particularly as insect growth regulators (IGRs).

Mechanism of Action:

Many benzoylphenyl urea insecticides function as chitin synthesis inhibitors.[13][14][15] While the precise mechanism for trifluoroethylated ureas is still under investigation, it is hypothesized that they may also interfere with the polymerization of N-acetylglucosamine into chitin, a crucial component of the insect exoskeleton. This disruption of the molting process is lethal to larval stages.

Diagram: Proposed Insecticidal Mode of Action

Caption: Hypothetical inhibition of chitin synthesis by trifluoroethylated ureas in insects.

Protocol 3: Larval Toxicity Bioassay for Insecticidal Activity

This protocol is designed to assess the insecticidal activity of trifluoroethylated ureas against a common agricultural pest, the cotton leafworm (Spodoptera litura).[16][17][18]

Materials:

• Spodoptera litura larvae (e.g., 3rd instar)

• Artificial diet for rearing insects

• Test compound (trifluoroethylated urea)

• Solvent (e.g., acetone)

• Petri dishes or multi-well plates

• Micropipette

• Incubator with controlled temperature and humidity

Procedure:

• Diet Preparation: Prepare the artificial diet according to a standard recipe.

• Dosing the Diet:

  • Prepare a stock solution of the test compound in acetone.

  • Make serial dilutions to obtain a range of concentrations.

  • Incorporate a known volume of each dilution into a specific amount of the molten artificial diet and mix thoroughly before it solidifies. Prepare a solvent-only control diet.

• Bioassay:

  • Dispense the treated and control diets into individual wells of a multi-well plate or small petri dishes.

  • Transfer one 3rd instar larva of Spodoptera litura into each well.

  • Seal the plates with a breathable membrane.

  • Incubate the plates at a controlled temperature (e.g., 25 ± 2°C) and humidity.

• Data Collection:

  • Record larval mortality at 24, 48, and 72 hours after treatment.

  • Observe any sublethal effects, such as reduced feeding, abnormal molting, or developmental delays.

• Data Analysis:

  • Calculate the corrected mortality using Abbott's formula.

  • Determine the LC₅₀ (the concentration that causes 50% mortality) using probit analysis.

Fungicidal and Plant Growth Regulatory Activities

Emerging research suggests that trifluoroethylated ureas also possess fungicidal and plant growth regulatory properties.[19][20] For instance, some derivatives have shown activity against pathogenic fungi, while others have exhibited auxin-like effects, influencing root development.[21][22] The evaluation of these activities can be conducted using standardized protocols, such as those outlined by the Organization for Economic Co-operation and Development (OECD) for fungicide efficacy and plant growth studies.[5][6][23][24][25]

Part 3: Environmental Fate and Analysis

Understanding the environmental fate of trifluoroethylated ureas is crucial for their responsible development and use. This includes studying their persistence in soil and water, their potential for leaching, and their metabolic pathways in plants and microorganisms.

Protocol 4: Aerobic Soil Metabolism Study

This protocol is based on OECD Guideline 307 and is designed to assess the rate and route of degradation of a trifluoroethylated urea in soil under aerobic conditions.[14][26][27]

Materials:

• Radiolabeled (e.g., ¹⁴C) test compound

• Fresh, sieved soil samples with known characteristics (pH, organic carbon content, texture)

• Biometer flasks or a flow-through system for trapping CO₂ and volatile organics

• Incubator with controlled temperature

• High-performance liquid chromatography (HPLC) with a radioactivity detector

• Liquid scintillation counter

• Solvents for extraction (e.g., acetonitrile, methanol)

Procedure:

• Soil Treatment: Treat the soil samples with the ¹⁴C-labeled trifluoroethylated urea at a concentration relevant to its intended application rate.

• Incubation: Place the treated soil in biometer flasks or a flow-through system and incubate in the dark at a constant temperature (e.g., 20°C). Maintain the soil moisture at a consistent level (e.g., 40-60% of maximum water holding capacity).

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days), remove replicate soil samples.

• Analysis of Volatiles: Analyze the trapping solutions for ¹⁴CO₂ and volatile organic compounds to quantify mineralization and volatilization.

• Extraction and Analysis of Soil Residues:

  • Extract the soil samples with appropriate solvents.

  • Analyze the extracts by HPLC with radioactivity detection to separate and quantify the parent compound and its transformation products.

  • Characterize major transformation products using techniques like LC-MS/MS.

  • Determine the amount of non-extractable (bound) residues by combustion of the extracted soil.

• Data Analysis:

  • Calculate the dissipation half-life (DT₅₀) of the parent compound in the soil.

  • Identify and quantify the major transformation products and describe their formation and decline over time.

Diagram: Workflow for an Aerobic Soil Metabolism Study

Sources

• 1. Design, Synthesis, Fungicidal and Insecticidal Activities of Novel Diamide Compounds Combining Pyrazolyl and Polyfluoro-Substituted Phenyl into Alanine or 2-Aminobutyric Acid Skeletons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and characterization of a series of N,N'-substituted urea derivatives by using electrospray ionization tandem mass spectrometry: Differentiation of positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ia801304.us.archive.org [ia801304.us.archive.org]
• 6. OECD 208: Terrestrial Plant Test - Seedling Emergence and Seedling Growth Test | ibacon GmbH [ibacon.com]
• 7. Transport and fate of trifluoroacetate in upland forest and wetland ecosystems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 9. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 10. 19.4 Herbicides that Interfere with Photosystem II – Principles of Weed Control [ohiostate.pressbooks.pub]
• 11. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 12. researchgate.net [researchgate.net]
• 13. CN106008276B - The synthetic method of the phenylurea analog herbicide of phenylurea analog herbicide or deuterated label - Google Patents [patents.google.com]
• 14. Efate & Metabolism | Field & Laboratory Studies | Eurofins Agroscience - Eurofins Scientific [eurofins.com]
• 15. researchgate.net [researchgate.net]
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• 19. Investigation of Novel Pesticides with Insecticidal and Antifungal Activities: Design, Synthesis and SAR Studies of Benzoylpyrimidinylurea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Insecticidal, repellent and fungicidal properties of novel trifluoromethylphenyl amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Some Urea Derivatives Positively Affect Adventitious Root Formation: Old Concepts and the State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Synthesis of N-aryl-N'-(2,2,2-trifluoroethyl)ureas

Introduction: The Significance of N-aryl-N'-(2,2,2-trifluoroethyl)ureas in Modern Drug Discovery

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often imparting desirable properties such as enhanced metabolic stability, increased lipophilicity, and improved target binding affinity. Within this context, the N-aryl-N'-(2,2,2-trifluoroethyl)urea moiety has emerged as a privileged structural motif in a diverse array of biologically active compounds. This guide provides detailed protocols and scientific insights into the synthesis of these valuable compounds, aimed at researchers, scientists, and professionals in the field of drug development. The methodologies presented herein are selected for their reliability, scalability, and adaptability to a wide range of substrates.

The urea functional group is a versatile hydrogen bond donor and acceptor, enabling strong and specific interactions with biological targets. The trifluoroethyl group, in particular, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. The strategic combination of these two functionalities has led to the development of potent inhibitors of various enzymes and receptors, with applications in oncology, virology, and beyond. This document will detail the most common and effective synthetic routes to N-aryl-N'-(2,2,2-trifluoroethyl)ureas, with a focus on both classical and modern phosgene-free approaches.

Synthetic Strategies: A Guide to Method Selection

The synthesis of N-aryl-N'-(2,2,2-trifluoroethyl)ureas can be broadly categorized into two main approaches: those that proceed through a 2,2,2-trifluoroethyl isocyanate intermediate and those that employ phosgene-free coupling reagents. The choice of method often depends on the availability of starting materials, scale of the reaction, and tolerance of other functional groups in the substrates.

Caption: Overview of synthetic routes to N-aryl-N'-(2,2,2-trifluoroethyl)ureas.

Protocol 1: Synthesis via 2,2,2-Trifluoroethyl Isocyanate

This is the most direct and widely employed method for the preparation of the target ureas. The protocol is divided into two parts: the synthesis of the key 2,2,2-trifluoroethyl isocyanate intermediate and its subsequent reaction with various aryl amines.

Part A: Synthesis of 2,2,2-Trifluoroethyl Isocyanate via Curtius Rearrangement

The Curtius rearrangement provides a reliable method for the synthesis of isocyanates from carboxylic acids via an acyl azide intermediate.[1][2] This in-situ generation avoids the isolation of the potentially explosive acyl azide.

Caption: Workflow for the synthesis of the target ureas via Curtius rearrangement.

Materials:

• 3,3,3-Trifluoropropanoyl chloride

• Sodium azide (NaN₃)

• Trimethylsilyl azide (TMSN₃) (catalyst)

• Triethylbenzylammonium chloride (phase-transfer catalyst)

• Dibutyl ether

• Diglyme

• Aryl amine of choice

• Anhydrous benzene or toluene

• Triethylamine (for poorly soluble amines)

Procedure for 2,2,2-Trifluoroethyl Isocyanate: [1]

• In a three-necked flask equipped with a dropping funnel, thermometer, and an efficient condenser, prepare a mixture of sodium azide (1.2 equivalents), a catalytic amount of trimethylsilyl azide, and a catalytic amount of triethylbenzylammonium chloride in a mixture of dibutyl ether and diglyme.

• With intensive stirring, add 3,3,3-trifluoropropanoyl chloride (1.0 equivalent) dropwise, maintaining the temperature below 35 °C.

• After the addition is complete, stir the mixture for 3 hours at the same temperature.

• Slowly heat the mixture to initiate the evolution of nitrogen gas.

• Once the nitrogen evolution ceases, heat the mixture on a boiling water bath for 1 hour.

• Distill the product using an efficient distillation column to obtain 2,2,2-trifluoroethyl isocyanate.

Part B: Reaction of 2,2,2-Trifluoroethyl Isocyanate with Aryl Amines

The reaction of the isocyanate with the aryl amine is typically a straightforward nucleophilic addition. The reaction conditions can be adjusted based on the reactivity and solubility of the aryl amine.[1]

Procedure for Well-Soluble Aryl Amines: [1]

• Dissolve the aryl amine (1.0 equivalent) in a suitable anhydrous solvent (e.g., benzene, toluene, or dichloromethane).

• To this solution, add a solution of 2,2,2-trifluoroethyl isocyanate (1.0 equivalent) in the same solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product often precipitates from the reaction mixture and can be collected by filtration. If the product is soluble, the solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography.

Procedure for Poorly-Soluble Aryl Amines: [1]

• In a sealed tube, suspend the poorly soluble aryl amine (1.0 equivalent) in anhydrous benzene.

• Add a solution of 2,2,2-trifluoroethyl isocyanate (1.0 equivalent) in anhydrous benzene.

• Add a catalytic amount of triethylamine.

• Seal the tube and heat the mixture at 100 °C for 1.5-2 hours.

• After cooling, open the tube, and evaporate the solvent.

• Recrystallize the residue from a suitable solvent (e.g., benzene) to afford the pure product.

Aryl Amine	Product	Yield (%)	Melting Point (°C)	Reference
Aniline	1-Phenyl-3-(2,2,2-trifluoroethyl)urea	98	151-153	[1]
6-Methylpyridin-2-amine	1-(6-Methylpyridin-2-yl)-3-(2,2,2-trifluoroethyl)urea	98	145-147	[1]
Pyrimidin-2-amine	1-(Pyrimidin-2-yl)-3-(2,2,2-trifluoroethyl)urea	86	190-191	[1]

Protocol 2: Phosgene-Free Synthesis using Carbonate Reagents

The toxicity of phosgene and related reagents has driven the development of safer alternatives for urea synthesis.[3] Bis(2,2,2-trifluoroethyl) carbonate has emerged as an effective and safer condensing agent for the one-pot synthesis of unsymmetrical ureas.[4][5]

Caption: One-pot synthesis of the target ureas using bis(2,2,2-trifluoroethyl) carbonate.

Materials:

• 2,2,2-Trifluoroethylamine

• Bis(2,2,2-trifluoroethyl) carbonate

• Aryl amine of choice

• Anhydrous solvent (e.g., acetonitrile or THF)

• Base (e.g., triethylamine or diisopropylethylamine), if required

General One-Pot Procedure:

• To a solution of 2,2,2-trifluoroethylamine (1.0 equivalent) in an anhydrous solvent, add bis(2,2,2-trifluoroethyl) carbonate (1.0 equivalent).

• Stir the mixture at room temperature for a specified time (e.g., 1-4 hours) to allow for the formation of the intermediate trifluoroethyl carbamate.

• Add the aryl amine (1.0 equivalent) to the reaction mixture, along with a base if the amine salt is used or if the amine is a weak nucleophile.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Reagent	Aryl Amine	Product	Typical Conditions	Reference
Bis(2,2,2-trifluoroethyl) carbonate	Substituted Anilines	Corresponding Ureas	One-pot, reflux in acetonitrile	[4][5]

Protocol 3: Synthesis using Triphosgene as a Phosgene Substitute

Triphosgene (bis(trichloromethyl) carbonate) is a crystalline, stable, and safer alternative to gaseous phosgene.[6] It can be used to generate the isocyanate in situ from 2,2,2-trifluoroethylamine, which then reacts with the aryl amine in a one-pot fashion.

Materials:

• 2,2,2-Trifluoroethylamine

• Triphosgene

• Aryl amine of choice

• Anhydrous dichloromethane (DCM) or toluene

• A non-nucleophilic base (e.g., triethylamine or diisopropylethylamine)

General Procedure:

• Caution: Triphosgene, while safer than phosgene, should be handled with care in a well-ventilated fume hood.

• Dissolve triphosgene (0.33-0.40 equivalents) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C.

• In a separate flask, prepare a solution of 2,2,2-trifluoroethylamine (1.0 equivalent) and a non-nucleophilic base (2.0-2.2 equivalents) in anhydrous DCM.

• Slowly add the amine/base solution to the triphosgene solution at 0 °C.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature for 1-2 hours to ensure the complete formation of the isocyanate.

• In a separate flask, dissolve the aryl amine (1.0 equivalent) in anhydrous DCM.

• Add the aryl amine solution to the in-situ generated isocyanate solution.

• Stir the reaction at room temperature until completion (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Reagent	Starting Amines	Product	Typical Conditions	Reference
Triphosgene	2,2,2-Trifluoroethylamine and Aryl Amine	N-aryl-N'-(2,2,2-trifluoroethyl)urea	One-pot, in situ isocyanate formation	[6][7]

Conclusion and Future Perspectives

The synthetic protocols detailed in this application note provide robust and versatile methods for the preparation of N-aryl-N'-(2,2,2-trifluoroethyl)ureas. The choice of the optimal synthetic route will depend on the specific requirements of the target molecule and the available resources. The isocyanate-based approach offers a direct and high-yielding pathway, particularly when the isocyanate is readily available or can be efficiently generated in situ. Phosgene-free methods, utilizing reagents such as bis(2,2,2-trifluoroethyl) carbonate, are increasingly favored due to their enhanced safety profile and operational simplicity, making them highly suitable for parallel synthesis and library generation. As the demand for novel fluorinated pharmacophores continues to grow, the development of even more efficient, sustainable, and atom-economical methods for the synthesis of this important class of compounds will remain a key area of research.

References

• Luzina, E. L., & Popov, A. V. (2015). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. National Institutes of Health. [Link]

• Bogolubsky, A. V., Moroz, Y. S., Mykhailiuk, P. K., Pipko, S. E., Konovets, A. I., Sadovoy, A. V., & Tolmachev, A. (2014). Bis(2,2,2-trifluoroethyl) carbonate as a condensing agent in one-pot parallel synthesis of unsymmetrical aliphatic ureas. ACS combinatorial science, 16(6), 303–308. [Link]

• Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. MDPI. (n.d.). [Link]

• Bis(2,2,2-trifluoroethyl) Carbonate as a Condensing Agent in One-Pot Parallel Synthesis of Unsymmetrical Aliphatic Ureas. Request PDF. (n.d.). [Link]

• Urea, phenyl-. Organic Syntheses Procedure. (n.d.). [Link]

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry. (n.d.). [Link]

• Bigi, F., Maggi, R., & Sartori, G. (2000). Selected syntheses of ureas through phosgene substitutes. Green Chemistry, 2(3), 140-148. [Link]

• A decade review of triphosgene and its applications in organic reactions. PMC. (n.d.). [Link]

• Process for preparing certain phenyl urea compounds.

• Strategy for the synthesis of bis(2,2,2‐trifluoroethyl) carbonate (1)... ResearchGate. (n.d.). [Link]

• Phosgene‐free synthetic routes to carboxylates, carbamates, ureas, and... ResearchGate. (n.d.). [Link]

• Majer, P., & Randad, R. S. (1994). A Safe and Efficient Method for Preparation of N,N'-Unsymmetrically Disubstituted Ureas Utilizing Triphosgene. The Journal of Organic Chemistry, 59(7), 1937–1938. [Link]

• Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis. PubMed. (n.d.). [Link]

• N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. Organic Chemistry Portal. (n.d.). [Link]

• Synthesis of Amino Acid Ester Isocyanates. Organic Syntheses Procedure. (n.d.). [Link]

• (PDF) Synthesis and Properties of N,N′-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: XIX. exo-Isomers of N-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl)-N′-R-ureas and -thioureas. ResearchGate. (n.d.). [Link]

• Synthesis and microbicidal activity of N-(2-substituted) phenyl ureas and their metal complexes. PubMed. (n.d.). [Link]

• A new generation of N-aryl-N'-(1-alkyl-2-chloroethyl)ureas as microtubule disrupters: synthesis, antiproliferative activity, and beta-tubulin alkylation kinetics. PubMed. (n.d.). [Link]

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Application Note: The N-(2,2,2-trifluoroethyl)urea Moiety as a Strategic Element in the Design and Synthesis of Potent Kinase Inhibitors

Abstract & Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of specific substrates.[1] Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them prime targets for therapeutic intervention.[1] Small molecule kinase inhibitors have revolutionized treatment paradigms, and a significant portion of these drugs feature a urea or biaryl urea scaffold.[2][3] The urea moiety is a highly effective pharmacophore, capable of forming multiple hydrogen bonds with the kinase hinge region or the DFG (Asp-Phe-Gly) motif, mimicking key interactions of the native ATP substrate.[4][5][6]

This guide focuses on the strategic incorporation of the N-(2,2,2-trifluoroethyl)urea group in the design of next-generation kinase inhibitors. The trifluoroethyl group serves as a valuable bioisostere, often introduced to enhance metabolic stability, modulate lipophilicity, and improve binding affinity.[7][8] Its strong electron-withdrawing nature can also influence the pKa of nearby functionalities and create favorable dipole interactions within the target's binding pocket. By combining the robust hydrogen-bonding capacity of the urea linker with the advantageous physicochemical properties of the trifluoroethyl group, medicinal chemists can develop potent and selective inhibitors with improved drug-like properties.

This document provides the design rationale, detailed synthetic protocols, and methods for biological evaluation for researchers aiming to leverage this powerful structural motif.

Design Rationale & Mechanism of Action

The effectiveness of the diaryl urea scaffold, famously exemplified by Sorafenib, stems from its ability to act as a bidentate hydrogen bond donor-acceptor.[2][9] This allows it to form a highly stable, dual hydrogen-bond interaction with a conserved glutamate residue and the backbone amide of an aspartate residue in the DFG motif of the kinase domain.[4][10] This interaction is crucial for stabilizing the "DFG-out" (inactive) conformation of the kinase, leading to potent inhibition.[6]

The introduction of a 2,2,2-trifluoroethyl group onto one of the urea nitrogens serves several strategic purposes:

• Metabolic Stability: The C-F bond is exceptionally strong, and the CF₃ group is resistant to oxidative metabolism. Placing the trifluoroethyl moiety can block potential sites of N-dealkylation or oxidation, thereby increasing the inhibitor's half-life.[11]

• Enhanced Binding Affinity: The trifluoromethyl (CF₃) group is highly lipophilic and can engage in favorable hydrophobic interactions within the ATP binding pocket.[12] The trifluoroethyl group (-CH₂CF₃) extends this property, potentially accessing deeper hydrophobic pockets.

• Modulation of Physicochemical Properties: As a bioisosteric replacement for alkyl or other functional groups, the trifluoroethyl moiety can fine-tune solubility, membrane permeability, and other pharmacokinetic parameters.[13][14]

The diagram below illustrates the conceptual binding mode of a kinase inhibitor featuring the N-(2,2,2-trifluoroethyl)urea moiety, highlighting its key interactions within the kinase active site.

Caption: Binding model of a trifluoroethylurea inhibitor in a kinase active site.

Experimental Protocols

This section details a representative, two-step synthesis of a kinase inhibitor featuring the N-(2,2,2-trifluoroethyl)urea moiety, starting from a common aniline-bearing heterocyclic core.

Overall Synthetic Workflow

The general strategy involves the synthesis of a key aromatic amine intermediate, which is then converted to the final urea product through reaction with 2,2,2-trifluoroethyl isocyanate.

Caption: General workflow for the synthesis of the target kinase inhibitor.

Step 1: Synthesis of Amine Intermediate (Example)

This protocol describes the synthesis of 4-(4-aminophenoxy)-N-methylpicolinamide, a key intermediate used in the synthesis of Sorafenib and its analogs.[2][9]

Materials & Reagents

Reagent	Supplier	Cat. No.	Quantity	Moles (mmol)
4-Chloro-N-methylpicolinamide	Sigma-Aldrich	e.g., 730445	2.0 g	11.7
4-Aminophenol	Acros Organics	e.g., 10450	1.4 g	12.8
Potassium tert-butoxide (t-BuOK)	Sigma-Aldrich	e.g., 156671	1.57 g	14.0
N,N-Dimethylformamide (DMF), anhydrous	Fisher Sci.	e.g., D119	25 mL	-
Ethyl Acetate (EtOAc)	VWR	e.g., VW1500	As needed	-
Brine (saturated NaCl solution)	Lab Prepared	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	Sigma-Aldrich	e.g., M7506	As needed	-

Procedure:

• To a dry 100 mL round-bottom flask under an argon atmosphere, add 4-aminophenol (1.4 g, 12.8 mmol) and anhydrous DMF (25 mL).

• Cool the solution to 0 °C in an ice bath. Add potassium tert-butoxide (1.57 g, 14.0 mmol) portion-wise over 10 minutes. The solution will turn dark.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add a solution of 4-chloro-N-methylpicolinamide (2.0 g, 11.7 mmol) in 5 mL of anhydrous DMF dropwise to the reaction mixture.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Work-up: Pour the reaction mixture into 100 mL of ice-cold water. A precipitate will form.

• Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers and wash with water (2 x 50 mL) followed by brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a gradient of 50-100% ethyl acetate in hexanes) to yield the desired amine intermediate as a solid.

Step 2: Synthesis of N-(2,2,2-trifluoroethyl)urea Final Product

This protocol describes the reaction of the amine intermediate with 2,2,2-trifluoroethyl isocyanate to form the target molecule. This method is adapted from general procedures for urea synthesis.[12][15]

Materials & Reagents

Reagent	Supplier	Cat. No.	Quantity	Moles (mmol)
4-(4-aminophenoxy)-N-methylpicolinamide	From Step 1	-	1.0 g	4.11
2,2,2-Trifluoroethyl isocyanate	Oakwood Chem.	e.g., 005459	0.57 g (0.43 mL)	4.52
Dichloromethane (DCM), anhydrous	Sigma-Aldrich	e.g., 270997	20 mL	-
Hexanes	VWR	e.g., VW1700	As needed	-

Procedure:

• In a dry 50 mL round-bottom flask, dissolve the amine intermediate (1.0 g, 4.11 mmol) in anhydrous dichloromethane (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Add 2,2,2-trifluoroethyl isocyanate (0.57 g, 4.52 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, a precipitate will likely have formed. If not, concentrate the solvent under reduced pressure to approximately half the volume.

• Add 20 mL of hexanes to the mixture to precipitate the product.

• Filter the solid product using a Büchner funnel, wash with a small amount of cold hexanes, and dry under vacuum to yield the final N-(2,2,2-trifluoroethyl)urea-containing inhibitor.

• Characterization: Confirm the structure and purity of the final compound using ¹H-NMR, ¹³C-NMR, ¹⁹F-NMR, and HRMS.

Application: In Vitro Kinase Inhibition Assay

To validate the activity of the synthesized compound, a standard in vitro kinase assay can be performed. The following is a generalized protocol.

Protocol: Luminescent Kinase Assay (e.g., Kinase-Glo®)

• Prepare a stock solution of the synthesized inhibitor in 100% DMSO (e.g., 10 mM).

• Perform serial dilutions to create a dose-response curve (e.g., 10 µM to 1 nM) in an appropriate assay buffer.

• In a 96- or 384-well plate, add the target kinase, the specific substrate peptide for that kinase, and the diluted inhibitor solutions.

• Initiate the kinase reaction by adding an ATP solution (typically at its Km concentration for the specific kinase).

• Incubate the plate at 30 °C for the optimized reaction time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding a luminescent detection reagent (e.g., Kinase-Glo® Reagent).

• Measure luminescence on a plate reader. The light output is inversely correlated with kinase activity.

• Calculate IC₅₀ values by plotting the percent inhibition versus the log of the inhibitor concentration and fitting the data to a four-parameter dose-response curve.

Representative Data Presentation

Compound	Target Kinase	IC₅₀ (nM)
Synthesized Inhibitor	VEGFR2	15
Synthesized Inhibitor	B-Raf	25
Synthesized Inhibitor	c-Kit	40
Sorafenib (Control)	VEGFR2	90
Sorafenib (Control)	B-Raf	22
Sorafenib (Control)	c-Kit	68

Note: Data are hypothetical examples for illustrative purposes. IC₅₀ values for Sorafenib are from the literature.[2]

Conclusion

The N-(2,2,2-trifluoroethyl)urea moiety is a powerful and versatile component for the rational design of novel kinase inhibitors. It combines the proven hydrogen-bonding capabilities of the urea linker with the beneficial pharmacokinetic properties imparted by the trifluoroethyl group. The synthetic protocols provided herein offer a reliable and straightforward path to accessing these promising compounds, enabling further exploration of their therapeutic potential in oncology and other diseases driven by aberrant kinase signaling.

References

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• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Ziher, D., et al. (2012). New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. Molecules, 17(1), 1125-1142. [Link]

• Li, P., et al. (2018). Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues. RSC Advances, 8(69), 39591-39604. [Link]

• Greig, I. R., et al. (2020). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). Journal of Medicinal Chemistry, 63(8), 4412-4431. [Link]

• Tseng, C. C., et al. (2020). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. ACS Medicinal Chemistry Letters, 11(2), 162-168. [Link]

• Al-Warhi, T., et al. (2023). Synthesis, characterization, and antiproliferative evaluation of novel sorafenib analogs for the treatment of hepatocellular carcinoma. Future Journal of Pharmaceutical Sciences, 9(1), 60. [Link]

• Tseng, C. C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 62(11), 5657-5672. [Link]

• Goud, B. S., et al. (2018). Novel Trifluoromethylcoumarinyl Urea Derivatives: Synthesis, Characterization, Fluorescence, and Bioactivity. Molecules, 23(3), 633. [Link]

• Boije, A., et al. (2011). Design, Synthesis, and Biological Activity of Urea Derivatives as Anaplastic Lymphoma Kinase Inhibitors. Journal of Medicinal Chemistry, 54(17), 6015-6028. [Link]

• Ziher, D., et al. (2012). New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. ResearchGate.[Link]

• Introduction of Mercaptoethyl at Sorafenib Pyridine-2-Amide Motif as a Potentially Effective Chain to Further get Sorafenib-PEG-DGL. (2020). ResearchGate.[Link]

• Wang, L., et al. (2022). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. International Journal of Molecular Sciences, 23(22), 14387. [Link]

• Chan, A. W. Y., & Ngai, M. Y. (2016). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. *Journal of Visualized Experiments, (108), e53789. [Link]

• Protein kinase inhibitors from the urea class. (2004). ResearchGate.[Link]

• New thiourea and urea derivatives containing trifluoromethyl- and bis-triflouromethyl-4H-chromen-3-yl substituents. (2018). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 192, 141-152. [Link]

• Liu, H. G., et al. (2013). Protein kinase inhibitor design by targeting the Asp-Phe-Gly (DFG) motif: the role of the DFG motif in the design of epidermal growth factor receptor inhibitors. Journal of Medicinal Chemistry, 56(10), 3889-903. [Link]

• Development of novel urea-based ATM kinase inhibitors with subnanomolar cellular potency and high kinome selectivity. (2022). European Journal of Medicinal Chemistry, 235, 114234. [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(6), 2751-2788. [Link]

• Synthesis and In-Vitro Biological Activity of Macrocyclic Urea Chk1 Inhibitors. (2007). Bioorganic & Medicinal Chemistry Letters, 17(23), 6475-6480. [Link]

• Wang, H., et al. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Advances, 11(34), 20964-20968. [Link]

• Hou, S., et al. (2021). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Molecules, 26(15), 4440. [Link]

• Synthesis and some transformations of 1-chloro-2,2,2-trifluoroethyl isocyanate. (2006). Journal of Fluorine Chemistry, 127(10), 1365-1375. [Link]

• Synthetic method of 2,4,5-trifluoro-benzene isocyanate and intermediate thereof. (2015).

• Liu, L., et al. (2021). Design, Synthesis, and Antitumor Activity Evaluation of Trifluoromethyl-Substituted Pyrimidine Derivatives Containing Urea Moiety. Russian Journal of Bioorganic Chemistry, 47, 1324-1332. [Link]

• Wang, H., et al. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Advances.[Link]

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry.[Link]

• Jha, S. K., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021). Journal of Medicinal Chemistry, 64(19), 14066-14122. [Link]

• Synthesis of Novel Biologically Active Proflavine Ureas Designed on the Basis of Predicted Entropy Changes. (2020). Molecules, 25(21), 5171. [Link]

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• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Activities. (2021). Biointerface Research in Applied Chemistry, 12(1), 1045-1054. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-(2,2,2-trifluoroethyl)urea

Welcome to the technical support center for the synthesis of N-(2,2,2-trifluoroethyl)urea. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important fluorinated building block. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles to help you optimize your reaction outcomes.

Troubleshooting Guide: Common Side Products and Their Mitigation

The synthesis of N-(2,2,2-trifluoroethyl)urea can be approached through several synthetic routes, each with its own set of potential side products. Understanding the origin of these impurities is the first step toward minimizing their formation.

Issue 1: Formation of 1,3-bis(2,2,2-trifluoroethyl)urea

Q: My final product is contaminated with a significant amount of a symmetrical urea, which I suspect is 1,3-bis(2,2,2-trifluoroethyl)urea. What causes this, and how can I prevent it?

A: The formation of the symmetrical 1,3-bis(2,2,2-trifluoroethyl)urea is a common side reaction, particularly in syntheses that proceed through a 2,2,2-trifluoroethyl isocyanate intermediate.

Causality:

This side product arises when 2,2,2-trifluoroethyl isocyanate, whether added directly or generated in situ, reacts with the starting amine, 2,2,2-trifluoroethylamine, instead of the intended co-reactant. This can happen under several circumstances:

• Excess of 2,2,2-trifluoroethylamine: If the stoichiometry is not carefully controlled, an excess of the amine can compete for the isocyanate.

• Moisture Contamination: Water present in the reaction mixture can react with the isocyanate to form an unstable carbamic acid, which then decomposes to 2,2,2-trifluoroethylamine and carbon dioxide. This newly formed amine can then react with another molecule of the isocyanate to yield the symmetrical urea.[1]

• Slow Reaction with the Co-reactant: If the intended reaction of the isocyanate with the other reactant (e.g., ammonia or a primary amine) is slow, the side reaction with 2,2,2-trifluoroethylamine becomes more probable.

Mitigation Strategies:

• Strict Stoichiometric Control: Carefully control the molar ratios of your reactants. If you are generating the isocyanate in situ, ensure the subsequent addition of the amine is controlled.

• Anhydrous Conditions: Ensure all glassware is oven-dried and reactants and solvents are anhydrous. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

• Controlled Addition: Add the 2,2,2-trifluoroethylamine solution dropwise to the reaction mixture containing the isocyanate or carbamoylating agent. This maintains a low concentration of the amine, favoring the desired reaction.

• Temperature Management: Lower reaction temperatures generally favor the formation of the desired unsymmetrical product by slowing down side reactions.

Issue 2: Presence of Unreacted Starting Materials

Q: My crude product shows the presence of unreacted 2,2,2-trifluoroethylamine and/or the other starting material (e.g., isocyanate precursor, urea). How can I drive the reaction to completion?

A: Incomplete conversion is a frequent issue that can often be resolved by optimizing reaction conditions.

Causality:

• Insufficient Reaction Time or Temperature: The reaction may not have been allowed to proceed for a sufficient duration or at an adequate temperature to reach completion.

• Poor Solubility: If one of the reactants has poor solubility in the chosen solvent, the reaction rate will be significantly hindered.

• Reversibility: Some urea formation reactions can be reversible, especially at higher temperatures.

Mitigation Strategies:

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC). Continue the reaction until the starting materials are consumed.

• Solvent Selection: Choose a solvent in which all reactants are reasonably soluble at the reaction temperature.

• Temperature Optimization: Gradually increase the reaction temperature while monitoring for the formation of degradation products.

• Use of a Catalyst: In some synthetic routes, a catalyst can increase the reaction rate. For instance, in reactions involving isocyanates, a tertiary amine catalyst can be employed.

Issue 3: Formation of Biuret and Cyanuric Acid

Q: I am using a synthetic route that involves heating 2,2,2-trifluoroethylamine with urea, and I'm observing insoluble white precipitates that are not my desired product. What are these, and how can I avoid them?

A: When urea is heated, it can undergo thermal decomposition to form side products like biuret and cyanuric acid.[2][3]

Causality:

• High Temperatures: These side products are typically formed at elevated temperatures. Biuret is formed from the condensation of two urea molecules with the elimination of ammonia. Further heating can lead to the formation of cyanuric acid.

Mitigation Strategies:

• Temperature Control: Carefully control the reaction temperature to the minimum required for the desired reaction to proceed at a reasonable rate.

• Alternative Synthetic Routes: If possible, consider alternative, lower-temperature synthetic routes that do not involve the direct use of urea as a carbamoylating agent. Methods involving isocyanates or carbamoylating agents like N,N'-carbonyldiimidazole (CDI) are often performed at or below room temperature.[4]

Reaction Pathway Diagram

Caption: Reaction pathways in the synthesis of N-(2,2,2-trifluoroethyl)urea.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing N-(2,2,2-trifluoroethyl)urea?

A1: The most common laboratory-scale syntheses involve the reaction of 2,2,2-trifluoroethylamine with a suitable carbamoylating agent.[4] These include:

• Reaction with an isocyanate, such as 2,2,2-trifluoroethyl isocyanate.[5]

• Reaction with phosgene or a phosgene equivalent like triphosgene or N,N'-carbonyldiimidazole (CDI).[4]

• Palladium-catalyzed coupling of 2,2,2-trifluoroethylamine with a source of the carbamoyl group.[6]

Q2: How can I purify my crude N-(2,2,2-trifluoroethyl)urea?

A2: Purification can typically be achieved by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane. Washing the crude product with a dilute acid (e.g., 1M HCl) can help remove any unreacted basic starting materials like 2,2,2-trifluoroethylamine. A subsequent wash with a dilute base (e.g., saturated NaHCO₃ solution) can remove acidic impurities. If these methods are insufficient, column chromatography on silica gel may be necessary.

Q3: Are there any specific safety precautions I should take when working with 2,2,2-trifluoroethylamine?

A3: Yes, 2,2,2-trifluoroethylamine is a highly flammable liquid and is harmful if swallowed or inhaled.[7] It can cause severe skin burns and eye damage.[7] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q4: What is the role of the trifluoroethyl group in the context of drug development?

A4: The trifluoroethyl group is often incorporated into drug candidates to enhance their metabolic stability, binding affinity, and lipophilicity. The strong carbon-fluorine bond is resistant to metabolic degradation, which can increase the half-life of a drug in the body.

Experimental Protocols

Protocol 1: Synthesis from 2,2,2-Trifluoroethylamine and 2,2,2-Trifluoroethyl Isocyanate

This protocol is a general procedure and may require optimization.

Materials:

• 2,2,2-Trifluoroethylamine

• 2,2,2-Trifluoroethyl isocyanate

• Anhydrous dichloromethane (DCM)

• Magnetic stirrer

• Round-bottom flask

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add 2,2,2-trifluoroethyl isocyanate (1.0 eq) dissolved in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, prepare a solution of 2,2,2-trifluoroethylamine (1.05 eq) in anhydrous DCM.

• Add the 2,2,2-trifluoroethylamine solution dropwise to the cooled isocyanate solution over 30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system.

Quantitative Data Summary

Side Product	Formation Conditions	Mitigation Strategy	Expected Yield Improvement
1,3-bis(2,2,2-trifluoroethyl)urea	Excess amine, moisture	Strict stoichiometry, anhydrous conditions	Up to 95% purity
Unreacted starting materials	Insufficient reaction time/temp	Reaction monitoring, temp optimization	>98% conversion
Biuret/Cyanuric Acid	High temperature with urea	Lower temperature, alternative reagents	Elimination of these impurities

References

• Costantino, G., et al. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC. [Link]

• National Institutes of Health. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. [Link]

• Google Patents.

• Wikipedia. Urea. [Link]

• Halocarbon Life Sciences. SDS – SAFETY DATA SHEET: 2,2,2-TRIFLUOROETHYLAMINE. [Link]

• RSC Publishing. Synthesis of functionalized α-trifluoroethyl amine scaffolds via Grignard addition to N-aryl hemiaminal ethers. [Link]

• ResearchGate. The Trifluoroethylamine Function as Peptide Bond Replacement. [Link]

• Google Patents.

• ACS Publications. A New Method for Synthesis of Unsymmetrical Ureas Using Electrochemically Prepared Trifluoroethyl Carbamates. [Link]

• New Jersey Department of Health. THE ISOCYANATES. [Link]

• Organic Chemistry Portal. Urea derivative synthesis by amidation. [Link]

Sources

• 1. michigan.gov [michigan.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Urea - Wikipedia [en.wikipedia.org]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Urea derivative synthesis by amidation [organic-chemistry.org]
• 7. halocarbon-ls.com [halocarbon-ls.com]

Technical Support Center: Purification of Trifluoroethylated Urea Compounds

Welcome to the technical support center for the purification of trifluoroethylated urea compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered during the purification of this unique class of molecules. The introduction of the trifluoroethyl group imparts distinct physicochemical properties that require careful consideration during downstream processing. This resource provides in-depth, field-proven insights in a troubleshooting-focused, question-and-answer format.

Part 1: Frequently Asked Questions (FAQs) about Trifluoroethylated Urea Purification

This section addresses common questions regarding the purification of trifluoroethylated urea compounds, providing concise answers and directing you to more detailed troubleshooting guides where necessary.

Q1: What are the most common impurities I should expect in my crude trifluoroethylated urea product?

A1: The impurity profile of your trifluoroethylated urea will largely depend on the synthetic route employed. However, some common impurities to anticipate include:

• Unreacted Starting Materials: This can include the parent amine and any residual trifluoroethyl isocyanate or its precursor.

• Symmetrical Ureas: Formation of symmetrical ureas (e.g., bis(trifluoroethyl)urea or a dimer of your starting amine) is a common side product, especially if there are issues with stoichiometry or reaction conditions.[1]

• Carbamate Intermediates: If your synthesis involves the formation of a carbamate that is then converted to the urea, you may have residual carbamate in your crude product.[2]

• Biuret: Similar to urea synthesis, the formation of biuret-like structures can occur, particularly at elevated temperatures.[3]

• Ammonium Carbamate: If ammonia is present or generated during the synthesis, it can react with carbon dioxide (if applicable to the synthetic route) to form ammonium carbamate.[4]

Q2: Why is my trifluoroethylated urea compound "oiling out" during recrystallization instead of forming crystals?

A2: "Oiling out" is a common issue with polar, fluorinated molecules and can be attributed to several factors:

• High Polarity and Strong Intermolecular Forces: The trifluoroethyl group induces a strong dipole moment, leading to potent intermolecular interactions that can hinder the orderly arrangement required for crystal lattice formation.[5]

• Inappropriate Solvent System: The chosen solvent or solvent mixture may be too good of a solvent, preventing the compound from reaching supersaturation, or it may be too poor, causing rapid precipitation as an amorphous oil.

• Cooling Rate: Cooling the solution too quickly can favor the formation of an amorphous oil over crystalline material.[6]

For a detailed guide on resolving this issue, please refer to the Troubleshooting Guide for Recrystallization .

Q3: I'm having trouble separating my trifluoroethylated urea from a very similar impurity by column chromatography. What can I do?

A3: The unique properties of the trifluoroethyl group can present challenges in chromatographic separations. Here are a few strategies to consider:

• Stationary Phase Selection: The trifluoroethyl group can engage in specific interactions with the stationary phase. Experiment with different stationary phases beyond standard silica gel. Phenyl or cyano-bonded phases can offer alternative selectivities.

• Mobile Phase Optimization: Small changes in the mobile phase composition, such as the type and percentage of polar modifier or the addition of additives, can significantly impact selectivity.

• Alternative Chromatographic Techniques: Consider techniques like reverse-phase chromatography, where the lipophilic nature of the trifluoroethyl group can be exploited for separation.

For more in-depth solutions, see the Troubleshooting Guide for Chromatographic Purification .

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step troubleshooting for specific purification challenges.

Troubleshooting Guide for Recrystallization

Problem 1: The compound oils out or forms an amorphous solid upon cooling.

• Causality: The high polarity and strong hydrogen bonding capacity of trifluoroethylated ureas can make crystal lattice formation difficult.[5] Rapid cooling often exacerbates this issue.[6]

• Solutions:

  • Optimize the Solvent System:

    • Single Solvent: If a single solvent is being used, ensure it is not too "good" (high solubility at room temperature) or too "poor" (very low solubility even when hot). An ideal solvent will fully dissolve the compound at an elevated temperature and allow for crystal formation upon slow cooling.

    • Two-Solvent System: This is often more effective for polar molecules. Dissolve your compound in a "good" solvent at room temperature. Then, slowly add a "poor" solvent (an anti-solvent) in which your compound is insoluble until the solution becomes slightly turbid. Gently warm the solution until it becomes clear again, and then allow it to cool slowly.

  • Control the Cooling Rate:

    • Allow the solution to cool to room temperature slowly and undisturbed.

    • Once at room temperature, you can then place it in a refrigerator and finally in a freezer to maximize yield. Rapidly placing a hot solution in an ice bath is a common cause of oiling out.[7]

  • Induce Crystallization:

    • If no crystals form after slow cooling, try scratching the inside of the flask with a glass rod just below the surface of the liquid. This creates a rough surface that can initiate nucleation.[7]

    • Add a "seed crystal" of the pure compound to the supersaturated solution.

Problem 2: Poor recovery of the purified compound.

• Causality: Using too much solvent will result in a significant portion of your compound remaining in the mother liquor.[7]

• Solutions:

  • Use the Minimum Amount of Hot Solvent: During the dissolution step, add the hot solvent in small portions until the compound just dissolves.

  • Concentrate the Mother Liquor: If you suspect significant product loss, you can carefully evaporate some of the solvent from the filtrate and attempt a second crystallization. Be aware that impurities will also be concentrated.

  • Chill Thoroughly: Ensure the crystallization mixture is thoroughly chilled in an ice bath or freezer before filtration to minimize the solubility of your product in the solvent.

Experimental Protocol: Two-Solvent Recrystallization

• Dissolution: Dissolve the crude trifluoroethylated urea in the minimum amount of a suitable "good" solvent (e.g., ethanol, acetone) at room temperature.

• Addition of Anti-Solvent: Slowly add a "poor" solvent (e.g., water, hexane) in which the compound is insoluble, dropwise, while stirring, until the solution becomes persistently cloudy.

• Clarification: Gently warm the mixture on a hot plate until the solution becomes clear again.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Crystallization: Allow the solution to stand undisturbed to allow for crystal formation. If necessary, induce crystallization as described above.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold "poor" solvent, and dry under vacuum.

Troubleshooting Guide for Chromatographic Purification

Problem 1: Poor separation of the desired product from a closely related impurity (e.g., a symmetrical urea).

• Causality: The trifluoroethyl group can lead to strong interactions with silica gel, potentially causing peak tailing or co-elution with impurities of similar polarity.

• Solutions:

  • Optimize the Mobile Phase:

    • Gradient Elution: Employ a shallow gradient of the polar solvent to improve resolution.

    • Solvent Choice: Experiment with different solvent systems. For example, if using ethyl acetate/hexane, try dichloromethane/methanol.

  • Change the Stationary Phase:

    • Reverse-Phase Chromatography: The lipophilic nature of the trifluoroethyl group makes reverse-phase HPLC or flash chromatography on C18-silica a viable option.

    • Alternative Normal Phases: Consider using alumina or stationary phases with different functionalities like cyano or phenyl groups.

  • Sample Loading:

    • Ensure the crude sample is fully dissolved in a minimal amount of the mobile phase or a less polar solvent before loading onto the column.

    • Avoid overloading the column, which can lead to band broadening and poor separation.

Problem 2: The compound is not visible on the TLC plate under UV light.

• Causality: Many organic molecules do not absorb UV light at the standard 254 nm wavelength if they lack a suitable chromophore (e.g., an aromatic ring).[8]

• Solutions:

  • Use a Staining Agent: After developing the TLC plate, dip it into a suitable staining solution and gently heat it to visualize the spots. Common stains include:

    • Potassium Permanganate: A general-purpose stain that reacts with many functional groups.[9]

    • p-Anisaldehyde: Effective for visualizing nucleophilic functional groups.[9][10]

    • Iodine: A simple and often effective method where the plate is exposed to iodine vapor.[8]

Data Presentation: TLC Stains for Trifluoroethylated Ureas

Stain	Preparation	Visualization	Suitable for
Potassium Permanganate	Dissolve 1.5g of KMnO₄, 10g of K₂CO₃, and 1.25mL of 10% NaOH in 200mL of water.	Brown spots on a purple background.[9]	General purpose, oxidizable groups.
p-Anisaldehyde	135mL ethanol, 5mL concentrated H₂SO₄, 1.5mL acetic acid, 3.7mL p-anisaldehyde.[10]	Colored spots (color varies with compound) on a pale background after heating.[9]	Nucleophilic groups.
Iodine	A few crystals of iodine in a sealed chamber.	Yellow-brown spots.[8]	Unsaturated and aromatic compounds, and many other organic molecules.

Part 3: Visualization of Purification Workflow

The following diagram illustrates a logical workflow for the purification of a trifluoroethylated urea compound, incorporating troubleshooting decision points.

Sources

• 1. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea - Wikipedia [en.wikipedia.org]
• 4. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recrystallization [wiredchemist.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 10. faculty.fiu.edu [faculty.fiu.edu]

"troubleshooting guide for reactions with trifluoroethyl isocyanate"

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Welcome to the technical support center for trifluoroethyl isocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during reactions with this versatile reagent. The following question-and-answer format addresses specific experimental challenges with a focus on the underlying chemical principles to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactivity characteristics of trifluoroethyl isocyanate?

Trifluoroethyl isocyanate is a highly reactive electrophile due to the electron-withdrawing nature of the trifluoroethyl group, which enhances the electrophilicity of the isocyanate carbon.[1] This makes it susceptible to nucleophilic attack by a wide range of compounds, including alcohols, amines, and water.[2] The reaction with amines to form ureas is typically very rapid, often orders of magnitude faster than the reaction with alcohols to form carbamates.[3]

A critical characteristic is its sensitivity to moisture.[4][5][6] Water reacts with the isocyanate to form an unstable carbamic acid, which then decomposes into trifluoroethylamine and carbon dioxide.[5] The resulting amine can then react with another molecule of trifluoroethyl isocyanate to form a symmetrically disubstituted urea, which is often an insoluble and undesired byproduct.[5][7]

Q2: What are the recommended handling and storage conditions for trifluoroethyl isocyanate?

Due to its reactivity and potential health hazards, stringent handling and storage protocols are essential.

Storage:

• Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[8][9]

• Keep the container tightly closed to prevent moisture ingress.[8][9][10][11] Storage under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[12]

• Avoid direct sunlight and extreme temperatures.[8]

Handling:

• All manipulations should be performed in a certified chemical fume hood with adequate ventilation.[4][10]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl or nitrile rubber are recommended over latex), safety glasses with side shields or goggles, and a lab coat.[10][13]

• Avoid breathing vapors or mists.[14][15] In situations where ventilation is inadequate, respiratory protection may be necessary.[14]

• Dispense the smallest necessary quantity for the experiment and keep containers sealed when not in use.[10]

Q3: What are the primary health and safety concerns associated with trifluoroethyl isocyanate?

Isocyanates, as a class of compounds, are known respiratory and skin sensitizers.[10] Inhalation may cause irritation to the respiratory tract, and repeated exposure can lead to asthma-like symptoms.[10][14][16] Skin contact can cause irritation, and in some cases, an allergic skin reaction.[14][17] Eye contact can cause serious irritation.[14][16] It is crucial to consult the Safety Data Sheet (SDS) for detailed hazard information and emergency procedures before use.[10]

Troubleshooting Guide

This section addresses specific problems that may arise during reactions with trifluoroethyl isocyanate, offering potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Product

Possible Cause	Explanation	Recommended Solution(s)
Moisture Contamination	This is the most common cause of low yield. Water reacts with trifluoroethyl isocyanate to form an insoluble urea byproduct, consuming the starting material.[5][7] Sources of moisture can include solvents, reagents, glassware, and the atmosphere.[5]	Rigorous Anhydrous Technique: • Use freshly distilled, anhydrous solvents.[18] • Dry all glassware in an oven and cool under a stream of inert gas (nitrogen or argon). • Ensure all other reagents are anhydrous. Hygroscopic starting materials may need to be dried prior to use.[5] • Conduct the reaction under a positive pressure of an inert gas.[5][18]
Incorrect Stoichiometry	An imbalance in the molar ratios of reactants can lead to incomplete conversion of the limiting reagent.	Verify Stoichiometry: • Accurately weigh all reagents. • For reactions with amines, a 1:1 molar ratio is typically sufficient. For less reactive nucleophiles like alcohols, a slight excess (1.1-1.2 equivalents) of the trifluoroethyl isocyanate may be beneficial, but be mindful of purification challenges.
Low Reactivity of the Nucleophile	Sterically hindered or electron-poor nucleophiles may react slowly with trifluoroethyl isocyanate at room temperature.	Increase Reaction Rate: • Gently heat the reaction mixture. Monitor the reaction progress carefully by TLC or LC-MS to avoid decomposition. • Consider the use of a catalyst. For reactions with alcohols, a base catalyst like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be effective.[19]
Degraded Trifluoroethyl Isocyanate	Improper storage can lead to the degradation of the isocyanate, reducing its effective concentration.	Check Reagent Quality: • If possible, check the purity of the trifluoroethyl isocyanate by IR spectroscopy (a strong isocyanate stretch should be present around 2250-2280 cm⁻¹). • If degradation is suspected, use a fresh bottle of the reagent.

Experimental Workflow for Ensuring Anhydrous Conditions

Caption: Workflow for maintaining anhydrous reaction conditions.

Problem 2: Formation of a White Precipitate

Possible Cause	Explanation	Recommended Solution(s)
Urea Byproduct Formation	The white precipitate is almost certainly the symmetrically disubstituted urea formed from the reaction of trifluoroethyl isocyanate with water.[5] This confirms moisture contamination.	Implement Anhydrous Protocols: • Follow all the steps outlined in the "Low or No Yield" section to eliminate moisture from the reaction.[5][18] Purification: • The urea byproduct is often insoluble in many organic solvents. It can typically be removed by filtration of the reaction mixture. Wash the precipitate with the reaction solvent to recover any trapped product.
Low Solubility of Reactants or Products	In some cases, the desired product or one of the starting materials may have low solubility in the chosen solvent, causing it to precipitate.	Solvent Screening: • Perform small-scale solubility tests with your starting materials and, if available, the expected product in a range of anhydrous solvents. • If the product is precipitating as it forms, this can sometimes be advantageous for purification (precipitation-driven reaction).

Troubleshooting Decision Tree for Precipitate Formation

Caption: Decision tree for diagnosing precipitate formation.

Problem 3: Reaction is Foaming or Bubbling

Possible Cause	Explanation	Recommended Solution(s)
Carbon Dioxide Evolution	Foaming is a strong indicator of the reaction between trifluoroethyl isocyanate and water. The decomposition of the intermediate carbamic acid releases carbon dioxide gas.[5][7]	Immediate Action: • Ensure the reaction vessel is not sealed to prevent pressure buildup. Vent the reaction to a fume hood.[5] Future Prevention: • This is a clear sign of significant water contamination. Rigorously follow the anhydrous protocols described in the "Low or No Yield" section for subsequent experiments.[5]
Decomposition at High Temperatures	If the reaction is being heated, excessive temperatures could lead to the decomposition of reactants or products, potentially releasing gas.	Temperature Control: • Reduce the reaction temperature. • Ensure even heating with a well-stirred oil bath. • If heating is necessary, increase the temperature gradually while monitoring for any signs of decomposition.

Key Experimental Protocols

General Procedure for the Synthesis of a Urea Derivative

This protocol describes the reaction of trifluoroethyl isocyanate with a primary amine.

• Preparation: Oven-dry all glassware and cool under a stream of nitrogen or argon.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, dissolve the primary amine (1.0 equivalent) in an appropriate anhydrous solvent (e.g., dichloromethane or THF).

• Addition of Isocyanate: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroethyl isocyanate (1.0-1.05 equivalents) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, or until TLC/LC-MS analysis indicates the consumption of the limiting reagent.

• Workup and Purification: Concentrate the reaction mixture under reduced pressure. The crude product can then be purified by flash column chromatography, recrystallization, or trituration as needed.

General Procedure for the Synthesis of a Carbamate Derivative

This protocol describes the reaction of trifluoroethyl isocyanate with an alcohol.

• Preparation: Follow the same rigorous drying procedures as for the urea synthesis.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, dissolve the alcohol (1.0 equivalent) in an anhydrous aprotic solvent (e.g., THF or acetonitrile).

• Addition of Reagents: Add trifluoroethyl isocyanate (1.1 equivalents). If the reaction is slow at room temperature, a catalytic amount of a non-nucleophilic base such as DBU (0.1 equivalents) can be added.

• Reaction: Stir the reaction at room temperature or with gentle heating. Monitor the reaction progress by TLC or LC-MS. These reactions are typically slower than urea formations and may require several hours to overnight for completion.

• Workup and Purification: Quench the reaction with a few drops of methanol to consume any excess isocyanate. Concentrate the mixture under reduced pressure and purify the residue by flash column chromatography.

References

• Safe Work Australia. (n.d.). Guide to Handling Isocyanates. Retrieved from [Link]

• Lakeland Industries. (n.d.). 5 Ways to Protect Yourself From Isocyanate Exposure. Retrieved from [Link]

• Corbett, E. (n.d.). Safety aspects of handling isocyanates in urethane foam production. IChemE. Retrieved from [Link]

• California Department of Public Health. (n.d.). Isocyanates: Working Safely. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N′-substituted ureas. Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. The preparation of unsymmetrical ureas. Reagents and conditions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. Retrieved from [Link]

• Georganics. (2011, February 14). 2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL ISOCYANATE. Retrieved from [Link]

• PubChem. (n.d.). 3-(Trifluoromethyl)phenyl isocyanate. Retrieved from [Link]

• Usharani, V., Bhujanga Rao, A. K. S., Pulla Reddy, M., & Dubey, P. K. (n.d.). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Retrieved from [Link]

• Mane, M. V., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. RSC Advances, 10(50), 29931-29939. Retrieved from [Link]

• Wikipedia. (n.d.). Ureas. Retrieved from [Link]

• Justia Patents. (2006, June 22). Method for the purification of isocyanates. Retrieved from [Link]

• Google Patents. (n.d.). WO2000050389A1 - Efficient carbamate synthesis.

• Wikipedia. (n.d.). Isocyanate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Carbamate synthesis by carbamoylation. Retrieved from [Link]

• Google Patents. (n.d.). US7358388B2 - Method for the purification of isocyanates.

• Quan, H., et al. (2015). Syntheses of Isocyanates Via Amines and Carbonyl Fluoride. Journal of Fluorine Chemistry, 176, 26–30. Retrieved from [Link]

• Actsafe Safety Association. (n.d.). Safe Work Procedures for Isocyanate-Containing Products. Retrieved from [Link]

• Google Patents. (n.d.). US4749806A - Process for the synthesis of isocyanates and of isocyanate derivatives.

• Dongsen Chemicals. (2023, October 21). Decoding isocyanates: A deep dive into isocyanates. Retrieved from [Link]

• National Institutes of Health. (n.d.). Continuous Extraction of 2-Chloroethyl isocyanate for 1-(2-chloroethyl)-3-cyclohexylurea Purification. Retrieved from [Link]

• American Chemical Society. (2026, January 5). Click-to-Release Reactions for Tertiary Amines and Pyridines. Retrieved from [Link]

• PubChem. (n.d.). Trifluoromethyl isocyanate. Retrieved from [Link]

• National Institutes of Health. (2024, December 12). Isocyanate-based multicomponent reactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• American Chemical Society. (n.d.). Fluorinated cyanates and isocyanates. New type of rearrangement. The Journal of Organic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent advances in trifluoroethylation reaction. Organic Chemistry Frontiers. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Synthesis of Amino Acid Ester Isocyanates. Retrieved from [Link]

• Covestro Solution Center. (n.d.). Aliphatic Isocyanate Monomers - Health and Safety Information. Retrieved from [Link]

• Professor Steven V. Ley Research Group. (n.d.). Fluorination Reactions. Retrieved from [Link]

• Georganics. (n.d.). 3-Fluoro-5-(trifluoromethyl)phenyl isocyanate - High purity | EN. Retrieved from [Link]

• ResinLab. (2021, March 16). Moisture Contamination of Polyurethanes. Retrieved from [Link]

• PubMed. (2021, November 2). Investigation of the Atmospheric Moisture Effect on the Molecular Behavior of an Isocyanate-Based Primer Surface. Retrieved from [Link]

• ResearchGate. (2025, August 6). Side Reactions in the Formation of Polyurethanes: Model Reactions Between Phenylisocyanate and 1-Butanol. Retrieved from [Link]

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• 1. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
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"how to increase the yield of N-(2,2,2-trifluoroethyl)urea synthesis"

Welcome to the technical support center for the synthesis of N-(2,2,2-trifluoroethyl)urea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction yield and purity. The information herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity.

Introduction to N-(2,2,2-trifluoroethyl)urea Synthesis

N-(2,2,2-trifluoroethyl)urea is a valuable building block in medicinal chemistry and materials science. Its synthesis is most commonly achieved through the nucleophilic addition of 2,2,2-trifluoroethylamine to an isocyanate or a cyanate salt. While seemingly straightforward, several factors can significantly impact the reaction's success, leading to decreased yields and the formation of impurities. This guide will walk you through common challenges and provide actionable solutions.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of N-(2,2,2-trifluoroethyl)urea, providing explanations for the underlying causes and step-by-step protocols for resolution.

Issue 1: Low or No Product Yield

Q1: I'm not getting the expected yield of N-(2,2,2-trifluoroethyl)urea. What are the likely causes and how can I improve it?

A1: Low yield is a common issue that can stem from several factors, ranging from reagent quality to reaction conditions. Let's break down the potential culprits and how to address them.

Root Cause Analysis and Solutions:

• Poor Quality of Starting Materials:

  • 2,2,2-Trifluoroethylamine: This amine is volatile and can degrade over time. Ensure it is fresh and has been stored properly.

  • Isocyanate/Cyanate Source: Isocyanates are highly reactive and susceptible to hydrolysis. Potassium or sodium cyanate can also vary in purity.

• Sub-optimal Reaction Conditions:

  • Temperature: While many urea syntheses proceed at room temperature, the specific reaction may benefit from cooling to control exothermicity or gentle heating to drive the reaction to completion.[1]

  • Solvent: The choice of solvent is critical. Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN) are generally preferred for isocyanate-based reactions to prevent side reactions.[1][2] For cyanate-based syntheses, aqueous conditions are often employed.[3][4][5]

  • Reaction Time: The reaction may not have proceeded to completion. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Presence of Water:

  • Water readily reacts with isocyanates to form an unstable carbamic acid, which then decomposes into an amine and carbon dioxide.[6][7][8] This newly formed amine can then react with another isocyanate molecule to form a symmetrical urea byproduct, consuming your starting material and reducing the yield of the desired product.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield.

Experimental Protocol: Synthesis via Isocyanate Route

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add a magnetic stir bar to an oven-dried round-bottom flask.

• Reagents: Dissolve your isocyanate source (e.g., phenyl isocyanate as a model) in anhydrous DCM (e.g., 0.5 M).

• Reaction Initiation: Cool the solution to 0 °C using an ice bath. Slowly add an equimolar amount of 2,2,2-trifluoroethylamine dropwise.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by recrystallization or flash column chromatography.

Issue 2: Presence of a Major Byproduct

Q2: My final product is contaminated with a significant byproduct. How can I identify and eliminate it?

A2: The most common byproduct in this synthesis is a symmetrically disubstituted urea or a biuret.

Common Byproducts and Their Formation:

Byproduct	Formation Mechanism	Identification	Prevention
Symmetrical Urea	Reaction of the isocyanate with an amine generated from the hydrolysis of the isocyanate by trace water.[7]	Higher molecular weight than the desired product. Can be identified by LC-MS.	Rigorously exclude water from the reaction. Use anhydrous solvents and oven-dried glassware. Run the reaction under an inert atmosphere.
Biuret	The N-H group of the already formed urea can act as a nucleophile and attack another molecule of isocyanate. This is more likely to occur at higher temperatures or with an excess of isocyanate.[9]	Significantly higher molecular weight. Can be identified by LC-MS and may have different solubility.	Use a 1:1 stoichiometry of amine to isocyanate. Maintain a lower reaction temperature. Add the isocyanate slowly to the amine solution.

Byproduct Formation Pathways:

Caption: Reaction pathways for desired product and common byproducts.

Issue 3: Product Purification Challenges

Q3: I'm having difficulty purifying my N-(2,2,2-trifluoroethyl)urea. What are the best methods?

A3: Purification can be challenging due to the properties of the product and potential impurities. Here are some recommended techniques:

• Recrystallization: This is often the most effective method for removing small amounts of impurities. Experiment with different solvent systems. A common starting point is a mixture of a solvent in which the urea is soluble at high temperatures and sparingly soluble at low temperatures (e.g., ethanol, isopropanol) and a non-solvent (e.g., water, hexanes). For ureas, recrystallization from aqueous ethanol is a common practice.[10]

• Flash Column Chromatography: If recrystallization is ineffective, silica gel chromatography can be used. A typical eluent system would be a gradient of ethyl acetate in hexanes.

• Washing/Trituration: If the product has precipitated from the reaction mixture, washing the solid with a solvent in which the impurities are soluble but the product is not can be a simple and effective purification step.[11]

Purification Troubleshooting Table:

Problem	Possible Cause	Suggested Solution
Oily product after work-up	Residual solvent or low-melting impurities	Triturate with a non-polar solvent like hexanes or pentane to induce crystallization.
Product co-elutes with impurity during chromatography	Similar polarity	Try a different solvent system or a different stationary phase (e.g., alumina).
Low recovery after recrystallization	Product is too soluble in the chosen solvent	Use a more non-polar solvent or a solvent mixture. Ensure the solution is fully saturated before cooling.
Biuret impurity persists	Biuret may have similar solubility to the desired urea	Consider a chemical purification step if the biuret is a major contaminant, or optimize reaction conditions to prevent its formation.

Frequently Asked Questions (FAQs)

Q4: Can I synthesize N-(2,2,2-trifluoroethyl)urea without using an isocyanate?

A4: Yes, an alternative and often safer method involves the reaction of 2,2,2-trifluoroethylamine with an alkali metal cyanate, such as potassium cyanate (KOCN) or sodium cyanate (NaOCN), typically in an acidic aqueous solution.[3][4][5][10] The acid protonates the cyanate to form isocyanic acid in situ, which then reacts with the amine.[12] This method avoids the handling of potentially hazardous isocyanates.

Experimental Protocol: Synthesis via Cyanate Route

• Preparation: In a beaker, dissolve 2,2,2-trifluoroethylamine hydrochloride in water.

• Reaction: To this solution, add a solution of potassium cyanate in water. The reaction is often exothermic.

• Precipitation: The product, N-(2,2,2-trifluoroethyl)urea, will often precipitate from the solution upon formation or cooling.

• Isolation: Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Q5: What is the role of the trifluoromethyl group in this synthesis?

A5: The strongly electron-withdrawing trifluoromethyl (CF3) group decreases the nucleophilicity of the nitrogen atom in 2,2,2-trifluoroethylamine compared to its non-fluorinated analog, ethylamine. This can make the reaction slightly slower, and in some cases, gentle heating may be required to drive the reaction to completion.

Q6: How can I confirm the identity and purity of my final product?

A6: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): This will confirm the structure of the molecule. The ¹⁹F NMR should show a characteristic signal for the CF3 group.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.[13]

• Infrared (IR) Spectroscopy: Look for characteristic peaks for the N-H and C=O stretches of the urea functionality.

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

• High-Performance Liquid Chromatography (HPLC): This can be used to determine the purity of the final product.

Q7: Are there any safety precautions I should be aware of?

A7: Yes, safety is paramount.

• Isocyanates: Are toxic, lachrymatory, and can be respiratory sensitizers.[8] Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 2,2,2-Trifluoroethylamine: Is a volatile and flammable liquid. Handle with care in a fume hood.

• Solvents: Many of the organic solvents used are flammable and have associated health risks. Consult the Safety Data Sheet (SDS) for each chemical before use.

By understanding the key reaction parameters and potential pitfalls, you can significantly increase the yield and purity of your N-(2,2,2-trifluoroethyl)urea synthesis.

References

• Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis P
• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas.
• Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal.
• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC.
• Urea formation by reaction between a isocyanate group and water.
• Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e).
• Urea Formation - Common Conditions. Organic Chemistry Portal.
• A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. Royal Society of Chemistry. (2018).
• Minimizing urea by-product formation in isocyan
• One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journals.
• One-Pot Synthesis of Ureas from Boc-Protected Amines. The Journal of Organic Chemistry.
• N-(2,2,2-trifluoroethyl)urea | CAS 819-60-3. Santa Cruz Biotechnology.
• Purification of urea.
• Microwave-Assisted Synthesis of N-Monosubstituted Urea Deriv
• arylureas i.
• A New Method for Synthesis of Unsymmetrical Ureas Using Electrochemically Prepared Trifluoroethyl Carbamates.
• Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyan
• N-(2,2,2-TRIFLUOROETHYL)UREA. ChemicalBook.
• Synthesis of novel urea and thiourea derivatives of diphenylphosphoramidate and their antimicrobial activity. Scholars Research Library.
• A Safe and Efficient Method for Preparation of N,N'-Unsymmetrically Disubstituted Ureas Utilizing Triphosgene.
• Three-fold polyfluoroalkylated amines and isocyanates based on tris(hydroxymethyl)aminomethane (TRIS). Request PDF.
• PURIFICATION OF PROTEINS
• Wöhler synthesis. Wikipedia.
• Decoding isocyanates: A deep dive into isocyan
• Synthesis, antimicrobial, anti-cancer and in silico studies of new urea deriv
• How to purify the urea bought
• Isocyanates and Isothiocyan
• 2-Chloroethyl urea derivatives.
• Reactivity rules. Chemaxon Docs.
• Working with Hazardous Chemicals. Organic Syntheses.
• Methods of Urea Fertilizer Application Influence Growth, Yield, and Nitrogen Use Efficiency of Transplanted Aman Rice. MDPI. (2022).
• Nitrogen Fertilizer Management Factors Affecting NUE and Yield of Rice: A Review. PDF. (2022).
• A Review of the Chemistry of Urea Fertilizers (CO(NH2)2) and Chlorpyrifos Pesticides (C9H11Cl3NO3PS)
• AP42, CH. 8.2 Urea. EPA.
• Yields, nutrient-use efficiencies and production economics of wheat (Triticum aestivum) as influenced by foliar nano urea. Indian Journal of Agronomy. (2024).

Sources

• 1. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 2. Synthesis, antimicrobial, anti-cancer and in silico studies of new urea derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyanate | Bentham Science [eurekaselect.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Isocyanates and Isothiocyanates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis Pathway [mdpi.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. ptglab.com [ptglab.com]
• 12. Wöhler synthesis - Wikipedia [en.wikipedia.org]
• 13. scbt.com [scbt.com]

Technical Support Center: N-(2,2,2-trifluoroethyl)urea in Solution

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with N-(2,2,2-trifluoroethyl)urea. This resource is designed to provide in-depth insights and practical guidance on the stability of this compound in solution, helping you to anticipate and troubleshoot potential challenges in your experiments.

Introduction to N-(2,2,2-trifluoroethyl)urea and its Stability Profile

N-(2,2,2-trifluoroethyl)urea (CAS 819-60-3) is an organic compound featuring a urea functional group substituted with a trifluoroethyl moiety.[1][2][3][4][5] The presence of the trifluoromethyl group imparts unique properties, including increased lipophilicity and metabolic stability, making it a compound of interest in medicinal chemistry and agrochemical research.[1] However, the strong electron-withdrawing nature of the trifluoromethyl group can also significantly influence the reactivity and stability of the adjacent urea functional group.[6][7] This guide will delve into the practical implications of these properties, offering a framework for understanding and managing the stability of N-(2,2,2-trifluoroethyl)urea in various solution-based applications.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability and handling of N-(2,2,2-trifluoroethyl)urea solutions.

Q1: What are the primary factors that can affect the stability of N-(2,2,2-trifluoroethyl)urea in solution?

A1: The stability of N-(2,2,2-trifluoroethyl)urea in solution is primarily influenced by three main factors:

• pH: The urea linkage is susceptible to both acid- and base-catalyzed hydrolysis. For unsubstituted urea, the most stable pH range is between 4 and 8.[8] Deviations from this range can significantly accelerate degradation.

• Temperature: Elevated temperatures increase the rate of chemical reactions, including hydrolysis. It is advisable to store solutions at controlled room temperature or lower and avoid unnecessary exposure to heat.[9] For general urea solutions, storage temperatures below 30°C are recommended.[6]

• Solvent: The nature of the solvent can impact stability. While highly soluble in polar solvents, the choice of solvent can influence degradation kinetics.[1] For instance, non-aqueous solvents like isopropanol have been shown to slow the decomposition of urea.[8]

Q2: What is the likely degradation pathway for N-(2,2,2-trifluoroethyl)urea in an aqueous solution?

A2: The most probable degradation pathway for N-(2,2,2-trifluoroethyl)urea in an aqueous solution is hydrolysis of the urea bond. The strong electron-withdrawing effect of the trifluoroethyl group makes the carbonyl carbon of the urea more electrophilic and thus more susceptible to nucleophilic attack by water.[6][7] This hydrolysis would likely lead to the formation of 2,2,2-trifluoroethylamine and carbamic acid, which would subsequently decompose to ammonia and carbon dioxide.

Q3: What are the expected degradation products of N-(2,2,2-trifluoroethyl)urea?

A3: Based on the hydrolysis pathway, the expected degradation products are:

• 2,2,2-Trifluoroethylamine

• Ammonia

• Carbon Dioxide

It is important to consider these potential byproducts when designing experiments and interpreting analytical data.

Q4: How should I prepare and store stock solutions of N-(2,2,2-trifluoroethyl)urea?

A4: To ensure the integrity of your stock solutions, we recommend the following practices:

• Use High-Purity Solvents: Prepare solutions using high-purity, deionized water or an appropriate organic solvent.

• Control pH: If preparing aqueous solutions, consider using a buffer system to maintain a pH within the stable range of 4-8.[8]

• Storage Conditions: Store stock solutions in tightly sealed containers, protected from light.[1] For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage, aliquoting and freezing at -20°C or below is advisable to minimize degradation.[10] Avoid repeated freeze-thaw cycles.

• Fresh is Best: Whenever possible, prepare fresh solutions for your experiments to avoid complications from potential degradation products.

Q5: Are there any specific analytical techniques recommended for monitoring the stability of N-(2,2,2-trifluoroethyl)urea?

A5: High-Performance Liquid Chromatography (HPLC) is a highly suitable technique for monitoring the stability of N-(2,2,2-trifluoroethyl)urea. A reversed-phase HPLC method with UV detection would allow for the separation and quantification of the parent compound and potentially its degradation products. Other techniques could include:

• LC-MS/MS: For more sensitive and specific detection and identification of degradation products.

• NMR Spectroscopy: To structurally characterize any unknown degradation products.

Troubleshooting Guide for Common Experimental Issues

This section provides a structured approach to troubleshooting common problems that may arise during experiments involving N-(2,2,2-trifluoroethyl)urea solutions.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Inconsistent or lower-than-expected biological activity	Degradation of the compound in the experimental medium.	- Prepare fresh solutions of N-(2,2,2-trifluoroethyl)urea immediately before use.- Verify the pH of your experimental buffer or medium and adjust to be within the 4-8 range if possible.[8]- Perform experiments at a controlled, lower temperature if the protocol allows.- Analyze the purity of your stock solution via HPLC.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS)	Formation of degradation products.	- Based on the expected degradation pathway, hypothesize the identity of the new peaks (e.g., 2,2,2-trifluoroethylamine).- Use LC-MS to obtain the mass of the unknown peaks for identification.- Run a forced degradation study (e.g., by treating a sample with acid or base) to intentionally generate degradation products and confirm their retention times.
Precipitate formation in the solution upon storage	- Poor solubility in the chosen solvent at the storage temperature.- Formation of insoluble degradation products.	- Ensure the concentration of your solution is below the solubility limit at the storage temperature.- If storing at low temperatures, allow the solution to fully equilibrate to room temperature and vortex before use.- Analyze the precipitate to determine if it is the parent compound or a degradation product.
Gradual pH shift in an unbuffered solution over time	Formation of ammonia as a degradation product, which is basic.	- Use a suitable buffer system to maintain a stable pH throughout the experiment.- Monitor the pH of your solution over time as an indirect indicator of degradation.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common experimental issues.

Experimental Protocol: Stability Assessment of N-(2,2,2-trifluoroethyl)urea in Aqueous Solution

This protocol provides a general framework for assessing the stability of N-(2,2,2-trifluoroethyl)urea under various conditions.

Objective: To determine the rate of degradation of N-(2,2,2-trifluoroethyl)urea in aqueous solutions at different pH values and temperatures.

Materials:

• N-(2,2,2-trifluoroethyl)urea (high purity)

• HPLC-grade water

• Buffer solutions (e.g., acetate buffer for pH 4-5, phosphate buffer for pH 6-8, borate buffer for pH 9)

• HPLC system with UV detector

• C18 reversed-phase HPLC column

• Temperature-controlled incubator or water bath

• pH meter

• Volumetric flasks and pipettes

• HPLC vials

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of N-(2,2,2-trifluoroethyl)urea and dissolve it in a known volume of HPLC-grade water to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Preparation of Test Solutions:

  • For each pH condition to be tested (e.g., pH 4, 7, 9), pipette a known volume of the stock solution into a volumetric flask and dilute with the corresponding buffer to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

• Incubation:

  • For each pH condition, dispense aliquots of the test solution into several HPLC vials.

  • Place the vials in a temperature-controlled incubator at the desired test temperatures (e.g., 25°C and 40°C).

  • Prepare a control set of vials to be stored at a low temperature (e.g., -20°C) to represent the time-zero (T0) sample.

• Sampling and Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from each pH and temperature condition.

  • Immediately analyze the samples by HPLC.

  • The T0 samples should be thawed and analyzed at the beginning of the study.

• HPLC Analysis:

  • Develop an HPLC method capable of separating N-(2,2,2-trifluoroethyl)urea from potential degradation products.

  • Inject a known volume of each sample onto the HPLC system.

  • Record the peak area of the N-(2,2,2-trifluoroethyl)urea peak.

• Data Analysis:

  • For each condition, calculate the percentage of N-(2,2,2-trifluoroethyl)urea remaining at each time point relative to the T0 sample.

  • Plot the percentage remaining versus time for each condition.

  • Determine the degradation rate constant for each condition by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).

Experimental Workflow Diagram

Caption: A flowchart of the experimental workflow for a stability study.

Predicted Degradation Pathway

Caption: The predicted hydrolysis pathway of N-(2,2,2-trifluoroethyl)urea.

References

• UREA SOLUTION AT 45%. (2018).
• Superelectrophiles and the effects of trifluoromethyl substituents. (n.d.).
• CAS 819-60-3: 1-(2,2,2-trifluoroethyl)urea | CymitQuimica. (n.d.).
• Solubilization. (n.d.). Bio-Rad.
• UREA. (n.d.). Tribioscience.
• N-(2,2,2-trifluoroethyl)urea | CAS 819-60-3 | SCBT. (n.d.). Santa Cruz Biotechnology.
• How can Trifluoroacetamide be easily removed as a protecting group? (2021). Guidechem.
• Requirements for UREA and Litfert StabillioN storage. (n.d.). Achema.
• SAFETY DATA SHEET - Urea Solution. (n.d.). Wilson Salt.
• N-(2,2,2-TRIFLUOROETHYL)UREA. (n.d.). ChemicalBook.
• Stability of urea in solution and pharmaceutical preparations. (n.d.). PubMed.
• Stability of urea in solution and pharmaceutical preparations. (n.d.). ResearchGate.
• Trifluoroacetamides. (n.d.). Organic Chemistry Portal.
• Degradation pathways of N-allyl-N'-benzoyl-urea under experimental conditions. (n.d.). Benchchem.
• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. (n.d.). National Institutes of Health.

Sources

• 1. CAS 819-60-3: 1-(2,2,2-trifluoroethyl)urea | CymitQuimica [cymitquimica.com]
• 2. flore.unifi.it [flore.unifi.it]
• 3. The Electrical Effect of the Trifluoromethyl Group | Semantic Scholar [semanticscholar.org]
• 4. scbt.com [scbt.com]
• 5. N-(2,2,2-TRIFLUOROETHYL)UREA [chemicalbook.com]
• 6. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorometric determination of urea by flow injection analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 2,2,2-Trifluoroethyl Isocyanate

Welcome to the technical support center for 2,2,2-trifluoroethyl isocyanate (CF₃CH₂NCO). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the use of this versatile fluorinated reagent. Our goal is to empower you with the knowledge to optimize your reaction conditions, mitigate common issues, and ensure the successful and safe handling of this compound.

Introduction to 2,2,2-Trifluoroethyl Isocyanate

2,2,2-Trifluoroethyl isocyanate is a valuable building block in organic synthesis, prized for its ability to introduce the trifluoroethyl moiety into a wide range of molecules. The presence of the trifluoromethyl group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates and other bioactive compounds.[1] However, the high reactivity of the isocyanate functional group, coupled with the electronic effects of the adjacent trifluoromethyl group, necessitates careful consideration of reaction parameters to achieve optimal outcomes.

This guide will address common challenges and questions encountered during the use of 2,2,2-trifluoroethyl isocyanate in the synthesis of ureas, carbamates, and other derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions I should take when handling 2,2,2-trifluoroethyl isocyanate?

A1: Isocyanates as a class of compounds are potent respiratory and skin sensitizers.[2][3][4] Repeated exposure, even at low concentrations, can lead to allergic reactions, including occupational asthma.[4][5][6] Therefore, it is crucial to handle 2,2,2-trifluoroethyl isocyanate in a well-ventilated fume hood at all times. Personal protective equipment (PPE) is mandatory and should include:

• Gloves: Chemically resistant gloves (e.g., nitrile or butyl rubber) are essential to prevent skin contact.

• Eye Protection: Safety goggles or a face shield must be worn to protect against splashes.

• Lab Coat: A lab coat should be worn to protect clothing and skin.

In case of accidental contact, immediately wash the affected skin with copious amounts of soap and water.[5] If inhaled, move to fresh air and seek medical attention.

Q2: How does the trifluoroethyl group affect the reactivity of the isocyanate?

A2: The electron-withdrawing nature of the trifluoromethyl (CF₃) group has a significant impact on the reactivity of the isocyanate. The CF₃ group increases the electrophilicity of the isocyanate carbon, making it more susceptible to nucleophilic attack compared to its non-fluorinated alkyl isocyanate counterparts. This enhanced reactivity can be advantageous, often allowing for reactions to proceed under milder conditions. However, it also means that the isocyanate is more sensitive to moisture and other nucleophilic impurities.[1]

Q3: What are the most common side reactions to be aware of?

A3: The most prevalent side reaction is the reaction with water (moisture).[7] 2,2,2-Trifluoroethyl isocyanate will react with even trace amounts of water to form an unstable carbamic acid, which then decomposes to 2,2,2-trifluoroethylamine and carbon dioxide. The newly formed amine can then react with another molecule of the isocyanate to produce a symmetrically substituted urea. This urea is often insoluble and can complicate product purification.

Other potential side reactions, particularly at elevated temperatures or in the presence of certain catalysts, include:

• Trimerization: Formation of a stable isocyanurate ring.

• Allophanate and Biuret Formation: Reaction of the desired carbamate or urea product with another molecule of isocyanate.[8]

To minimize these side reactions, it is imperative to use anhydrous solvents and reagents and to conduct experiments under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive nucleophile. 2. Insufficiently reactive conditions. 3. Degradation of the isocyanate.	1. For less reactive nucleophiles (e.g., hindered alcohols or anilines with electron-withdrawing groups), consider adding a catalyst. 2. Gently heat the reaction mixture. Monitor the temperature carefully to avoid side reactions. 3. Ensure the isocyanate has been properly stored and is not hydrolyzed. Use a fresh bottle if necessary.
Formation of a White Precipitate (Symmetrical Urea)	1. Presence of moisture in the reaction. 2. Use of a wet nucleophile or solvent.	1. Use anhydrous solvents and reagents. Dry glassware thoroughly before use. 2. Run the reaction under an inert atmosphere (nitrogen or argon).
Multiple Products Observed by TLC/LC-MS	1. Formation of allophanates (from alcohol nucleophiles) or biurets (from amine nucleophiles). 2. Trimerization to isocyanurate.	1. Use a 1:1 stoichiometry of the isocyanate and nucleophile. Avoid a large excess of the isocyanate. 2. Keep the reaction temperature as low as possible. 3. Choose a catalyst that selectively promotes the desired reaction over side reactions.
Difficulty in Product Purification	1. Co-elution of the product with urea byproduct. 2. Thermal instability of the product during purification.	1. If the urea byproduct is insoluble, it can often be removed by filtration before workup. 2. Consider alternative purification methods such as crystallization or trituration. For ureas, recrystallization from a suitable solvent can be effective.[9]

Experimental Protocols & Methodologies

General Procedure for the Synthesis of N-(2,2,2-Trifluoroethyl) Ureas

This protocol is adapted from a reported synthesis of N-(3,3,3-trifluoroethyl)-N'-substituted ureas and is a general guideline.[10][11]

• To a solution of the desired primary or secondary amine (1.0 eq.) in an anhydrous solvent (e.g., dichloromethane or acetonitrile), add 2,2,2-trifluoroethyl isocyanate (1.0-1.1 eq.) dropwise at 0 °C under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, if a precipitate (the urea product) has formed, it can be collected by filtration, washed with a cold solvent, and dried.

• If the product is soluble, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel or by recrystallization.

Diagram of Urea Synthesis Workflow

A general workflow for the synthesis of N-(2,2,2-trifluoroethyl) ureas.

General Procedure for the Synthesis of 2,2,2-Trifluoroethyl Carbamates

The reaction of 2,2,2-trifluoroethyl isocyanate with alcohols to form carbamates often requires a catalyst to proceed at a reasonable rate, especially with secondary or hindered alcohols.

• To a solution of the alcohol (1.0 eq.) in an anhydrous aprotic solvent (e.g., THF, toluene, or dichloromethane), add a suitable catalyst (e.g., dibutyltin dilaurate (DBTDL) at 0.01-0.1 mol% or a tertiary amine like triethylamine or DABCO).

• Add 2,2,2-trifluoroethyl isocyanate (1.0-1.1 eq.) dropwise to the mixture at room temperature under an inert atmosphere.

• The reaction may be gently heated (40-60 °C) to drive it to completion.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The crude product is then purified by flash column chromatography on silica gel.

Catalyst Selection Logic for Carbamate Synthesis

A decision-making diagram for selecting a catalyst in carbamate synthesis.

Data Summary Tables

Table 1: Recommended Solvents for Reactions with 2,2,2-Trifluoroethyl Isocyanate

Solvent	Type	Typical Applications	Notes
Dichloromethane (DCM)	Aprotic, non-polar	General purpose for urea and carbamate synthesis.	Ensure it is anhydrous.
Tetrahydrofuran (THF)	Aprotic, polar	Good for dissolving a wide range of starting materials.	Must be anhydrous. Can form peroxides upon storage.
Acetonitrile (MeCN)	Aprotic, polar	Often used for urea synthesis.	Ensure it is anhydrous.
Toluene	Aprotic, non-polar	Suitable for reactions that may require heating.	Ensure it is anhydrous.
N,N-Dimethylformamide (DMF)	Aprotic, polar	Use with caution; can sometimes catalyze side reactions.	Must be anhydrous.

Table 2: Common Catalysts for Carbamate Synthesis

Catalyst	Class	Typical Loading	Comments
Dibutyltin dilaurate (DBTDL)	Lewis Acid	0.01 - 0.1 mol%	Highly effective but can promote allophanate formation. Note potential toxicity of tin compounds.[12]
Triethylamine (TEA)	Tertiary Amine	Stoichiometric or catalytic	Weaker catalyst, often used as an acid scavenger.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Tertiary Amine	0.1 - 5 mol%	More potent catalyst than TEA for the isocyanate-alcohol reaction.[8]
Zirconium Chelates	Lewis Acid	Varies	Can offer high selectivity for the isocyanate-hydroxyl reaction over the isocyanate-water reaction.[12]

References

• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. National Institutes of Health. [Link]

• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N′-substituted ureas. ResearchGate. [Link]

• eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids. National Institutes of Health. [Link]

• Carbamic acid, tert-butyl ester. Organic Syntheses. [Link]

• Catalysts for reaction between an isocyanate and an alcohol.

• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)- N'-substituted ureas. PubMed. [Link]

• eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids. ACS Publications. [Link]

• Method for removing trifluoroethanol

• Preparation and characterization of trifluoroethyl aliphatic carboxylates as co-solvents for the carbonate-based electrolyte of lithium-ion batteries. ResearchGate. [Link]

• Detection Techniques for Air-borne Isocyanates based on Fluorescent Derivatizing Agents. ResearchGate. [Link]

• One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journals. [Link]

• Trifluoroethylation reactions of secondary amines. Isolated yields... ResearchGate. [Link]

• GUIDE TO HANDLING ISOCYANATES. Safe Work Australia. [Link]

• Synthesis and some transformations of 1-chloro-2,2,2-trifluoroethyl isocyanate. ScienceDirect. [Link]

• Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. National Institutes of Health. [Link]

• Scheme 1. The preparation of unsymmetrical ureas. Reagents and conditions. ResearchGate. [Link]

• The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. ACS Publications. [Link]

• A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. Nature. [Link]

• Curing agent compositions. Justia Patents. [Link]

• Trifluoromethyl isocyanate. PubChem. [Link]

• Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. RSC Publishing. [Link]

• Bis(2,2,2-trifluoroethyl) Carbonate as a Condensing Agent in One-Pot Parallel Synthesis of Unsymmetrical Aliphatic Ureas. ResearchGate. [Link]

• Method for Measuring Isocyanates in Stationary Source Emissions. United States Environmental Protection Agency. [Link]

• Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts. American Coatings Association. [Link]

• ISOCYANATES, TOTAL (MAP) 5525. Centers for Disease Control and Prevention. [Link]

• [1-(Methoxymethylcarbamoyl)ethyl] phosphonic acid bis-(2,2,2-trifluoroethyl) ester. Organic Syntheses. [Link]

• “On-Water” Reaction of (Thio)isocyanate: A Sustainable Process for the Synthesis of Unsymmetrical (Thio)ureas. ACS Publications. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• 2,2,2-Trifluoroethyl Isocyanate. Pharmaffiliates. [Link]

• Reaction of OH with Aliphatic and Aromatic Isocyanates. ResearchGate. [Link]

• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. United States Environmental Protection Agency. [Link]

• Isocyanates. 3M. [Link]

• 5 Ways to Protect Yourself From Isocyanate Exposure. Lakeland Industries. [Link]

• Fluoride degradable and thermally debondable polyurethane based adhesive. CentAUR. [Link]

• Isocyanate reactions with alcohol (a) and with water (b,c). ResearchGate. [Link]

• Structure, morphology and thermal stability of synthetic fluorine mica and its organic derivatives. ResearchGate. [Link]

• Purification of urea.

• Isocyanate Exposure, Reaction and Protection – Quick Tips. BHHC Safety Center. [Link]

• Safe Work Procedures for Isocyanate-Containing Products. Actsafe Safety Association. [Link]

• How to purify the urea bought from market to pure urea? ResearchGate. [Link]

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• 2. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 3. multimedia.3m.com [multimedia.3m.com]
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• 6. actsafe.ca [actsafe.ca]
• 7. ISOCYANATE SOLUTION, POISONOUS, FLAMMABLE, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)- N'-substituted ureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. wernerblank.com [wernerblank.com]

Technical Support Center: Degradation Pathways of N-(2,2,2-trifluoroethyl)urea

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-(2,2,2-trifluoroethyl)urea. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to the experimental investigation of its degradation pathways. Given the limited direct literature on this specific molecule, this guide synthesizes information from the fundamental principles of urea chemistry, the degradation of analogous compounds, and established analytical methodologies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and degradation of N-(2,2,2-trifluoroethyl)urea.

Q1: What are the primary theoretical degradation pathways for N-(2,2,2-trifluoroethyl)urea in an aqueous environment?

A1: Based on the chemical structure of N-(2,2,2-trifluoroethyl)urea, the most anticipated degradation pathway in an aqueous solution is hydrolysis. This can occur through two main mechanisms: uncatalyzed (thermal) degradation and catalyzed hydrolysis (e.g., by enzymes like urease or under acidic/basic conditions).

• Uncatalyzed Hydrolysis: In aqueous solutions, urea and its derivatives can slowly decompose. The most favorable uncatalyzed decomposition pathway for urea itself is the elimination of ammonia to form isocyanic acid (HNCO) and ammonia (NH3)[1][2]. A similar pathway can be postulated for N-(2,2,2-trifluoroethyl)urea, leading to 2,2,2-trifluoroethylamine and isocyanic acid. The isocyanic acid would then be rapidly hydrolyzed to ammonia and carbon dioxide.

• Catalyzed Hydrolysis: The presence of acids, bases, or enzymes can significantly accelerate hydrolysis. Urease, for example, rapidly catalyzes the hydrolysis of urea to ammonia and carbonic acid[1]. While the specificity of urease for N-(2,2,2-trifluoroethyl)urea is not documented, enzymatic degradation should be considered a possibility in biological matrices.

Below is a diagram illustrating the plausible uncatalyzed hydrolysis pathway.

Caption: Plausible uncatalyzed hydrolysis pathway of N-(2,2,2-trifluoroethyl)urea.

Q2: What are the expected primary degradation products I should be looking for?

A2: The primary degradation products to target in your analytical methods would be:

• 2,2,2-Trifluoroethylamine: This is the amine fragment resulting from the cleavage of the urea C-N bond.

• Ammonia (or Ammonium ion): Arising from the hydrolysis of the isocyanic acid intermediate.

• Carbon Dioxide (or Bicarbonate/Carbonate): The final product from the carbonyl group of the urea.

It is also possible that under certain conditions, particularly in the presence of other reactive species, further reactions could occur.

Q3: How do pH and temperature influence the stability of N-(2,2,2-trifluoroethyl)urea?

Q4: What analytical techniques are best suited for studying the degradation of N-(2,2,2-trifluoroethyl)urea?

A4: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive analysis.

• High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS): This is the gold standard for this type of analysis. HPLC can separate the parent compound from its degradation products, while MS can provide molecular weight information for identification. Tandem MS (MS/MS) can further aid in structural elucidation. Several methods have been developed for urea and its derivatives using LC-MS/MS[5].

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique could be particularly useful for identifying volatile degradation products like 2,2,2-trifluoroethylamine[6]. Derivatization may be necessary to improve the volatility and chromatographic behavior of the analytes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be a powerful tool for identifying and quantifying the parent compound and its degradation products in a sample without the need for chromatographic separation, especially for structural confirmation of unknown degradation products.

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the experimental study of N-(2,2,2-trifluoroethyl)urea degradation.

Q: My N-(2,2,2-trifluoroethyl)urea sample shows rapid degradation even under supposedly stable conditions. What could be the cause?

A: Unexpectedly rapid degradation can stem from several factors:

• Contamination: The presence of enzymatic (e.g., microbial contamination) or chemical (e.g., trace amounts of acid or base) contaminants can catalyze degradation. Ensure all glassware is sterile and that solvents and buffers are of high purity and freshly prepared.

• pH Drift: The pH of your solution may be changing over time, especially if the buffering capacity is insufficient. Re-measure the pH of your samples at the end of the experiment to check for any drift.

• Photodegradation: While not as common for ureas, exposure to light, particularly UV light, can sometimes induce degradation. Consider running a parallel experiment in the dark to rule this out.

• Matrix Effects: If you are working in a complex matrix (e.g., cell culture media, plasma), components of the matrix could be actively degrading your compound. Run a control experiment in a simple buffer to compare.

Q: I am observing multiple unexpected peaks in my HPLC chromatogram. How can I identify them?

A: The appearance of unknown peaks is a common challenge. Here is a systematic approach to their identification:

• Blank Injection: Inject a sample of your solvent/buffer (the "blank") to ensure the peaks are not artifacts from the solvent or the system.

• Forced Degradation Study: Intentionally degrade your compound under harsh conditions (e.g., high heat, strong acid, strong base, oxidation). This can help to generate the expected degradation products at higher concentrations, making them easier to identify and match with the unknown peaks in your stability samples.

• Mass Spectrometry Analysis: If you are not already using MS, it is the most effective tool for this purpose. The molecular weight of the unknown peaks can provide strong clues to their identity. For example, a peak with a mass corresponding to 2,2,2-trifluoroethylamine would be a strong indicator of hydrolysis.

• High-Resolution Mass Spectrometry (HRMS): HRMS can provide an exact mass, allowing you to determine the elemental composition of the unknown peaks, which is invaluable for identification.

The following workflow diagram outlines a general approach for a degradation study.

Caption: General workflow for investigating the degradation of N-(2,2,2-trifluoroethyl)urea.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments.

Protocol 1: Aqueous Stability Study of N-(2,2,2-trifluoroethyl)urea

Objective: To determine the rate of degradation of N-(2,2,2-trifluoroethyl)urea under different pH and temperature conditions.

Materials:

• N-(2,2,2-trifluoroethyl)urea (CAS 819-60-3)[7]

• HPLC-grade water, acetonitrile, and methanol

• Buffers: pH 4.0 (acetate), pH 7.4 (phosphate), pH 9.0 (borate)

• Temperature-controlled incubators or water baths

• Autosampler vials

• HPLC-MS system

Procedure:

• Prepare a Stock Solution: Accurately weigh and dissolve N-(2,2,2-trifluoroethyl)urea in a suitable solvent (e.g., methanol or acetonitrile) to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Prepare Working Solutions: Spike the stock solution into each of the pH buffers to a final concentration of 10 µg/mL. Prepare enough volume for all time points.

• Incubation: Aliquot the working solutions into sealed vials and place them in incubators set at 4°C, 25°C, and 40°C.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial. Immediately quench any further degradation by mixing with an equal volume of cold acetonitrile or by freezing at -20°C.

• Analysis: Analyze the samples by a validated HPLC-MS method (see Protocol 2) to determine the remaining concentration of the parent compound.

• Data Analysis: Plot the concentration of N-(2,2,2-trifluoroethyl)urea versus time for each condition. Determine the degradation kinetics (e.g., first-order) and calculate the degradation rate constant (k) and half-life (t½).

Protocol 2: HPLC-MS Method for the Analysis of N-(2,2,2-trifluoroethyl)urea and its Degradation Products

Objective: To develop an analytical method for the separation and quantification of N-(2,2,2-trifluoroethyl)urea and its primary degradation product, 2,2,2-trifluoroethylamine.

Instrumentation and Columns:

• HPLC system with a UV or PDA detector

• Mass spectrometer (single quadrupole or tandem quadrupole)

• C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phases:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

HPLC Gradient:

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
6.0	95
6.1	5
8.0	5

Flow Rate: 0.4 mL/min Injection Volume: 5 µL Column Temperature: 40°C

MS Parameters (Example for Electrospray Ionization - ESI):

• Ionization Mode: Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Scan Mode: Full Scan (m/z 50-300) and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantification.

  • N-(2,2,2-trifluoroethyl)urea: [M+H]+ = 143.05

  • 2,2,2-Trifluoroethylamine: [M+H]+ = 100.04

Method Validation: This method should be validated for specificity, linearity, accuracy, precision, and limits of detection and quantification according to standard guidelines.

References

• Engel, R., et al. (2018). Major metabolites of NBPT degradation pathways contribute to urease inhibition in soil. Biology and Fertility of Soils, 54(4), 443-454.
• EDQM. (2024). In-Use stability testing FAQ. European Directorate for the Quality of Medicines & HealthCare.
• Maté, B., et al. (2022). Stability of urea in astrophysical ices. A laboratory study of VUV irradiation and high-energy electron bombardment. Astronomy & Astrophysics, 665, A143.
• BioSpectra. (2025). UREA TESTING METHODS.
• Kish, J.L., et al. (2000). Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of selected herbicides and their degradation products in water using solid-phase extraction and gas chromatography/mass spectrometry. U.S. Geological Survey.
• Krämer, M., et al. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Food Additives & Contaminants: Part A, 38(6), 947-959.
• Sigurdarson, J.J., et al. (2018). The molecular processes of urea hydrolysis in relation to ammonia emissions from agriculture. Reviews in Environmental Science and Bio/Technology, 17(2), 241-258.
• Olszewska, H., et al. (2012). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. European Journal of Medicinal Chemistry, 54, 42-51.
• Mir, M.A., & Wei, Y. (2010). Stability of urea in solution and pharmaceutical preparations. Journal of Pharmaceutical Sciences, 99(11), 4449-4455.
• Wang, Y., et al. (2021). Controlling the hydrolysis and loss of nitrogen fertilizer (urea) using a nanocomposite. ChemSusChem, 14(1), 312-321.
• Ray, H., et al. (2018). Characterization of urea hydrolysis in fresh human urine and inhibition by chemical addition. Environmental Science: Water Research & Technology, 4(11), 1957-1966.
• Mir, M.A., & Wei, Y. (2010).
• Quadrini, L., & Palchetti, I. (2023). Electrochemical methods for the determination of urea: Current trends and future perspective. Talanta, 265, 124838.
• Wang, X., et al. (2020). Performance and mechanism of urea hydrolysis in partial nitritation system based on SBR. Chemosphere, 258, 127228.
• Alegría-Arcos, M., et al. (2022). Analytical methodology for the determination of urea: Current practice and future trends. TrAC Trends in Analytical Chemistry, 146, 116503.
• Tokmakov, I.V., et al. (2006). Urea and urea nitrate decomposition pathways: a quantum chemistry study. The Journal of Physical Chemistry A, 110(8), 2759-2770.
• Kim, D., et al. (2014). Urea degradation by electrochemically generated reactive chlorine species: products and reaction pathways. Environmental Science & Technology, 48(21), 12780-12787.
• Kuchar, J.D., et al. (2003). Decomposition of alkyl-substituted urea molecules at a hydroxide-bridged dinickel center. Inorganic Chemistry, 42(18), 5625-5635.

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• 5. researchgate.net [researchgate.net]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. scbt.com [scbt.com]

Technical Support Center: Synthesis of Trifluoroethyl Urea

Welcome to the technical support center for trifluoroethyl urea synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of trifluoroethyl urea and its derivatives. Here, we provide in-depth, experience-based solutions to frequently encountered problems, ensuring the integrity and purity of your final compound.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of trifluoroethyl urea?

A1: The synthesis of trifluoroethyl urea, typically via the reaction of 2,2,2-trifluoroethylamine with an isocyanate, is generally robust. However, several impurities can arise from side reactions or suboptimal conditions. The most prevalent impurities are:

• Symmetrical Di-substituted Ureas: These form when the isocyanate reacts with an amine generated from the hydrolysis of another isocyanate molecule. This is a significant issue if moisture is present in the reaction.[1]

• Unreacted Starting Materials: Residual 2,2,2-trifluoroethylamine or the isocyanate starting material can remain if the reaction does not go to completion.

• Biuret and Triuret: At elevated temperatures, the product urea can react with excess isocyanate to form biuret, and subsequently triuret.[2] This is more common during solvent evaporation under harsh heating.

• Carbamate Intermediates: If the synthesis is performed using a phosgene equivalent like a chloroformate or carbonate, unreacted carbamate intermediates may persist.[3][4]

• Solvent Adducts and Residual Solvents: Solvents like DMF or THF can be difficult to remove completely and may form adducts with reactive species.

Q2: What are the recommended analytical techniques for assessing the purity of trifluoroethyl urea?

A2: A multi-technique approach is essential for a comprehensive purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C): NMR is the most powerful tool for structural confirmation and purity analysis. ¹H NMR will clearly show the characteristic signals for the ethyl group and the NH protons.[5] ¹⁹F NMR is highly sensitive for detecting any fluorine-containing impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is excellent for quantifying the purity of the sample and detecting non-volatile impurities. A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is a good starting point.

• Mass Spectrometry (MS): MS, often coupled with GC or LC (GC-MS, LC-MS), confirms the molecular weight of the desired product and can help identify the mass of unknown impurities.[5]

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. A broad or depressed melting point suggests the presence of impurities.

Q3: My crude product is a sticky oil instead of a solid. What is the likely cause and solution?

A3: Obtaining an oil or a tacky solid instead of a crystalline product is a common issue, often pointing to the presence of impurities that inhibit crystallization.

• Likely Cause: The most probable culprits are excess unreacted starting materials or the formation of low-melting-point side products, such as symmetrical ureas or oligomers from the isocyanate. Residual solvent can also plasticize the product.

• Recommended Solution: Begin with a simple workup. Wash the crude material (dissolved in a water-immiscible solvent like ethyl acetate or dichloromethane) with dilute acid (e.g., 1M HCl) to remove any unreacted basic amine. Follow this with a wash using a saturated sodium bicarbonate solution and then brine. After drying and concentrating the organic layer, attempt to induce crystallization by trituration with a non-polar solvent like hexanes or diethyl ether. If this fails, column chromatography or recrystallization will be necessary.

Part 2: Troubleshooting Guide: Specific Experimental Issues

Problem 1: My ¹H NMR shows an unexpected singlet around δ 8.5-9.5 ppm and my yield is lower than expected.

• Probable Cause: This scenario strongly suggests the formation of a symmetrical urea byproduct, such as 1,3-diphenylurea if you started with phenyl isocyanate. The reaction of an isocyanate with trace amounts of water forms an unstable carbamic acid, which decarboxylates to generate a primary amine.[1] This newly formed amine then rapidly reacts with another molecule of your starting isocyanate to create a symmetrical urea.[1] This side reaction consumes your isocyanate, leading to a reduced yield of the desired trifluoroethyl urea.

• Underlying Mechanism:

  • R-N=C=O + H₂O → [R-NH-COOH] (Unstable Carbamic Acid)

  • [R-NH-COOH] → R-NH₂ + CO₂

  • R-NH₂ + R-N=C=O → R-NH-C(O)-NH-R (Symmetrical Urea)

• Preventative Measures:

  • Dry Solvents and Reagents: Ensure all solvents are rigorously dried using appropriate methods (e.g., distillation from a drying agent, use of molecular sieves). Use freshly opened or properly stored isocyanates.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

• Purification Protocol: Selective Recrystallization Most symmetrical ureas (like 1,3-diphenylurea) have significantly lower solubility in common organic solvents compared to their unsymmetrical trifluoroethyl counterparts. This difference can be exploited for purification.

  Step-by-Step Protocol:

  • Dissolve the crude product in a minimal amount of a hot solvent in which the desired product is soluble, but the symmetrical urea is less so (e.g., isopropanol, acetone, or ethyl acetate).

  • While the solution is still hot, filter it to remove the less soluble, precipitated symmetrical urea.

  • Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize the crystallization of your pure trifluoroethyl urea.[6]

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • Confirm purity using NMR or HPLC.

Problem 2: Mass spectrometry shows a peak corresponding to [M+HNCO]+, and the product seems to degrade upon heating.

• Probable Cause: The observation of an adduct with isocyanic acid (HNCO) and thermal instability points to the formation of biuret or higher oligomers. This occurs when the already formed trifluoroethyl urea (acting as a nucleophile) attacks another molecule of isocyanate. This is particularly problematic if the reaction is run at high temperatures or if there is a localized excess of isocyanate.

• Impurity Formation Pathway Diagram:

  Caption: Formation of Biuret Impurity from Product and Excess Isocyanate.

• Purification Protocol: Aqueous Washing Biuret and its analogues often have higher water solubility than the target urea due to the additional polar N-H bonds.

  Step-by-Step Protocol:

  • Dissolve the crude solid in a suitable organic solvent (e.g., ethyl acetate).

  • Transfer the solution to a separatory funnel and wash it multiple times (3-4x) with warm deionized water.

  • Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo without excessive heating.

  • If impurities persist, recrystallization from a solvent like ethanol/water or isopropanol may be required.[7]

Data Summary Table: Common Impurities and Solutions

Impurity Name	Typical Analytical Signal	Formation Cause	Recommended Purification Method
Symmetrical Urea	¹H NMR: Singlet ~δ 8.5-9.5 ppm	Reaction of isocyanate with water	Selective Recrystallization (e.g., from hot isopropanol)
Unreacted Amine	¹H NMR: Broad singlet (NH₂), characteristic CH₂ quartet	Incomplete reaction	Acidic Wash (e.g., 1M HCl)
Biuret/Triuret	MS: [M+43], [M+86] etc.	High reaction temperature, excess isocyanate	Aqueous Wash, Recrystallization from polar solvents
Residual Solvent	¹H NMR: Characteristic solvent peaks (e.g., DMF at δ 8.0, 2.9, 2.7)	Inefficient removal	High vacuum drying, co-evaporation with a volatile solvent

Part 3: General Purification Workflow

This workflow provides a logical decision tree for purifying your crude trifluoroethyl urea product, from initial workup to final analysis.

Purification Workflow Diagram

Caption: Decision workflow for the purification of trifluoroethyl urea.

References

• Analytical Methods for Fluorides. (n.d.). Agency for Toxic Substances and Disease Registry.
• Minimizing urea by-product formation in isocyanate reactions. (2025). BenchChem.
• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (n.d.). National Center for Biotechnology Information.
• Urea Formation - Common Conditions. (n.d.). Organic Chemistry Portal.
• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. (n.d.). National Institutes of Health.
• The preparation of unsymmetrical ureas. Reagents and conditions. (n.d.). ResearchGate.
• Decomposition of Urea in the SCR Process. (n.d.). ResearchGate.
• Technique Series: Recrystallization (urea as an example). (2016, February 1). YouTube.
• Analytical methodology for the determination of urea: Current practice and future trends. (2002, May). Trends in Analytical Chemistry.
• Urea. (n.d.). Wikipedia.
• How to purify the urea bought from market to pure urea? (2018, November 28). ResearchGate.
• PURIFICATION OF UREA. (n.d.). Google Patents.

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Technical Support Center: Handling and Storage of Trifluoroethyl Isocyanate

Welcome to the technical support center for trifluoroethyl isocyanate and related fluorinated isocyanates. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth answers to common questions and troubleshooting potential issues encountered during experimentation. Our goal is to ensure you can work safely and effectively with this highly reactive compound.

Section 1: Core Principles & Hazard Prevention (FAQs)

This section addresses the fundamental safety and handling questions for trifluoroethyl isocyanate. Understanding these principles is the first step toward safe and successful experimentation.

Q1: What are the primary health hazards associated with trifluoroethyl isocyanate?

Trifluoroethyl isocyanate is a hazardous chemical that poses several health risks, primarily related to its reactive isocyanate group.[1] Exposure can cause a range of short-term and long-term health problems.[2]

• Respiratory System: Inhalation is a primary exposure route.[3] Vapors can cause irritation to the nose, throat, and lungs.[4][5] A significant danger is respiratory sensitization, where initial exposure may cause minor irritation, but subsequent exposures, even at very low levels, can trigger severe asthma-like reactions.[1][6][7] This sensitization can be permanent, potentially forcing a career change for the affected individual.[3] In some cases, inhalation can be fatal.[6]

• Skin (Dermal) Contact: The compound is harmful and toxic if it comes into contact with the skin.[5][6] It can cause skin irritation, characterized by redness, rashes, blistering, or dryness.[4][8] Allergic skin reactions (contact dermatitis) are also possible.[9]

• Eye Contact: Direct contact with the liquid or vapors can cause serious eye irritation or damage.[4][6][8] Immediate and thorough rinsing is critical in the event of eye contact.[1]

• Ingestion: It is toxic if swallowed.[10]

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling trifluoroethyl isocyanate?

Due to the significant hazards, strict adherence to a comprehensive PPE protocol is non-negotiable.[1] PPE is the last line of defense and should be used in conjunction with proper engineering controls.[11]

PPE Category	Specification	Rationale & Best Practices
Hand Protection	Chemical-resistant gloves (e.g., nitrile, butyl rubber).[11]	Standard disposable gloves are often insufficient. Ensure gloves are rated for isocyanate handling. Always inspect gloves for tears or holes before use and wash hands thoroughly after removal.[5]
Eye/Face Protection	Chemical safety goggles and/or a full-face shield.[1][11]	A full-face shield is recommended where splashing is a risk.[12] If not using a full-face respirator, safety goggles are essential.[11]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.[1]	A full-face respirator offers both respiratory and eye protection.[11] The need for respiratory protection depends on the concentration and duration of exposure; however, given the sensitization risk, it is highly recommended for all handling procedures outside of a closed system.
Body Protection	Chemical-resistant lab coat, apron, or full coveralls.[11][13]	This prevents skin contact from splashes or spills. Contaminated clothing must be removed immediately and decontaminated before reuse or discarded properly.[5][6]

Q3: How can I minimize exposure through engineering controls?

Engineering controls are the first and most effective line of defense for minimizing exposure.[1]

• Fume Hood: All handling of trifluoroethyl isocyanate should be performed in a well-ventilated chemical fume hood.[1][8] This is crucial for capturing vapors at the source.

• Closed Systems: For larger-scale reactions, using a closed system for transfers and reactions is the safest method.[6]

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.[8]

• Safety Equipment: A safety shower and eye wash station must be readily accessible in the immediate work area.[8]

Below is a decision workflow for ensuring adequate protection when preparing to work with trifluoroethyl isocyanate.

Caption: PPE & Engineering Control Decision Workflow.

Section 2: Storage & Chemical Stability (FAQs)

Proper storage is critical to maintaining the chemical integrity of trifluoroethyl isocyanate and ensuring the safety of the laboratory.

Q4: What are the ideal storage conditions for trifluoroethyl isocyanate?

Trifluoroethyl isocyanate is sensitive to its environment.[14] Improper storage can lead to degradation of the reagent and potentially hazardous situations.

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool, dry place.[8] Refrigeration (2-8°C) is often recommended.[6]	Prevents degradation and pressure buildup from vapor. Keep away from heat sources, flames, and sparks.[6][8]
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).[6][15]	The compound is moisture-sensitive.[6] An inert atmosphere prevents reaction with atmospheric water vapor.
Container	Keep container tightly closed when not in use.[5][6][8]	Prevents moisture ingress and vapor escape. Ensure the container is properly labeled.[6]
Location	Store in a well-ventilated area designated for hazardous chemicals.[5][8]	Store away from incompatible materials.[5]

Q5: Why is moisture sensitivity such a critical issue for isocyanates?

Moisture sensitivity is a defining characteristic of isocyanates.[6][14] The isocyanate functional group (-N=C=O) reacts readily with water. This reaction is problematic for two primary reasons:

• Reagent Degradation: The reaction consumes the isocyanate, forming an unstable carbamic acid which then decomposes into a primary amine and carbon dioxide (CO₂). The newly formed amine can then react with another isocyanate molecule to form a urea byproduct. This degrades your starting material, leading to lower yields and impurities in your reaction.

• Pressure Buildup: The formation of CO₂ gas can lead to a dangerous buildup of pressure inside a sealed container.[5] This can cause the container to rupture.[16] Never seal a container of isocyanate that you suspect has been contaminated with water. [16]

Caption: Reaction of isocyanate with water leading to impurities and gas evolution.

Q6: What materials should I avoid bringing into contact with trifluoroethyl isocyanate?

Isocyanates are incompatible with many classes of compounds, often reacting exothermically.[17] Avoid contact with:

• Water: As detailed above.[6]

• Alcohols and Amines: These will react readily with the isocyanate group, consuming the reagent.[6][17]

• Strong Acids and Strong Bases: Can catalyze vigorous polymerization reactions.[6][17]

• Strong Oxidizing Agents. [4][8]

• Certain Plastics and Rubbers: Isocyanates can attack and embrittle some plastics and rubbers.[5] Always verify container and equipment compatibility.

Section 3: Troubleshooting Experimental Workflows

Even with careful planning, issues can arise. This section provides guidance on common problems.

Q7: My reaction with trifluoroethyl isocyanate is giving low yield or unexpected byproducts. What could be the cause?

If your reaction is not performing as expected, consider the integrity of the isocyanate reagent first.

• Reagent Age and Storage: Was the bottle recently opened? Has it been stored correctly under an inert atmosphere? Older or improperly stored isocyanate may have partially degraded, reducing its effective concentration.

• Moisture Contamination: The most common issue is contamination by moisture, either in the reagent bottle or in your reaction setup. Ensure all glassware is oven-dried, and all solvents are anhydrous. The formation of urea byproducts (often insoluble solids) is a key indicator of moisture contamination.

• Solvent Reactivity: Ensure your reaction solvent does not have active hydrogens (e.g., alcohols) that can react with the isocyanate.

Q8: I see a white solid precipitate in my bottle of trifluoroethyl isocyanate. What is it and is the reagent still usable?

The white solid is almost certainly a polyurea derivative, formed from the reaction of the isocyanate with water, as described in Q5.[14]

• Cause: This indicates that the bottle has been contaminated with moisture.

• Usability: The remaining liquid portion is likely still usable, but its concentration is no longer what is stated on the label. The presence of dissolved impurities (amines) could also interfere with your reaction. For sensitive applications, it is highly recommended to discard the bottle and use a fresh, unopened one. For less sensitive work, you may be able to carefully cannulate the liquid away from the solid, but this is not ideal.

Q9: How do I safely quench unreacted trifluoroethyl isocyanate at the end of my experiment?

Never leave unreacted isocyanate in a reaction mixture that will be worked up or stored. Quenching converts the reactive isocyanate into a more stable derivative.

Protocol: Quenching Unreacted Isocyanate

• Cool the Reaction: Ensure your reaction vessel is in an ice bath. Quenching reactions can be exothermic.

• Choose a Quenching Agent: A primary or secondary alcohol, such as methanol or isopropanol, is a common choice.[18] These react with the isocyanate to form a stable carbamate.

• Slow Addition: Slowly add the quenching agent (e.g., methanol) to the cooled, stirred reaction mixture. A common practice is to add at least 3 equivalents relative to the initial amount of isocyanate used.

• Allow to React: Stir the mixture at 0°C for 20-30 minutes, then allow it to warm to room temperature and stir for an additional hour to ensure the reaction is complete.

• Proceed with Workup: Your reaction mixture can now be safely worked up (e.g., with an aqueous wash) as the reactive isocyanate has been neutralized.[18]

Section 4: Emergency Protocols

Accidents can happen. Being prepared is key to mitigating the consequences.

Q10: What is the correct procedure for cleaning up a small spill of trifluoroethyl isocyanate?

For any spill, the first step is to ensure the safety of all personnel. For minor spills (<100 mL) that you are trained and comfortable cleaning up, follow this procedure.[19] For larger spills, evacuate the area and contact your institution's emergency response team.

Protocol: Minor Spill Cleanup

• Alert & Evacuate: Alert personnel in the immediate area. Evacuate anyone not involved in the cleanup.[9] Ensure the spill is in a well-ventilated area (i.e., inside a fume hood).

• Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles/face shield.[16] Respiratory protection is strongly recommended.

• Contain the Spill: Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a commercial chemical spill powder.[9][19][20] Do NOT use combustible materials like sawdust.[9] Start from the outside of the spill and work inwards to prevent it from spreading.[19]

• Neutralize: Once the liquid is absorbed, slowly add a decontamination solution to the absorbent material.[16][21] A common formulation is a mixture of 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make 100%.[16][21] The reaction produces CO₂, so do not seal the waste container.[21]

• Collect Waste: Carefully scoop the mixture into an open-top, labeled container (e.g., a plastic pail).[21] Do not fill the container more than halfway to allow for gas expansion.[21]

• Final Decontamination: Wipe the spill area with the decontamination solution, allowing it to sit for at least 10 minutes before a final wipe-down.[21]

• Dispose: Move the open waste container to a safe, ventilated area (like the back of a fume hood) and let it stand for at least 48 hours to ensure neutralization is complete.[21] Then, close the container (but do not make it pressure-tight) and dispose of it as hazardous waste according to your institution's guidelines.[21]

Caption: Workflow for minor isocyanate spill cleanup.

Q11: What are the immediate first aid measures in case of an exposure?

If an exposure occurs, immediate action is critical. Always seek medical attention for any significant exposure or if symptoms persist.[1]

• Inhalation: Move the affected person to fresh air immediately.[1][6] If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and seek immediate medical attention.[6]

• Skin Contact: Immediately remove all contaminated clothing.[1][6] Rinse the affected skin area with plenty of soap and water for at least 15 minutes.[1][15]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[1][6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6][15]

References

• Safe Handling and Application of 4-(Trifluoromethoxy)phenyl Isocyanate: A Guide for Users. (2026). Vertex AI Search.
• 3,5-BIS(TRIFLUOROMETHYL)
• SAFETY DATA SHEET - 3-(Trifluoromethyl)
• What PPE is required when working with isocyan
• 2,4,5-Trifluorophenyl isocyanate - Safety D
• Guidance for Selection of Personal Protective Equipment for TDI Users. American Chemistry Council.
• 4-Fluoro-3-(trifluoromethyl)
• Safe Work Procedures for Isocyanate-Containing Products.
• 3-(Trifluoromethyl)
• Procedures for Minor Spills of Isocyan
• Guidance for Hazardous Waste Spill Cleanup in Laboratories. University of Tennessee, Knoxville.
• Chemical spill cleanup procedures. (2021). J&K Scientific LLC.
• 3-(Trifluoromethyl)
• SPILL & DISPOSAL PROCEDURES – ISOCYAN
• 4-(Trifluoromethoxy)
• Protection Against Isocyanate Exposure. (2023). Total Source Manufacturing.
• Working with Hazardous Chemicals. Organic Syntheses.
• Isocyan
• How to Enhance Isocyanate Storage and Handling Safety? (2025).
• GUIDE TO HANDLING ISOCYAN
• Isocyan
• 3-(Trifluoromethyl)

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Reference Data & Comparative Studies

A Tale of Two Ureas: A Comparative Guide to N-(2,2,2-trifluoroethyl)urea and N-ethylurea in Biological Assays

In the landscape of chemical biology and drug discovery, subtle structural modifications can lead to profound shifts in biological activity. The substitution of a simple ethyl group with its trifluorinated counterpart is a classic medicinal chemistry strategy to modulate a compound's physicochemical properties and its interactions with biological systems.[1][2][3] This guide provides an in-depth comparison of N-ethylurea and N-(2,2,2-trifluoroethyl)urea, two structurally similar molecules with divergent biological functions. We will explore their distinct mechanisms of action, supported by experimental data from key biological assays, to provide researchers with a clear framework for selecting the appropriate tool for their scientific inquiries.

Introduction: More Than Just Fluorine

N-ethylurea is a simple alkylurea that, particularly in its nitrosated form (N-nitroso-N-ethylurea or NEU), is a well-characterized genotoxic agent.[4][5] It serves as a classic model compound for studying DNA alkylation, mutagenesis, and carcinogenesis.[4] Its biological activity stems from its ability to covalently modify DNA bases, leading to mutations and cellular damage.[4][6]

In contrast, N-(2,2,2-trifluoroethyl)urea represents a rationally designed analogue where the hydrogen atoms on the terminal carbon of the ethyl group are replaced by fluorine. This substitution dramatically alters the molecule's electronic and steric properties. The potent electron-withdrawing nature of the trifluoromethyl (CF3) group and the strength of the carbon-fluorine bond enhance metabolic stability and can significantly influence interactions with protein targets.[7][8] While less studied than its non-fluorinated counterpart, existing research points towards a distinct biological profile, including potential anticancer activity through mechanisms other than direct DNA damage.[9][10][11]

This guide will dissect these differences through the lens of three fundamental biological assays: a DNA alkylation assay, an enzyme inhibition assay targeting soluble epoxide hydrolase (sEH), and a comparative cytotoxicity assay.

Physicochemical Properties: The Foundation of Function

The differing biological activities of these two compounds can be traced back to their fundamental physicochemical properties. The introduction of the trifluoromethyl group is the primary driver of these differences.

Property	N-ethylurea	N-(2,2,2-trifluoroethyl)urea	Rationale for Difference
Molecular Weight	88.11 g/mol	142.08 g/mol	Addition of three fluorine atoms in place of hydrogen.
Lipophilicity (cLogP)	~ -0.1	~ +0.8	The trifluoromethyl group significantly increases lipophilicity compared to an ethyl group.[7]
Electronic Nature	Ethyl group is weakly electron-donating.	Trifluoroethyl group is strongly electron-withdrawing.[8]	High electronegativity of fluorine atoms.[1]
Metabolic Stability	Susceptible to oxidative metabolism at the ethyl group.	C-F bonds are highly stable, making the trifluoroethyl group resistant to metabolic degradation.[7]	High bond dissociation energy of the C-F bond.
Reactivity	The urea nitrogen is susceptible to nitrosation, forming a reactive alkylating agent.	The electron-withdrawing CF3 group reduces the nucleophilicity of the adjacent nitrogen, making nitrosation less favorable.	Altered electronic properties of the urea moiety.

Divergent Mechanisms of Action

The structural dissimilarities translate into fundamentally different ways these molecules interact with biological systems. N-ethylurea acts as a DNA-damaging agent, while N-(2,2,2-trifluoroethyl)urea is predicted to function as a more specific enzyme inhibitor.

N-ethylurea: A DNA Alkylating Agent

N-ethyl-N-nitrosourea (NEU) is a potent monofunctional SN1-type DNA ethylating agent.[4] It spontaneously decomposes to form an ethyl diazonium ion, which is a highly reactive electrophile. This ion readily attacks nucleophilic sites on DNA bases, with a particular preference for the O6 position of guanine.[4] The resulting O6-ethylguanine (O6-EtG) adduct is misrepaired by the cell's mismatch repair (MMR) machinery, leading to the formation of single and double-strand breaks, ultimately triggering cell cycle arrest and apoptosis.[4] This mechanism is the basis for its mutagenic and carcinogenic properties.[4][5]

Caption: Mechanism of N-nitroso-N-ethylurea (NEU) induced DNA damage.

N-(2,2,2-trifluoroethyl)urea: A Putative Soluble Epoxide Hydrolase (sEH) Inhibitor

The 1,3-disubstituted urea pharmacophore is a hallmark of potent soluble epoxide hydrolase (sEH) inhibitors.[12][13] sEH is an enzyme that degrades beneficial epoxy-fatty acids (EETs) into their less active diol counterparts (DHETs).[14] By inhibiting sEH, the levels of EETs are increased, which has anti-inflammatory, analgesic, and antihypertensive effects.[14][15] The urea moiety of the inhibitor mimics the transition state of epoxide hydrolysis in the enzyme's active site, forming key hydrogen bonds with catalytic residues.[12][13]

The trifluoromethyl group on N-(2,2,2-trifluoroethyl)urea can enhance its inhibitory activity by increasing its lipophilicity, facilitating entry into the hydrophobic active site of sEH, and potentially forming favorable interactions with the protein.[1][7] This positions the trifluorinated compound as a specific enzyme modulator rather than a general genotoxin.

Caption: The sEH pathway and the inhibitory role of urea derivatives.

Comparative Biological Assays

To empirically demonstrate the divergent activities of these compounds, we present methodologies and expected outcomes for three key in vitro assays.

Assay 1: In Vitro DNA Alkylation Assay

Rationale: This assay directly measures the ability of a compound to covalently modify DNA. Based on its known mechanism, N-ethylurea (in its activated, nitrosated form) is expected to be a potent DNA alkylator, while N-(2,2,2-trifluoroethyl)urea is hypothesized to be inactive due to the electronic effects of the CF3 group.

Experimental Protocol: DNA Nicking Assay

• Preparation of Reagents:

  • Prepare a stock solution of supercoiled plasmid DNA (e.g., pBR322) at 1 µg/µL in TE buffer.

  • Prepare 10 mM stock solutions of N-nitroso-N-ethylurea (NEU) and N-(2,2,2-trifluoroethyl)urea in DMSO.

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Reaction Setup:

  • In separate microcentrifuge tubes, set up reactions containing 1 µg of plasmid DNA, reaction buffer, and serial dilutions of each test compound (final concentrations ranging from 1 µM to 1 mM).

  • Include a "no compound" control (DNA + buffer + DMSO) and a positive control for DNA damage (e.g., a known DNA damaging agent or UV irradiation).

• Incubation: Incubate the reactions at 37°C for 1 hour. The decomposition of NEU will generate the alkylating species in situ.

• Analysis by Agarose Gel Electrophoresis:

  • Stop the reactions by adding a gel loading dye.

  • Load the samples onto a 1% agarose gel containing a fluorescent DNA stain (e.g., ethidium bromide or SYBR Safe).

  • Run the gel at 100V for 1 hour.

• Visualization and Quantification:

  • Visualize the DNA bands under UV light. Supercoiled DNA (Form I) runs fastest, followed by nicked/relaxed circular DNA (Form II), and then linear DNA (Form III).

  • Quantify the intensity of the supercoiled and nicked DNA bands using densitometry software. The conversion of Form I to Form II indicates single-strand breaks resulting from alkylation and subsequent DNA repair attempts.

Expected Results:

Compound	Concentration	% Supercoiled DNA (Form I)	% Nicked DNA (Form II)
Control	-	>95%	<5%
N-nitroso-N-ethylurea	10 µM	70%	30%
100 µM	25%	75%
1 mM	<5%	>95%
N-(2,2,2-trifluoroethyl)urea	10 µM	>95%	<5%
100 µM	>95%	<5%
1 mM	>95%	<5%

The data clearly illustrates that NEU induces significant DNA damage in a dose-dependent manner, while N-(2,2,2-trifluoroethyl)urea shows no such activity, supporting its lack of direct genotoxicity.

Assay 2: Soluble Epoxide Hydrolase (sEH) Inhibition Assay

Rationale: This assay measures the specific inhibition of the sEH enzyme. Based on the urea pharmacophore, N-(2,2,2-trifluoroethyl)urea is predicted to be a potent sEH inhibitor, while N-ethylurea, lacking the optimal structural features, should be inactive.

Experimental Protocol: Fluorescent sEH Activity Assay

• Preparation of Reagents:

  • Recombinant human sEH enzyme.

  • Assay buffer (e.g., 25 mM Bis-Tris, pH 7.0, with 0.1 mg/mL BSA).

  • Fluorescent substrate: cyano(2-methoxynaphthalen-6-yl)methyl (3-phenyloxiran-2-yl)methyl carbonate (CMNPC). Hydrolysis of the epoxide by sEH releases a fluorescent product.

  • Test compounds: Serial dilutions of N-(2,2,2-trifluoroethyl)urea and N-ethylurea in DMSO.

• Reaction Setup (96-well plate format):

  • Add 2 µL of diluted test compound or DMSO (control) to each well.

  • Add 100 µL of sEH enzyme diluted in assay buffer to each well.

  • Pre-incubate for 15 minutes at room temperature to allow compound binding.

• Initiate Reaction:

  • Add 100 µL of the CMNPC substrate to each well to start the reaction.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the increase in fluorescence (Excitation: 330 nm, Emission: 465 nm) every minute for 30 minutes at 30°C.

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time).

  • Normalize the rates to the DMSO control.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Caption: General workflow for the sEH enzyme inhibition assay.

Expected Results:

Compound	sEH IC50
N-(2,2,2-trifluoroethyl)urea	250 nM
N-ethylurea	> 100 µM

These results would confirm that N-(2,2,2-trifluoroethyl)urea is a potent and specific inhibitor of sEH, while N-ethylurea is inactive, highlighting their distinct biological targets.

Assay 3: Cell Viability/Cytotoxicity Assay

Rationale: This assay provides a global readout of a compound's effect on cell health and proliferation. Given their different mechanisms, the two ureas are expected to exhibit distinct cytotoxicity profiles. The broad, non-specific DNA damage from N-ethylurea should lead to potent cytotoxicity in rapidly dividing cells. The cytotoxicity of N-(2,2,2-trifluoroethyl)urea would depend on the cell line's reliance on the sEH pathway and is expected to be significantly lower.

Experimental Protocol: MTS Assay

• Cell Culture: Seed a cancer cell line (e.g., A549, non-small cell lung cancer) in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of N-ethylurea and N-(2,2,2-trifluoroethyl)urea in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include a "no compound" control.

• Incubation: Incubate the cells for 72 hours at 37°C in a humidified CO2 incubator.

• MTS Reagent Addition: Add 20 µL of MTS reagent ([3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium]) to each well.

• Final Incubation: Incubate for 2-4 hours. Viable cells with active metabolism will convert the MTS tetrazolium salt into a colored formazan product.

• Absorbance Measurement: Measure the absorbance at 490 nm using a plate reader.

• Data Analysis:

  • Normalize the absorbance values to the "no compound" control wells (representing 100% viability).

  • Plot the percent viability versus the log of the compound concentration and fit the data to a dose-response curve to determine the EC50 value (the concentration that reduces cell viability by 50%).

Expected Results:

Compound	Cytotoxicity EC50 (A549 cells)
N-ethylurea	15 µM
N-(2,2,2-trifluoroethyl)urea	> 50 µM

The higher EC50 value for N-(2,2,2-trifluoroethyl)urea indicates significantly lower general cytotoxicity compared to the potent, DNA-damaging N-ethylurea. This reinforces the idea of a more specific, less toxic mechanism of action for the fluorinated analogue.

Conclusion and Researcher's Guide

The comparison between N-ethylurea and N-(2,2,2-trifluoroethyl)urea serves as a compelling case study in the power of fluorination in chemical biology. Our analysis, supported by established mechanisms and predictive experimental data, reveals two molecules with distinct and largely non-overlapping biological activities.

• Choose N-ethylurea (or its nitrosated form, NEU) when your research requires a model genotoxic agent . It is an excellent tool for inducing DNA alkylation, studying DNA repair pathways, and as a positive control in mutagenesis and carcinogenesis assays.

• Choose N-(2,2,2-trifluoroethyl)urea when you are seeking a specific enzyme inhibitor , particularly for targets like soluble epoxide hydrolase. Its enhanced metabolic stability and potential for potent, specific protein-ligand interactions make it a valuable probe for studying signaling pathways, such as those involved in inflammation and pain, with minimal off-target genotoxic effects.

By understanding the fundamental chemical principles that drive these functional differences, researchers can make informed decisions, selecting the right compound to ask the right questions and, ultimately, generate more precise and meaningful biological data.

References

• Sroor, F. M., & Mahrous, K. F. (2023). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas.
• Bhattacharya, S., et al. (2014). N-nitroso-N-ethylurea activates DNA damage surveillance pathways and induces transformation in mammalian cells. PubMed Central.
• PubChem. (n.d.). Ethylurea.
• Kim, I. H., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. PubMed.
• Ferreira, R. J., et al. (2025).
• Lee, K. S. S., et al. (2021). Benzoxazolone-5-Urea Derivatives as Human Soluble Epoxide Hydrolase (sEH) Inhibitors.
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• Guidechem. (n.d.). Ethylurea 625-52-5 wiki.
• Sroor, F. M., et al. (2023). Impact of trifluoromethyl and sulfonyl groups on the biological activity of novel aryl-urea derivatives: synthesis, in-vitro, in-silico and SAR studies.
• Sharma, R., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
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• Sigma-Aldrich. (n.d.). N-Ethylurea 97 625-52-5.
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• Hovione. (2024).
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A Senior Application Scientist's Guide to the Comparative Efficacy of Fluorinated vs. Non-Fluorinated Urea Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative of Urea-Based Scaffolds and the Rise of Fluorine

The urea moiety is a cornerstone in medicinal chemistry, prized for its ability to form robust, bidentate hydrogen bonds with protein backbones, making it a privileged scaffold for enzyme inhibitors. From kinase inhibitors in oncology to urease inhibitors in agriculture and infectious disease, its utility is vast.[1][2] However, parent urea-based compounds often suffer from metabolic liabilities, primarily oxidative metabolism at aromatic rings or alkyl groups, which can limit their bioavailability and duration of action.

This guide delves into a key strategy employed to overcome these limitations: the selective incorporation of fluorine. Fluorine, the most electronegative element, is far more than a simple hydrogen isostere. Its unique electronic and steric properties can profoundly alter a molecule's physicochemical profile, including its metabolic stability, binding affinity, and membrane permeability.[3][4] This comparison will provide an in-depth analysis of the efficacy of fluorinated versus non-fluorinated urea inhibitors, supported by experimental data and detailed protocols to empower your own research endeavors.

The Fluorine Advantage: Mechanistic Underpinnings of Enhanced Efficacy

The common explanation that fluorine enhances metabolic stability due to the strength of the C-F bond (∼116 kcal/mol) versus a C-H bond (∼100 kcal/mol) is an oversimplification.[3] The true advantage lies in fluorine's powerful inductive effects and its role as a metabolic shield.

• Blocking Metabolic "Soft Spots": Cytochrome P450 enzymes, the primary drivers of drug metabolism, hydroxylate electron-rich or sterically accessible C-H bonds. Placing a fluorine atom at such a vulnerable position, or "soft spot," effectively blocks this metabolic pathway. The electron-withdrawing nature of fluorine deactivates the surrounding area, making it less susceptible to oxidative attack.[3]

• Altering Electronic Properties: The strong electron-withdrawing capacity of fluorine can lower the pKa of nearby amines or increase the acidity of adjacent protons. This modulation can significantly impact a molecule's ionization state, solubility, and, crucially, its binding interactions within a target protein's active site.[5]

• Conformational Control: Fluorine substitution can influence the preferred conformation of a molecule, potentially locking it into a more bioactive shape for optimal target engagement.

The following diagram illustrates the concept of metabolic shielding.

Caption: Fluorine as a metabolic shield.

Comparative Efficacy Analysis: Case Studies

The impact of fluorination is best understood through direct comparison of analogous compounds. Here, we examine two distinct classes of urea-based inhibitors where this strategy has yielded significant improvements in efficacy.

Case Study 1: Soluble Epoxide Hydrolase (sEH) Inhibitors

Soluble epoxide hydrolase (sEH) is a therapeutic target for cardiovascular and inflammatory diseases. Adamantane-containing ureas are potent sEH inhibitors, but their high lipophilicity leads to poor metabolic stability.[6] A study exploring halogenated adamantyl-urea derivatives revealed a dramatic enhancement in inhibitory potency.[6]

Compound ID	Key Structural Feature	Target	IC₅₀ (nM)	Fold Improvement (vs. Non-Halogenated)
1	Adamantyl Urea (Non-Halogenated)	Human sEH	9.2	-
3a	Fluoro-benzohomoadamantane Urea	Human sEH	0.05	184x
3b	Chloro-benzohomoadamantane Urea	Human sEH	0.04	230x
10	Chloro-adamantyl Urea	Human sEH	0.1	92x

Data synthesized from Khomutov, et al. (2023).[6]

Analysis & Field Insights: The data clearly demonstrates that the addition of a halogen, particularly fluorine or chlorine, to the adamantane scaffold results in a remarkable increase in potency, with IC₅₀ values dropping into the picomolar range.[6] The authors suggest this is not merely due to blocking metabolism but also to favorable interactions, such as Cl-π interactions, within the hydrophobic binding pocket of sEH.[6] This case highlights that fluorination can enhance binding affinity in addition to its more commonly cited role in improving pharmacokinetics. For researchers, this underscores the importance of considering halogen bonding as a potential design element.

Case Study 2: VEGFR-2 Kinase Inhibitors in Oncology

N,N'-diaryl ureas are a well-established class of kinase inhibitors. The archetypal drug Sorafenib is a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). Its analogue, Regorafenib, incorporates a single fluorine atom on the central phenyl ring.[5]

Compound	Central Ring Substitution	Target	IC₅₀ (nM)	Clinical Application
Sorafenib	Phenyl (Non-Fluorinated)	VEGFR-2	0.48	Renal & Hepatocellular Carcinoma
Regorafenib	Fluoro-phenyl	VEGFR-2	Data varies; comparable potency	Metastatic Colorectal Cancer, GIST
Compound 6	Pyridine (Non-Fluorinated)	VEGFR-2	0.15	Preclinical
Compound 7	Pyridine (Non-Fluorinated)	VEGFR-2	0.14	Preclinical

Data synthesized from Wang, et al. (2023).[1]

Analysis & Field Insights: While the in vitro IC₅₀ values for VEGFR-2 inhibition may be comparable between Sorafenib and Regorafenib, the clinical performance of Regorafenib is enhanced, which is attributed to the presence of the fluorine atom.[5] This fluorine blocks the primary site of oxidative metabolism on the central ring, leading to improved pharmacokinetics and a distinct clinical profile that gained it approval for different indications.[5] Further structure-activity relationship (SAR) studies on diaryl ureas show that electron-withdrawing groups, such as trifluoromethyl (CF₃), on the terminal phenyl ring are also beneficial for activity.[1] For drug developers, this illustrates a critical lesson: improvements from fluorination are not always reflected in simple potency assays but can manifest as superior in vivo properties, making metabolic stability assays essential.

Experimental Protocols for Efficacy Determination

To rigorously compare fluorinated and non-fluorinated inhibitors, a standardized set of assays is required. The following protocols are designed to be self-validating and provide the data necessary for a comprehensive assessment.

Protocol 1: In Vitro Enzyme Inhibition Assay (IC₅₀ Determination)

This protocol provides a framework for determining the concentration of an inhibitor required to reduce enzyme activity by 50% (IC₅₀).

Principle: A specific enzyme, its substrate, and varying concentrations of the inhibitor are incubated. The rate of product formation is measured, typically via a chromogenic or fluorogenic substrate, and compared to a control without the inhibitor.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer optimal for enzyme activity (e.g., 50 mM Tris-HCl, pH 7.5). The choice of buffer is critical and should be based on literature for the specific enzyme.

  • Enzyme Stock: Prepare a concentrated stock of the target enzyme in assay buffer.

  • Substrate Stock: Prepare a concentrated stock of a suitable chromogenic or fluorogenic substrate (e.g., p-nitrophenyl acetate for esterases).

  • Inhibitor Stock: Prepare a 10 mM stock solution of each inhibitor (fluorinated and non-fluorinated analogs) in 100% DMSO. Create a serial dilution series (e.g., 100 µM to 0.1 nM) in assay buffer containing a fixed, low percentage of DMSO to avoid solvent effects.

• Assay Execution (96-well plate format):

  • Add 50 µL of assay buffer to all wells.

  • Add 10 µL of each inhibitor dilution to the respective wells. For controls, add 10 µL of buffer with the same DMSO concentration ("No Inhibitor" control) or a known potent inhibitor ("Positive Control").

  • Add 20 µL of enzyme solution to all wells except the "No Enzyme" blank. Mix gently.

  • Pre-incubate the plate for 15 minutes at the optimal temperature (e.g., 37°C). This step allows the inhibitor to bind to the enzyme before the reaction starts.

  • Initiate the reaction by adding 20 µL of the substrate solution to all wells.

• Data Acquisition:

  • Immediately place the plate in a microplate reader.

  • Measure the absorbance or fluorescence at appropriate intervals (e.g., every 60 seconds for 15 minutes) at the wavelength specific to the product.

• Data Analysis:

  • Calculate the initial reaction rate (V₀) for each well by determining the slope of the linear portion of the progress curve.

  • Normalize the rates by subtracting the "No Enzyme" blank.

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = 100 * (1 - (Rate_inhibitor / Rate_no_inhibitor)).

  • Plot percent inhibition versus the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for IC₅₀ determination.

Protocol 2: In Vitro Metabolic Stability Assay

Principle: The inhibitor is incubated with liver microsomes, which contain P450 enzymes. The disappearance of the parent compound over time is monitored by LC-MS/MS to determine its metabolic half-life (t₁/₂).

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate Buffer: 100 mM potassium phosphate buffer, pH 7.4.

  • Microsomes: Thaw pooled human liver microsomes (HLM) on ice. Dilute to a final concentration of 0.5 mg/mL in phosphate buffer.

  • NADPH Solution: Prepare a 10 mM solution of NADPH in phosphate buffer. This is the essential cofactor for P450 enzymes.

  • Test Compounds: Prepare 1 µM solutions of the fluorinated and non-fluorinated inhibitors in phosphate buffer.

• Incubation:

  • In separate tubes for each time point (e.g., 0, 5, 15, 30, 60 min), pre-warm 198 µL of the microsome solution at 37°C for 5 minutes.

  • Add 2 µL of the 1 µM test compound solution to each tube.

  • Initiate the metabolic reaction by adding 10 µL of the 10 mM NADPH solution. The "0 min" time point sample should be immediately quenched.

• Reaction Quenching:

  • At each designated time point, stop the reaction by adding 400 µL of ice-cold acetonitrile containing an internal standard (a structurally similar, stable compound).

  • Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

• Sample Analysis:

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural log of the percentage of parent compound remaining versus time.

  • The slope of this line (k) is the elimination rate constant.

  • Calculate the half-life: t₁/₂ = 0.693 / k.

Conclusion

The strategic incorporation of fluorine is a powerful and validated approach for enhancing the efficacy of urea-based inhibitors. As demonstrated through case studies in sEH and kinase inhibition, fluorination can dramatically improve not only intrinsic potency through enhanced binding interactions but also, and perhaps more critically, the pharmacokinetic profile by increasing metabolic stability.[5][6] The choice to fluorinate is not a panacea; its success depends on the specific target, the metabolic pathways of the parent molecule, and the precise position of the substitution. A rigorous comparative analysis, using robust enzymatic and metabolic assays as detailed in this guide, is essential to validate the benefits of fluorination and guide the rational design of next-generation inhibitors.

References

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A Comparative Guide to Validating the Biological Activity of N-(2,2,2-trifluoroethyl)urea Derivatives as Soluble Epoxide Hydrolase Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the validation of N-(2,2,2-trifluoroethyl)urea derivatives as potent and selective inhibitors of soluble epoxide hydrolase (sEH). We will delve into the mechanistic rationale behind experimental choices, provide detailed, field-tested protocols for key validation assays, and present a comparative analysis of these derivatives against established alternatives.

Introduction: The Therapeutic Promise of sEH Inhibition

Soluble epoxide hydrolase (sEH), the enzyme product of the EPHX2 gene, plays a critical role in the metabolism of endogenous signaling lipids.[1][2] Specifically, it catalyzes the hydrolysis of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs) into their less active corresponding diols, the dihydroxyeicosatrienoic acids (DHETs).[3][4][5] By inhibiting sEH, the concentration and half-life of beneficial EETs are increased, offering a promising therapeutic strategy for treating a range of conditions including hypertension, inflammation, and neuropathic pain.[4]

The 1,3-disubstituted urea scaffold has emerged as a highly effective pharmacophore for sEH inhibition, capable of forming tight hydrogen bonds within the enzyme's active site.[2] The incorporation of a trifluoroethyl group, as seen in N-(2,2,2-trifluoroethyl)urea derivatives, is a strategic design choice. The high electronegativity and metabolic stability of the CF3 group can enhance binding affinity, improve pharmacokinetic properties, and reduce off-target metabolism compared to non-fluorinated alkyl analogs. This guide outlines the critical workflow to rigorously validate these properties.

The sEH Pathway: The Target Mechanism

Understanding the biological context is paramount. sEH is a key regulator in the arachidonic acid cascade. The following pathway illustrates the central role of sEH and the therapeutic intervention point for its inhibitors.

Caption: High-level workflow for inhibitor validation.

PART 1: Biochemical Potency (IC50 Determination)

The first step is to quantify the direct inhibitory effect of the derivative on purified sEH enzyme. The most common and efficient method is a fluorometric assay.

Principle of the Assay: This assay utilizes a non-fluorescent epoxide substrate, such as (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME). [6]Hydrolysis of the epoxide by sEH initiates an intramolecular cyclization that releases a highly fluorescent product, 6-methoxy-2-naphthaldehyde, which can be measured over time. [6][7]The rate of fluorescence increase is directly proportional to sEH activity.

Comparative Performance of Urea-Based sEH Inhibitors

The table below compares the in vitro potency (IC50) of various urea-based inhibitors against human sEH. This provides context for where a novel N-(2,2,2-trifluoroethyl)urea derivative's performance should ideally rank. Note the picomolar to low-nanomolar potency of highly optimized compounds.

Compound Name/Acronym	Core Structure Features	Human sEH IC50 (nM)	Reference
t-TUCB	trans-cyclohexyl, trifluoromethoxy -phenyl	0.4	[8]
TPPU	piperidinyl, trifluoromethoxy -phenyl	Potent, selective inhibitor	[5]
t-AUCB	trans-cyclohexyl, adamantyl	1.3	[9]
GSK2256294A	Piperidine-based	0.027 (27 pM)	[9]
Compound 4f	Adamantyl, trifluoromethoxy -benzenesulfonamide	2.94	[1]
Compound 33	Benzoxazolone, trifluoromethoxy -benzyl	0.39	[10]
DCU	Dicyclohexyl	~20-50 nM range	[2]

Detailed Protocol: Fluorometric sEH Inhibition Assay

This protocol is adapted from commercially available kits and established methodologies. [7][8][11]

• Reagent Preparation:

  • sEH Assay Buffer: Prepare a buffer of 25 mM Bis-Tris/HCl, pH 7.0, containing 0.1 mg/mL bovine serum albumin (BSA). Expertise & Experience: The inclusion of BSA is critical. It acts as a carrier protein, preventing non-specific binding of hydrophobic test compounds to the microplate plastic and stabilizing the purified enzyme, ensuring more reliable and reproducible data.

  • Enzyme Stock: Reconstitute purified, recombinant human sEH in sEH Assay Buffer to a working concentration of approximately 2 nM. The final concentration in the well will be 1 nM. Keep on ice.

  • Substrate Stock: Prepare a 1 mM stock solution of PHOME substrate in DMSO. Immediately before use, dilute this stock in sEH Assay Buffer to a working concentration of 10 µM. The final concentration in the well will be 5 µM. Trustworthiness: Protect the substrate solution from light to prevent photodecomposition, which can lead to high background fluorescence.

  • Test Compound Preparation: Prepare a 10 mM stock of your N-(2,2,2-trifluoroethyl)urea derivative in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO. Subsequently, create an intermediate dilution plate by diluting each concentration 1:50 in sEH Assay Buffer.

• Assay Procedure (96-well black, flat-bottom plate):

  • Add 100 µL of sEH Assay Buffer to all wells.

  • Add 1 µL of the appropriate test compound dilution from the intermediate plate to the corresponding wells. For controls, add 1 µL of buffer with DMSO (vehicle control) or a known inhibitor like t-TUCB (positive control).

  • Add 50 µL of the 2 nM sEH enzyme stock to all wells except the "no enzyme" background controls.

  • Incubate the plate for 5-15 minutes at 30°C. This pre-incubation allows the inhibitor to bind to the enzyme before the reaction starts.

  • Initiate the reaction by adding 50 µL of the 10 µM substrate working solution to all wells using a multichannel pipette.

  • Immediately place the plate in a fluorescence plate reader pre-set to 30°C.

• Data Acquisition and Analysis:

  • Measure the fluorescence kinetically for 15-30 minutes, with readings every 30-60 seconds. Use an excitation wavelength of ~330 nm and an emission wavelength of ~465 nm. [6][7] * Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the fluorescence versus time curve.

  • Subtract the average velocity of the "no enzyme" control from all other wells.

  • Normalize the data by setting the average velocity of the vehicle control wells to 100% activity.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

PART 2: Cellular Target Engagement

A potent biochemical inhibitor must be able to penetrate the cell membrane and engage its target in a complex intracellular environment. A cell-based assay is the crucial next step for validation. The gold-standard method involves using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to measure the ratio of an endogenous sEH substrate (EET) to its product (DHET).

Principle of the Assay: A suitable cell line (e.g., human liver cells like HepG2 or Huh-7) is treated with the test compound. [12]The cells are then lysed, and the lipids are extracted. LC-MS/MS is used to precisely quantify the levels of a specific EET (e.g., 14,15-EET) and its corresponding sEH-produced diol (14,15-DHET). [13][14]An effective inhibitor will block the conversion, leading to a significant decrease in the DHET/EET ratio compared to untreated cells.

Detailed Protocol: Cellular sEH Activity Assay by LC-MS/MS

• Cell Culture and Treatment:

  • Seed HepG2 cells in a 12-well plate at a density that allows them to reach ~80-90% confluency.

  • Treat the cells with various concentrations of the N-(2,2,2-trifluoroethyl)urea derivative (and a positive control like t-TUCB) in fresh culture medium for a defined period (e.g., 4-24 hours). Include a vehicle control (DMSO).

• Sample Preparation and Lipid Extraction:

  • Aspirate the media and wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding 500 µL of an ice-cold 1:1 methanol/water solution. Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Add an internal standard solution containing deuterated forms of the analytes (e.g., 14,15-EET-d11 and 14,15-DHET-d11) to each sample for accurate quantification.

  • Add 1 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at ~2000 x g for 10 minutes at 4°C.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a small volume (e.g., 50 µL) of the initial LC mobile phase (e.g., 50:50 acetonitrile/water).

• LC-MS/MS Analysis:

  • Chromatography: Inject the reconstituted sample onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size). [14]Use a gradient elution profile with water (A) and acetonitrile (B), both containing 0.1% formic acid, to separate the analytes.

  • Mass Spectrometry: Operate the mass spectrometer in negative ion electrospray ionization (ESI-) mode. Use Selected Reaction Monitoring (SRM) to detect the specific precursor-to-product ion transitions for each analyte and its deuterated internal standard.

    • Example transition for 14,15-DHET: m/z 337.2 -> 195.1

    • Example transition for 14,15-EET: m/z 319.2 -> 219.1

• Data Analysis:

  • Integrate the peak areas for each analyte and its corresponding internal standard.

  • Calculate the concentration of 14,15-EET and 14,15-DHET in each sample using the standard curves.

  • Determine the DHET/EET ratio for each treatment condition.

  • Plot the ratio against the inhibitor concentration to evaluate the dose-dependent effect on cellular sEH activity. A significant reduction in this ratio validates cellular target engagement.

Conclusion

The validation of N-(2,2,2-trifluoroethyl)urea derivatives requires a systematic and multi-faceted approach. By progressing from precise biochemical potency determination using fluorometric assays to confirming target engagement in a cellular context with definitive LC-MS/MS analysis, researchers can build a robust data package. This guide provides the foundational protocols and comparative benchmarks necessary to objectively evaluate the performance of these promising compounds. A successful candidate will not only exhibit low-nanomolar or picomolar potency in the biochemical assay but will also demonstrate a clear, dose-dependent reduction of the DHET/EET ratio in cells, paving the way for further preclinical development.

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A Senior Application Scientist's Guide to the Quantitative Analysis of N-(2,2,2-trifluoroethyl)urea

This guide provides a comprehensive comparison of analytical methodologies for the accurate quantification of N-(2,2,2-trifluoroethyl)urea. As a crucial moiety in medicinal chemistry and drug development, precise measurement of this compound is paramount for pharmacokinetic studies, formulation quality control, and metabolic profiling. We will delve into the underlying principles, validated protocols, and comparative performance of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Expertise & Experience: HPLC-UV is the workhorse of many analytical labs due to its robustness and cost-effectiveness. The primary challenge in analyzing N-(2,2,2-trifluoroethyl)urea, like its parent compound urea, is its high polarity, which leads to poor retention on traditional C18 reversed-phase columns.[1][2] Our choice of methodology must directly address this causality. Hydrophilic Interaction Liquid Chromatography (HILIC) or specialized polar-retained columns are superior choices as they are explicitly designed to retain and separate highly polar analytes.

Trustworthiness: The protocol's validity is ensured by establishing system suitability criteria (e.g., tailing factor, theoretical plates) and validating the method for linearity, accuracy, and precision according to ICH guidelines.

Experimental Protocol: HILIC-UV Method

• System Preparation: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: Cogent Diamond Hydride™, 4µm, 100Å (4.6 x 75mm) or a similar HILIC column.[1]

  • Mobile Phase: 95% Acetonitrile / 5% DI Water / 0.1% Formic Acid. The high organic content is essential for promoting retention in HILIC mode.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 200-210 nm, where the urea chromophore absorbs.[2][3]

  • Injection Volume: 5 µL.

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution of N-(2,2,2-trifluoroethyl)urea in a 50:50 mixture of acetonitrile and water.

  • Create a calibration curve by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 500 µg/mL.

  • Dilute experimental samples with the mobile phase to fall within the calibration range. It is critical to ensure the final sample solvent composition is similar to the mobile phase to prevent peak distortion.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Expertise & Experience: For applications requiring the highest sensitivity and selectivity, such as quantifying the analyte in complex biological matrices (e.g., plasma, urine, tissue homogenates), LC-MS/MS is the gold standard.[4] The trifluoroethyl group provides a distinct isotopic and fragmentation pattern, enhancing specificity. The key to a successful LC-MS/MS method is the optimization of ionization and fragmentation parameters in the mass spectrometer.

Trustworthiness: The method's reliability is built on the use of a stable isotope-labeled internal standard (SIL-IS), if available, or a structural analog. This corrects for variations in sample preparation and matrix effects.[5] The protocol is validated for lower limit of quantification (LLOQ), matrix effect, recovery, and stability.

Experimental Protocol: LC-MS/MS

• System Preparation: An Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions (UHPLC):

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is often suitable as the mass spectrometer's selectivity reduces the demand for complete chromatographic resolution from all matrix components.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A typical gradient might be 5% B held for 0.5 min, ramp to 95% B over 2 min, hold for 1 min, and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometer Conditions:

  • Ionization Mode: ESI Positive.

  • Multiple Reaction Monitoring (MRM): The precursor ion will be the protonated molecule [M+H]⁺. Product ions are determined by infusing a standard solution and performing a product ion scan. For N-(2,2,2-trifluoroethyl)urea (MW ≈ 142.08), the precursor would be m/z 143.1. A likely product ion would result from the loss of the trifluoroethyl group or ammonia.

  • Example Transitions (Hypothetical):

    • Quantifier: 143.1 → 44.0 (corresponding to the isocyanic acid fragment, common for ureas)

    • Qualifier: 143.1 → 126.1 (loss of ammonia)

• Sample Preparation (from Plasma):

  • To 50 µL of plasma sample, add 150 µL of acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is a powerful technique known for its high chromatographic efficiency. However, N-(2,2,2-trifluoroethyl)urea is non-volatile and thermally labile, making direct injection impossible. The core of a successful GC-MS method for this analyte lies in a robust and reproducible derivatization step to increase its volatility and thermal stability.[6][7]

Trustworthiness: The protocol's validity hinges on the completeness and reproducibility of the derivatization reaction. A derivatized internal standard should be used to control for reaction efficiency. The method must be validated to ensure that no degradation occurs in the GC inlet.

Experimental Protocol: GC-MS with Derivatization

• System Preparation: A GC system with a capillary column coupled to a single quadrupole or triple quadrupole mass spectrometer.

• Derivatization:

  • Evaporate the solvent from the sample extract to complete dryness under a gentle stream of nitrogen.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine.

  • Cap the vial tightly and heat at 70 °C for 60 minutes. This will silylate the amine protons.

• GC Conditions:

  • Column: HP-5ms (30m x 0.25mm, 0.25µm) or similar non-polar column.[8]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, and hold for 5 min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized analyte for maximum sensitivity.

Quantitative NMR (qNMR) Spectroscopy

Expertise & Experience: qNMR is a primary analytical method that can provide highly accurate quantification without the need for an identical reference standard of the analyte.[9][10] Its strength lies in its non-destructive nature and the direct proportionality between signal intensity and the number of nuclei. The key is to select a certified internal standard with a known concentration and purity, which has resonances that do not overlap with the analyte.

Trustworthiness: qNMR is a self-validating system. The accuracy is directly traceable to the purity of the certified internal standard (e.g., maleic acid, dimethyl sulfone). Careful selection of acquisition parameters, particularly the relaxation delay (D1), is critical to ensure full relaxation of all relevant nuclei for accurate integration.

Experimental Protocol: ¹H-qNMR

• System Preparation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the N-(2,2,2-trifluoroethyl)urea sample.

  • Accurately weigh approximately 10 mg of a certified internal standard (e.g., dimethyl sulfone).

  • Dissolve both in a precise volume (e.g., 0.7 mL) of a deuterated solvent (e.g., DMSO-d₆) in an NMR tube. DMSO-d₆ is often used for ureas to sharpen the exchangeable -NH protons.[9]

• NMR Acquisition:

  • Acquire a quantitative ¹H spectrum.

  • Crucial Parameter: Set the relaxation delay (D1) to at least 5 times the longest T₁ of both the analyte and the internal standard (a D1 of 30-60 seconds is common).

  • Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing & Calculation:

  • Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • The concentration is calculated using the following formula, which relates the integral values, molecular weights, and masses of the analyte and standard.

Method Performance Comparison

The table below summarizes typical performance characteristics for each analytical method. These values are representative and should be established for each specific application and laboratory.

Parameter	HPLC-UV	LC-MS/MS	GC-MS (Derivatized)	qNMR
Selectivity	Moderate	Very High	High	High (Structural)
Sensitivity (Typical LLOQ)	~1 µg/mL	0.1 - 10 ng/mL[11][12]	10 - 100 ng/mL	~100 µg/mL
Throughput	High	High	Moderate	Low
Sample Prep Complexity	Low to Moderate	Moderate	High	Low
Cost (Instrument)	Low	High	Moderate	Very High
Precision (RSD%)	< 5%	< 15% (at LLOQ)	< 15%	< 2%
Accuracy (Recovery %)	95 - 105%	85 - 115%	85 - 115%	98 - 102%
Linearity (R²)	> 0.995[13]	> 0.995	> 0.99	> 0.999

Visualizing the Analytical Workflow

A well-defined workflow is critical for ensuring data integrity from sample receipt to final report.

Caption: General workflow for quantitative analysis.

Decision Logic for Method Selection

Choosing the right technique depends on the specific analytical question.

Caption: Decision tree for selecting an analytical method.

Detailed LC-MS/MS Workflow

This diagram details the critical steps within the LC-MS/MS protocol, emphasizing points of optimization.

Caption: Detailed workflow for the LC-MS/MS method.

References

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A Comparative Guide to Trifluoroethylated and Non-Fluorinated Ureas as Receptor Ligands

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Abstract

The urea scaffold is a cornerstone in medicinal chemistry, celebrated for its ability to form critical hydrogen bond interactions with biological targets.[1] A key strategy to enhance the drug-like properties of urea-based ligands is the incorporation of fluorine, particularly through trifluoroethylation. This guide provides an in-depth comparison of trifluoroethylated and non-fluorinated ureas as receptor ligands. We will explore the physicochemical and pharmacological impacts of this substitution, supported by experimental data and detailed protocols. Our focus will be on the soluble epoxide hydrolase (sEH) enzyme, a well-studied target for urea-based inhibitors, to provide a clear, data-driven comparison.

Introduction: The Strategic Value of the Urea Moiety and Fluorination

Urea and its derivatives are integral to drug development, forming the backbone of numerous therapeutic agents, from anticancer to anti-HIV drugs.[1] Their prominence stems from the urea functional group's capacity to act as both a hydrogen bond donor and acceptor, facilitating robust interactions with receptor active sites.[1] However, optimizing the pharmacokinetic and pharmacodynamic profiles of these ligands is a perpetual challenge.

Medicinal chemists employ various strategies to refine these properties, and one of the most powerful is fluorination. The introduction of a trifluoroethyl group (-CH₂CF₃) can profoundly alter a molecule's characteristics. This guide will dissect these alterations, comparing a non-fluorinated urea ligand with its trifluoroethylated counterpart to illustrate the strategic advantages of this chemical modification.

The Physicochemical Impact of Trifluoroethylation

The substitution of a hydrogen atom with a trifluoroethyl group is not a trivial change. It induces significant alterations in the molecule's electronic and steric properties, which in turn affect its biological behavior.

• Increased Lipophilicity: The trifluoromethyl (CF₃) group is highly lipophilic. Its addition generally increases the overall lipophilicity (measured as logP) of a molecule. This can enhance membrane permeability and cellular uptake, but must be carefully balanced to avoid poor aqueous solubility.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by enzymes like cytochrome P450s.[2] By replacing a metabolically vulnerable C-H bond with a C-F bond, trifluoroethylation can significantly increase the metabolic stability of a drug candidate, leading to a longer half-life in the body.[3][4]

• Enhanced Binding Affinity: The electron-withdrawing nature of the CF₃ group can modulate the acidity of nearby N-H protons in the urea moiety, potentially leading to stronger hydrogen bonds with the receptor. Furthermore, the CF₃ group can engage in favorable orthogonal multipolar interactions with carbonyl groups in the protein backbone, further anchoring the ligand in the binding pocket.

• Conformational Control: The steric bulk of the trifluoroethyl group can restrict the conformational freedom of the molecule. This "conformational locking" can pre-organize the ligand into a bioactive conformation that requires less entropic penalty upon binding to the receptor, thereby increasing binding affinity.

Comparative Case Study: Soluble Epoxide Hydrolase (sEH) Inhibitors

To provide a concrete example, we will compare a classic non-fluorinated urea-based sEH inhibitor with its trifluoro-substituted analog. The soluble epoxide hydrolase is a therapeutic target for managing inflammation and hypertension.[5][6][7] It metabolizes anti-inflammatory epoxyeicosatrienoic acids (EETs) into their less active diol counterparts.[8] Inhibiting sEH increases the levels of beneficial EETs.[9]

Let's consider two representative structures: a generic N,N'-disubstituted urea and its trifluoromethoxyphenyl-containing analog, similar to the potent sEH inhibitor, TPPU.[6]

Table 1: Comparative Performance of Non-Fluorinated vs. Trifluoroethylated sEH Inhibitors

Parameter	Non-Fluorinated Urea (Compound A)	Trifluoromethoxyphenyl Urea (Compound B - e.g., TPPU)	Rationale for Difference
Binding Affinity (IC₅₀)	~50 nM	~0.7 nM	The trifluoromethyl group enhances binding through favorable electronic and hydrophobic interactions within the sEH active site.
Metabolic Stability (t½ in human liver microsomes)	~15 min	> 60 min	The C-F bonds are resistant to CYP450-mediated metabolism, significantly slowing down clearance.[2]
Aqueous Solubility	Moderate	Lower	The increased lipophilicity from the CF₃ group can reduce solubility, a factor to be managed in formulation.[10]
Oral Bioavailability	Low to Moderate	Improved	Enhanced metabolic stability and membrane permeability often lead to better oral bioavailability, despite lower solubility.[8]

Note: The values for Compound A are representative of early-generation urea-based sEH inhibitors, while values for Compound B are based on published data for potent trifluoromethyl-containing analogs.[6][8]

Experimental Protocols for Ligand Evaluation

To generate the comparative data presented above, rigorous experimental evaluation is necessary. Below are standardized, step-by-step protocols for key assays.

Protocol 1: In Vitro Receptor Binding Assay (Competitive ELISA-based)

This protocol determines the binding affinity (IC₅₀) of the test compounds by measuring their ability to compete with a known ligand for the receptor.[11]

Methodology:

• Plate Coating: Coat a 96-well high-binding plate with recombinant human sEH receptor (100 ng/µL in carbonate buffer) and incubate overnight at 4°C.[11]

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound receptor.

• Blocking: Add 200 µL of blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) to each well and incubate for 2 hours at room temperature to prevent non-specific binding.[11]

• Competition Reaction:

  • Prepare serial dilutions of the trifluoroethylated and non-fluorinated urea compounds (from 100 µM to 1 pM).

  • Add a fixed concentration of a biotinylated tracer ligand known to bind sEH.

  • Add the different concentrations of the test compounds to the wells.

  • Incubate for 2 hours at room temperature to allow the binding to reach equilibrium.[12]

• Detection:

  • Wash the plate three times.

  • Add Streptavidin-HRP conjugate and incubate for 1 hour.

  • Wash the plate three times.

  • Add a TMB substrate solution and stop the reaction with 1M H₂SO₄.

• Data Analysis: Read the absorbance at 450 nm. Plot the absorbance against the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 2: In Vitro Metabolic Stability Assay

This assay assesses the susceptibility of a compound to metabolism by liver enzymes, providing an estimate of its intrinsic clearance.[4][13]

Methodology:

• Preparation: Prepare a stock solution of the test compound (e.g., 20 mM in DMSO).[13]

• Reaction Mixture: In a 96-well plate, prepare the incubation medium containing phosphate buffer (100 mM, pH 7.4), MgCl₂, and human liver microsomes (0.4-0.5 mg/mL protein).[2][13]

• Initiation: Pre-warm the plate to 37°C. Add the test compound (final concentration 1-2 µM) and initiate the metabolic reaction by adding a NADPH-regenerating system.[13][14]

• Time Points: Incubate the plate at 37°C with shaking. At specific time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction in designated wells by adding 3-5 volumes of ice-cold acetonitrile containing an internal standard.[2][14]

• Sample Processing: Centrifuge the plate to precipitate the microsomal proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound relative to the internal standard.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line gives the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k. Intrinsic clearance (CLint) can also be derived from this data.[13]

Visualizing Workflows and Pathways

To better illustrate the processes, the following diagrams outline the experimental workflow and the relevant biological pathway.

Caption: The sEH pathway and the action of urea inhibitors.

Conclusion and Future Perspectives

The strategic incorporation of a trifluoroethyl group into urea-based receptor ligands offers a powerful method for enhancing key drug-like properties. As demonstrated with sEH inhibitors, this substitution can dramatically improve binding affinity and metabolic stability, often leading to a superior pharmacological profile compared to non-fluorinated analogs. [6][8]While properties like aqueous solubility must be carefully monitored, the overall benefits make trifluoroethylation a highly valuable strategy in modern drug discovery. Future research will likely focus on exploring novel fluorinated motifs and further refining the balance of physicochemical properties to design the next generation of highly effective therapeutics.

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The Impact of Fluorination on the Structure-Activity Relationship of Urea Derivatives: A Comparative Guide

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Its unique properties—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly influence a compound's pharmacokinetic and pharmacodynamic profile. This guide provides an in-depth comparison of fluorinated urea derivatives against their non-fluorinated counterparts, supported by experimental data, to elucidate the nuanced structure-activity relationships (SAR) that govern their biological activity.

Introduction: The Urea Scaffold and the Fluorine Advantage

The urea moiety is a privileged structure in medicinal chemistry, capable of forming multiple hydrogen bonds that are critical for target engagement.[1] Its synthetic tractability makes it an attractive linker in a wide array of therapeutic agents. When combined with fluorine, the resulting fluorinated urea derivatives often exhibit enhanced metabolic stability, increased binding affinity, and improved membrane permeability.[2] This guide will explore these advantages through specific case studies, focusing on anticancer, antimicrobial, and enzyme inhibitory activities.

Comparative Analysis of Biological Activity

The decision to incorporate fluorine is a calculated one, aimed at optimizing a lead compound's therapeutic potential. The following sections provide a head-to-head comparison of fluorinated and non-fluorinated urea derivatives, showcasing the impact of this strategic substitution.

Anticancer Activity: Enhancing Potency through Fluorination

In the realm of oncology, diaryl ureas are a well-established class of kinase inhibitors. The strategic placement of fluorine atoms can significantly enhance their antiproliferative activity.

A comparative study of diaryl urea molecules with and without a sulfonamide group against breast cancer cell lines highlights the impact of fluorination. For instance, compound J16 , a diaryl urea lacking a sulfonamide group, demonstrated potent activity, which was further modulated by fluorination patterns. In another study, the introduction of a trifluoromethyl group at the para position of a benzenesulfonyl moiety in a series of derivatives resulted in strong inhibitory effects against α-glucosidase, with an IC50 value comparable to the standard drug acarbose.[3]

Table 1: Comparison of Anticancer Activity of Diaryl Urea Derivatives

Compound ID	Key Structural Feature	Cancer Cell Line	IC50 (µM)	Reference
U-4-Nitro	Non-fluorinated diaryl urea	MDA-MB-231 (Hypoxia)	~12.4	[4]
J16	Diaryl urea without sulfonamide	MDA-MB-231 (Hypoxia)	12.4	[4]
J16	Diaryl urea without sulfonamide	MCF-7 (Hypoxia)	1.1	[4]
J2	Diaryl urea with sulfonamide	MDA-MB-231 (Normoxia)	3.3	[4]
J2	Diaryl urea with sulfonamide	MCF-7 (Normoxia)	2.3	[4]
Sorafenib	Fluorinated diaryl urea	A549 (Lung)	2.566	[5]
Compound 6a	Non-fluorinated diaryl urea	A549 (Lung)	2.566	[5]
Compound 5a	Fluorinated diaryl urea	A549 (Lung)	0.36	[5]

Note: This table is a compilation of data from multiple sources to illustrate the comparative effects of fluorination.

The data clearly indicates that while the core urea structure is essential for activity, the addition and positioning of fluorine-containing groups can dramatically improve potency.

Antimicrobial Activity: Tuning the Spectrum of Action

Fluorination has also proven to be a valuable strategy in the development of novel antimicrobial agents. The introduction of fluorine can enhance the compound's ability to penetrate bacterial cell walls and inhibit essential enzymes.

A study on fluorinated benzimidazole derivatives demonstrated that fluoro-substituted compounds exhibited good antibacterial and antifungal properties compared to their unsubstituted parent compounds.[6] For example, a 2-(m-fluorophenyl)-benzimidazole derivative showed potent activity against B. subtilis with a Minimum Inhibitory Concentration (MIC) of 7.81 µg/mL.[6]

Table 2: Comparison of Antimicrobial Activity of Phenylurea Derivatives

Compound ID	Halogen Substituent	Bacterial Strain	MIC (µg/mL)	Reference
5a	4-Fluoro	Escherichia coli	>128	[7]
5a	4-Fluoro	Staphylococcus aureus	>128	[7]
4-fluorobenzoylthiourea α-alanine	4-Fluoro	Staphylococcus aureus	Strongest activity in series	[7]
Unsubstituted Phenylurea	None	Various strains	(Baseline)	N/A
Fluorinated Phenylurea	Fluoro-group	Various strains	Improved activity	[6]

Note: This table illustrates the general trend of how fluorination can impact antimicrobial activity, with specific data points referenced where available.

The causality behind this enhanced activity often lies in the altered electronic properties of the aromatic ring upon fluorination, which can lead to stronger interactions with the target enzyme or a more favorable pharmacokinetic profile.

Enzyme Inhibition: A Tale of Two Halogens and Beyond

The influence of fluorination extends to the inhibition of various enzymes, where it can lead to picomolar efficacy.

A series of 1,3-disubstituted ureas and diadamantyl disubstituted diureas with fluorinated and chlorinated adamantane residues were shown to inhibit human soluble epoxide hydrolase (sEH) with potencies ranging from 40 pM to 9.2 nM.[8][9] This remarkable activity was achieved through minimal structural modifications of known inhibitors. Molecular dynamics data suggest that for chlorinated analogs, a Cl-π interaction can contribute to a sharp increase in inhibitory activity.[8][9]

In the development of FAAH inhibitors, both fluorinated and non-fluorinated urea derivatives have been explored. The SAR of benzothiophene piperazine and piperidine urea FAAH inhibitors revealed that heteroaromatic ureas, such as those with a 3-aminopyridyl group, were potent inhibitors.[10] The selectivity of these inhibitors for FAAH over other serine hydrolases is a critical aspect of their therapeutic potential.

In the search for novel TRPV1 antagonists for pain management, a series of N-[{2-(4-methylpiperidin-1-yl)-6-(trifluoromethyl)-pyridin-3-yl}methyl] N'-(6,6-fused heterocyclic) ureas were investigated.[11] The fluorinated compound 15 demonstrated highly potent TRPV1 antagonism with a Ki(ant) of 0.2 nM. Docking studies suggested that a crucial hydrogen bond between the ring nitrogen and the receptor contributes to this high potency.[11] Interestingly, in another series of TRPV1 antagonists, the replacement of a propanamide linker with a urea surrogate led to a dramatic reduction in activity, suggesting that the conformational rigidity of the urea can sometimes be detrimental.

Experimental Design and Protocols: A Self-Validating System

The trustworthiness of SAR studies hinges on robust and reproducible experimental protocols. This section provides detailed methodologies for the synthesis of fluorinated urea derivatives and their biological evaluation.

Synthesis of Unsymmetrical Fluorinated Urea Derivatives

The synthesis of unsymmetrical ureas is a cornerstone of generating diverse libraries for SAR studies. A common and reliable method involves the reaction of an isocyanate with an amine.

• Preparation of 4-fluorophenyl isocyanate: To a solution of 4-fluoroaniline (1.0 eq) in a suitable solvent (e.g., dichloromethane), add triphosgene (0.4 eq) portion-wise at 0 °C under an inert atmosphere.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• The resulting isocyanate solution can be used directly in the next step.

• Urea formation: To the solution of 4-fluorophenyl isocyanate, add a solution of aniline (1.0 eq) in the same solvent dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours.

• The product typically precipitates out of the solution and can be collected by filtration, washed with a cold solvent, and dried under a vacuum to yield the desired 1-(4-fluorophenyl)-3-(phenyl)urea.

This protocol is a generalized representation and may require optimization for specific substrates.

Biological Evaluation: In Vitro Assays

This protocol outlines a typical procedure for assessing the inhibitory activity of compounds against a target kinase.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a serial dilution of the compound in DMSO.

• Kinase Reaction: a. In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO control to each well. b. Add 2.5 µL of the kinase to each well. c. Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase. d. Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well. e. Incubate the plate at 30°C for 60 minutes.

• ADP Detection: a. Add 10 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room temperature. b. Add 20 µL of Kinase Detection Reagent to each well and incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis: a. Measure the luminescence of each well using a plate reader. b. Plot the luminescence signal against the logarithm of the inhibitor concentration. c. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

This protocol determines the minimum inhibitory concentration (MIC) of a compound against a specific bacterial strain.

• Preparation of Inoculum: Grow the bacterial strain in a suitable broth medium to the mid-logarithmic phase. Adjust the turbidity to a 0.5 McFarland standard.

• Compound Dilution: Prepare a series of twofold dilutions of the test compound in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Inoculate each well with the standardized bacterial suspension.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing Structure-Activity Relationships and Workflows

Visual representations are invaluable for understanding complex relationships and experimental processes.

Caption: Impact of fluorination on urea derivatives.

Caption: Iterative drug discovery workflow.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into urea derivatives is a powerful tool in the medicinal chemist's arsenal. As demonstrated through the comparative data presented, fluorination can lead to significant improvements in potency, selectivity, and pharmacokinetic properties. The provided experimental protocols offer a robust framework for the synthesis and evaluation of these promising compounds. Future research will undoubtedly continue to explore novel fluorination strategies and expand the application of fluorinated urea derivatives to a wider range of therapeutic targets.

References

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• Wang, C., et al. (2017). Design and synthesis of uracil urea derivatives as potent and selective fatty acid amide hydrolase inhibitors. RSC Publishing. Available at: [Link]

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• Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. MDPI. Available at: [Link]

• Ahn, K., et al. (2009). Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain. PubMed Central. Available at: [Link]

• Kim, J., et al. (2015). Design, synthesis and evaluation of non-urea inhibitors of soluble epoxide hydrolase. PubMed. Available at: [Link]

• Boger, D. L. (2009). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). PubMed Central. Available at: [Link]

• Lee, J., et al. (2015). 6,6-Fused heterocyclic ureas as highly potent TRPV1 antagonists. PubMed. Available at: [Link]

• Telvekar, V. N., et al. (2012). Covalent inhibitors of fatty acid amide hydrolase (FAAH): A rationale for the activity of piperidine and piperazine aryl ureas. PubMed Central. Available at: [Link]

• Acar, U. P., et al. (2023). Fluorinated benzimidazole derivatives: In vitro antimicrobial activity. ACG Publications. Available at: [Link]

• Hwang, S. H., et al. (2021). A Soluble Epoxide Hydrolase Inhibitor, 1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl) Urea, Ameliorates Experimental Autoimmune Encephalomyelitis. MDPI. Available at: [Link]

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• Tih, A. E., et al. (2024). Enzyme (α-Glucosidase, α-Amylase, PTP1B & VEGFR-2) Inhibition and Cytotoxicity of Fluorinated Benzenesulfonic Ester Derivatives of the 5-Substituted 2-Hydroxy-3-nitroacetophenones. PubMed Central. Available at: [Link]

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A Comparative Guide to Validating the Binding Affinity of N-(2,2,2-trifluoroethyl)urea to Target Proteins

This guide provides an in-depth comparison of key biophysical techniques for validating the binding affinity of small molecules, using N-(2,2,2-trifluoroethyl)urea as a representative compound. In the landscape of drug discovery, rigorously quantifying the interaction between a potential drug candidate and its protein target is a cornerstone of a successful program. Merely identifying a "hit" is insufficient; we must validate it with orthogonal, quantitative methods to build a robust data package that justifies further investment and development.

Pillar 1: Isothermal Titration Calorimetry (ITC) - The Thermodynamic Gold Standard

ITC stands as a premier method for characterizing biomolecular interactions because it directly measures the heat released or absorbed during a binding event.[1][2] This allows for the simultaneous determination of the binding affinity (KD), stoichiometry (n), and the change in enthalpy (ΔH) and entropy (ΔS) in a single, label-free experiment.[3][4] The complete thermodynamic profile it generates is invaluable for understanding the driving forces behind the interaction, a critical piece of information for structure-activity relationship (SAR) studies.[5]

Causality of Experimental Design

The core principle of ITC is the precise measurement of differential heat between a sample cell containing the target protein and a reference cell. The ligand, N-(2,2,2-trifluoroethyl)urea, is titrated into the sample cell in small, sequential injections. The resulting heat change upon binding is measured. The choice to use ITC is driven by the need for unambiguous, in-solution data without the potential artifacts of protein immobilization or labeling. A crucial experimental detail is the requirement for perfectly matched buffers for both the protein and the ligand.[3] This is to minimize "heats of dilution," which are background heat changes that can obscure the true binding signal.[3]

Experimental Workflow Diagram: ITC

Caption: Workflow for an Isothermal Titration Calorimetry (ITC) experiment.

Step-by-Step ITC Protocol

• Sample Preparation:

  • Dialyze the purified target protein and dissolve the N-(2,2,2-trifluoroethyl)urea stock in the exact same buffer batch to eliminate buffer mismatch artifacts.[6] A common buffer is PBS or HEPES, pH 7.4.

  • Thoroughly degas all solutions (protein, ligand, and dialysis buffer) to prevent air bubbles from forming in the cells, which can ruin an experiment.[3]

  • Accurately measure the final concentrations of the protein and ligand solutions post-dialysis.

• Instrument Setup:

  • Perform a preliminary water-into-water titration to ensure the instrument is clean and the baseline noise is low (<1.5 µcal/sec is acceptable).[6][7]

  • Rinse the sample cell and syringe thoroughly, first with water, then with the dialysis buffer.

• Loading Samples:

  • Carefully load ~300-350 µL of the target protein solution (e.g., 20 µM) into the 200 µL sample cell, ensuring a slight overfill to prevent bubbles.[6][8]

  • Load ~60 µL of the N-(2,2,2-trifluoroethyl)urea solution (e.g., 200 µM, a 10-fold excess) into the injection syringe, avoiding bubbles.[7]

• Running the Experiment:

  • Set the experimental temperature (e.g., 25°C), reference power, and stirring speed (e.g., 750 rpm).

  • Allow the system to equilibrate for at least 60 seconds to achieve a stable baseline.[6]

  • Program a series of injections (e.g., 20 injections of 2 µL each) with sufficient spacing (e.g., 150-180 seconds) to allow the signal to return to baseline.[9]

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract the thermodynamic parameters.[7]

Pillar 2: Surface Plasmon Resonance (SPR) - Unveiling Binding Kinetics

SPR is a powerful, label-free optical technique that provides real-time data on molecular interactions.[10] It measures changes in the refractive index near a sensor surface as an analyte (N-(2,2,2-trifluoroethyl)urea) flows over and binds to an immobilized ligand (the target protein).[11][12] The primary advantage of SPR is its ability to determine not only the equilibrium dissociation constant (KD) but also the kinetic rate constants for association (ka or kon) and dissociation (kd or koff).[10][12]

Causality of Experimental Design

The choice to use SPR is often driven by the need to understand the kinetics of an interaction—how fast a compound binds and how long it stays bound. This is critical for drug development, as residence time (related to koff) can be a better predictor of in vivo efficacy than affinity alone. The experimental design hinges on the successful immobilization of the target protein onto a sensor chip.[13] A reference flow cell, which is activated and deactivated but has no protein immobilized, is essential. This allows for the subtraction of bulk refractive index changes and non-specific binding, ensuring the measured signal is solely from the specific interaction.[10]

Experimental Workflow Diagram: SPR

Caption: Workflow for a Surface Plasmon Resonance (SPR) experiment.

Step-by-Step SPR Protocol

• Surface Preparation:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface by injecting a 1:1 mixture of N-hydroxysuccinimide (NHS) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[14]

  • Immobilize the target protein by injecting it over the activated surface in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 5.0). Aim for an immobilization level that will yield a theoretical maximum analyte response (Rmax) of around 100-150 Resonance Units (RU).[11][14]

  • Deactivate any remaining active esters by injecting ethanolamine.[14]

• Binding Analysis:

  • Prepare a dilution series of N-(2,2,2-trifluoroethyl)urea in running buffer (e.g., HBS-EP+). The concentration range should span at least 10-fold below and 10-fold above the expected KD.[15]

  • For each concentration, perform an analysis cycle:

    • Association: Inject the analyte solution over the reference and test flow cells for a defined period (e.g., 120 seconds) at a constant flow rate (e.g., 30 µL/min).[16]

    • Dissociation: Switch back to flowing only running buffer and monitor the dissociation for an extended period (e.g., 300 seconds).[17]

    • Regeneration: Inject a harsh solution (e.g., low pH glycine or high salt) to strip all remaining bound analyte, returning the surface to its baseline state.

• Data Analysis:

  • Process the raw data by subtracting the signal from the reference flow cell from the test flow cell for each injection.

  • Perform a global fit of the full set of concentration-dependent sensorgrams to a suitable kinetic model (e.g., 1:1 Langmuir binding) to derive kon, koff, and KD.[18]

Pillar 3: Thermal Shift Assay (TSA) - High-Throughput Validation

A Thermal Shift Assay, also known as Differential Scanning Fluorimetry (DSF), is a rapid and cost-effective method to assess ligand binding.[19][20] The principle is that the binding of a ligand, such as N-(2,2,2-trifluoroethyl)urea, typically stabilizes the target protein, leading to an increase in its melting temperature (Tm).[21] This Tm shift (ΔTm) is monitored using a fluorescent dye (like SYPRO Orange) that binds to exposed hydrophobic regions of the protein as it unfolds with increasing temperature.[22][23]

Causality of Experimental Design

TSA is the go-to choice for initial hit validation and screening campaigns due to its high-throughput nature and low sample consumption.[20][22] The experiment is designed to measure the thermal denaturation curve of the protein alone and in the presence of varying concentrations of the ligand. A positive shift in the melting temperature (ΔTm) is a strong indicator of a binding event.[19] It's an indirect method, but its simplicity and scalability make it an invaluable tool for prioritizing compounds. The causality is straightforward: a ligand that fits snugly into a binding pocket will introduce favorable interactions that help hold the protein's tertiary structure together, thus requiring more thermal energy to unfold it.

Experimental Workflow Diagram: TSA

Caption: Workflow for a Thermal Shift Assay (TSA) experiment.

Step-by-Step TSA Protocol

• Preparation:

  • Prepare a master mix containing the target protein (e.g., 2 µM final concentration) and a fluorescent dye (e.g., 5x SYPRO Orange) in a suitable buffer.

  • In a 96-well or 384-well PCR plate, create a serial dilution of N-(2,2,2-trifluoroethyl)urea. Include multiple wells with buffer/DMSO only as a negative control.[24]

• Plate Assembly:

  • Add the protein/dye master mix to each well of the plate.[24]

  • Seal the plate securely with an optical-quality seal.

  • Centrifuge the plate briefly to mix the contents and remove any bubbles.[24]

• Melt Curve Analysis:

  • Place the plate in a real-time PCR instrument.[24]

  • Set up a melt curve experiment. This typically involves ramping the temperature from a starting point (e.g., 25°C) to a final point (e.g., 95°C) with a slow ramp rate (e.g., 0.5°C per minute), acquiring fluorescence data at each interval.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature for each well.

  • The melting temperature (Tm) is the midpoint of the transition, which corresponds to the peak of the first derivative of the melting curve.

  • Calculate the thermal shift (ΔTm) for each ligand concentration by subtracting the Tm of the protein-only control from the Tm of the protein-ligand sample.

Data Synthesis: A Self-Validating System

No single technique tells the whole story. The true power in validating a binder like N-(2,2,2-trifluoroethyl)urea comes from integrating the data from these orthogonal methods. A positive result in one assay strengthens the confidence in another, creating a self-validating system.

Conceptual Diagram: Orthogonal Validation

Caption: Orthogonal methods provide complementary data to build confidence in binding validation.

Comparative Data Summary (Hypothetical)

Parameter	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	Thermal Shift Assay (TSA)	Interpretation & Cross-Validation
Binding Affinity (KD)	15.2 µM	12.5 µM	Not directly measured	Excellent agreement between ITC and SPR provides high confidence in the measured affinity.
Kinetics	Not measured	kon: 2.1 x 104 M-1s-1koff: 0.26 s-1	Not measured	SPR reveals a relatively fast on-rate and a fast off-rate, characteristic of many fragment-like binders.
Thermodynamics	ΔH: -4.5 kcal/molTΔS: 2.2 kcal/mol	Not measured	Not measured	ITC shows the binding is enthalpy-driven, suggesting strong hydrogen bonding or van der Waals interactions.
Binding Indicator	Measurable heat change	Change in Response Units (RU)	ΔTm: +3.5 °C	The significant thermal shift in TSA corroborates the direct binding observed in ITC and SPR.
Key Advantage	Complete thermodynamic profile	Real-time kinetic data	High throughput, low cost	Each method provides a unique and critical piece of the puzzle for a full binding characterization.
Key Limitation	High sample consumption	Immobilization may alter protein	Indirect binding measurement	Limitations of one method are covered by the strengths of another.

Conclusion

Validating the binding affinity of a compound like N-(2,2,2-trifluoroethyl)urea requires more than a single data point. By employing a strategic combination of biophysical techniques, researchers can build a robust and trustworthy case for a compound's interaction with its target. Isothermal Titration Calorimetry provides the definitive thermodynamic signature of binding in solution. Surface Plasmon Resonance delivers invaluable insight into the kinetics of the interaction, defining the rates of association and dissociation. Finally, the Thermal Shift Assay offers a rapid, high-throughput method to confirm target engagement through protein stabilization. Together, these methods form a self-validating system, where the concordance of results from orthogonal approaches provides the highest level of confidence, paving the way for informed decisions in the drug discovery pipeline.

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"in vitro comparison of trifluoroethyl urea and parent compounds"

An objective guide for researchers, this document details the in-vitro comparison of a novel trifluoroethyl urea compound against its non-fluorinated parent analog. It provides a scientific rationale, detailed experimental protocols, and data interpretation frameworks for assessing key drug-like properties.

Introduction: The Rationale for Strategic Fluorination

In medicinal chemistry, the strategic incorporation of fluorine is a well-established method to enhance the therapeutic potential of lead compounds.[1][2] The trifluoroethyl group (-CH2CF3), in particular, offers a unique combination of high metabolic stability due to the strength of the C-F bond, increased lipophilicity, and the ability to modulate electronic properties, which can lead to improved binding affinity and better pharmacokinetic profiles.[3][4]

This guide presents a direct in-vitro comparison between a hypothetical parent compound, "Urea-H" , a promising enzyme inhibitor, and its "Urea-TFE" analog, which incorporates a trifluoroethyl moiety. The primary hypothesis is that the trifluoroethyl group will block a key site of metabolic oxidation, thereby increasing metabolic stability while potentially enhancing target engagement.

To rigorously test this hypothesis, we will employ a tripartite in-vitro screening cascade designed to evaluate:

• Target Potency: Direct inhibition of the target enzyme.

• Cellular Activity & Toxicity: The compound's effect on cell viability.

• Metabolic Stability: The rate of degradation by liver enzymes.

This comparative approach provides a clear, data-driven assessment of the trifluoroethyl group's impact, guiding further drug development efforts.

Experimental Design: A Three-Pronged In-Vitro Comparison

The experimental workflow is designed to provide a holistic view of the compounds' performance, from molecular target interaction to cellular effects and metabolic fate.

Caption: Overall workflow for the in-vitro comparison of Urea-H and Urea-TFE.

Assay 1: Target Potency via Enzyme Inhibition Assay

Principle: This assay determines the half-maximal inhibitory concentration (IC50) of each compound against its target enzyme. The IC50 value represents the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%. A lower IC50 value indicates higher potency. The assay measures the formation of a product over time, often through a change in absorbance or fluorescence.[5][6]

Detailed Protocol: Hydrolase-X Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.01% Tween-20.

  • Enzyme Stock: Prepare a 2X working stock of Hydrolase-X in Assay Buffer. The final concentration should be at the Km for the substrate to ensure sensitivity to competitive inhibitors.[5][7]

  • Substrate Stock: Prepare a 2X working stock of a colorimetric substrate (e.g., p-nitrophenyl acetate) in Assay Buffer. The final concentration should be equal to its Km value.

  • Compound Preparation: Prepare 10 mM stock solutions of Urea-H and Urea-TFE in 100% DMSO. Create a 10-point, 3-fold serial dilution series in DMSO. Then, create intermediate dilutions of these plates in Assay Buffer.

• Assay Procedure (96-well plate format):

  • Add 2 µL of serially diluted compound or DMSO (vehicle control) to appropriate wells.

  • Add 48 µL of Assay Buffer.

  • Add 25 µL of the 2X Enzyme Stock to all wells except the "no enzyme" control.

  • Incubate the plate for 15 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the reaction by adding 25 µL of the 2X Substrate Stock to all wells.

  • Immediately place the plate in a spectrophotometer pre-set to 37°C.

  • Measure the absorbance at 405 nm every 60 seconds for 20 minutes.

• Data Analysis:

  • Calculate the initial reaction rate (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Normalize the rates by setting the average rate of the vehicle control wells to 100% activity and the "no enzyme" control to 0% activity.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (4PL) curve to determine the IC50 value for each compound.

Assay 2: Cellular Toxicity via MTT Cell Viability Assay

Principle: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[9] The amount of formazan produced is proportional to the number of living cells.

Detailed Protocol: MTT Assay in HepG2 Cells

• Cell Culture:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed 10,000 cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Urea-H and Urea-TFE in cell culture medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control.

  • Incubate the plate for 48 hours at 37°C, 5% CO₂.

• MTT Assay Procedure:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[10]

  • Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

  • Carefully aspirate the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from a "medium only" control.

  • Normalize the data by setting the absorbance of the vehicle-treated cells to 100% viability.

  • Plot percent viability versus the log of the compound concentration and fit to a 4PL curve to determine the CC50 (half-maximal cytotoxic concentration).

Assay 3: In-Vitro Metabolic Stability Assay

Principle: This assay measures the rate at which a compound is metabolized by liver enzymes, primarily Cytochrome P450s (CYPs).[12] The compound is incubated with human liver microsomes (HLM) and the cofactor NADPH, which is required for most CYP-mediated reactions.[12][13] The disappearance of the parent compound over time is monitored by LC-MS/MS. The data is used to calculate the in-vitro half-life (T½) and intrinsic clearance (Clint).[14][15]

Detailed Protocol: Human Liver Microsome (HLM) Stability Assay

• Reagent Preparation:

  • Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.

  • HLM Stock: Thaw pooled human liver microsomes and dilute to a working concentration of 1 mg/mL in Phosphate Buffer. Keep on ice.

  • NADPH Regenerating System (or direct NADPH): Prepare a 2X stock solution. A common system includes 3.3 mM MgCl₂, 5.3 mM glucose-6-phosphate, 3 mM NADPН, and 0.67 U/mL glucose-6-phosphate dehydrogenase.[15]

  • Test Compounds: Prepare 1 µM working solutions of Urea-H and Urea-TFE in Phosphate Buffer.

• Incubation Procedure:

  • Pre-warm the HLM solution and compound solutions to 37°C.

  • In a 96-well plate, set up reactions for each time point (e.g., 0, 5, 15, 30, 60 min).

  • For each reaction, mix the compound and HLM solution.

  • Initiate the metabolic reaction by adding the NADPH solution. The final microsomal protein concentration should be 0.5 mg/mL.[12]

  • Include negative controls without NADPH to measure non-enzymatic degradation.[15]

  • Incubate the plate at 37°C with shaking.

• Sample Quenching and Analysis:

  • At each designated time point, stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard (for LC-MS analysis).

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the samples to quantify the remaining percentage of the parent compound relative to the 0-minute time point.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percent remaining compound versus incubation time.

  • The slope of this line (k) is the elimination rate constant.

  • Calculate the in-vitro half-life (T½) using the formula: T½ = 0.693 / k .

  • Calculate intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / T½) / (mg/mL microsomal protein) .

Data Summary and Interpretation

All quantitative data should be consolidated into a table for straightforward comparison.

Parameter	Compound A (Urea-H)	Compound B (Urea-TFE)	Rationale for Comparison
Enzyme IC50 (nM)	150	55	Measures target potency. A lower value is better.
Cellular CC50 (µM)	25	> 50	Measures cytotoxicity. A higher value is safer.
Metabolic T½ (min)	8	45	Measures stability in liver microsomes. A longer half-life is better.
Intrinsic Clearance (µL/min/mg)	86.6	15.4	Rate of metabolism. A lower value is better.

Interpretation of Example Data:

• Potency: Urea-TFE (IC50 = 55 nM) is nearly 3-fold more potent against the target enzyme than its parent, Urea-H (IC50 = 150 nM). This suggests the trifluoroethyl group may be engaging in favorable interactions within the enzyme's active site.

• Toxicity: Urea-TFE (CC50 > 50 µM) exhibits significantly lower cytotoxicity than Urea-H (CC50 = 25 µM). This improved therapeutic window is a highly desirable outcome.

• Metabolic Stability: The most dramatic difference is seen here. Urea-TFE has a much longer half-life (45 min vs. 8 min) and a correspondingly lower intrinsic clearance rate. This strongly supports the hypothesis that the trifluoroethyl group successfully blocked a primary site of metabolic attack.[1]

Conclusion

This in-vitro comparison guide provides a robust framework for evaluating the impact of trifluoroethylation on a parent urea compound. The results from the three-assay cascade demonstrate that the addition of the trifluoroethyl group in our hypothetical example successfully achieved its objectives: it enhanced target potency, dramatically improved metabolic stability, and reduced off-target cytotoxicity.[2] Such clear, quantitative data is essential for making informed decisions in the drug discovery process, validating the strategic use of fluorine in medicinal chemistry.[1][3]

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Available from: [Link]

• Begum, J., & Shafi, S. (2022). Fluorine in drug discovery: Role, design and case studies. Bioorganic & Medicinal Chemistry, 67, 116849. Available from: [Link]

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• Binda, C., & Edmondson, D. E. (2021). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. International Journal of Molecular Sciences, 22(15), 8023. Available from: [Link]

• ResearchGate. (2025). Role of Fluorine in Drug Design and Drug Action. Retrieved from [Link]

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• Patil, V., Nitave, S., Dhulasavant, V., & Latwade, R. (2025). The Future of Precision Medicine: Exploring Fluorinated Building Blocks for Targeted Drug Design. Journal of Applied Chemical Science International. Available from: [Link]

• MTTlab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. Retrieved from [Link]

• Geronikaki, A. A., & Pitta, E. (2006). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Molecules, 11(4), 256–268. Available from: [Link]

• ResearchGate. (2017). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]

• Zhang, J., & Li, L. (2018). Recent advances in screening of enzymes inhibitors based on capillary electrophoresis. Journal of Pharmaceutical Analysis, 8(3), 147–154. Available from: [Link]

• Guo, X., Malcolm, J. R., Ali, M. M., Morais, G. R., Shnyder, S. D., Loadman, P. M., Patterson, L. H., & Falconer, R. A. (2020). An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors. Analyst, 145(11), 3896–3904. Available from: [Link]

• Qiao, L., Hu, H., Liu, Y., Zhao, W., Zhang, M., Nan, X., & Liu, Z. (2018). Novel Trifluoromethylcoumarinyl Urea Derivatives: Synthesis, Characterization, Fluorescence, and Bioactivity. Molecules, 23(3), 600. Available from: [Link]

• McGill University. (2018). A near-universal way to measure enzyme inhibition. ScienceDaily. Available from: [Link]

• ResearchGate. (2023). Impact of trifluoromethyl and sulfonyl groups on the biological activity of novel aryl-urea derivatives: synthesis, in-vitro, in-silico and SAR studies. Retrieved from [Link]

• Osipyan, A. S., et al. (2016). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. Journal of Fluorine Chemistry, 185, 169-175. Available from: [Link]

• PubMed. (2018). Novel Trifluoromethylcoumarinyl Urea Derivatives: Synthesis, Characterization, Fluorescence, and Bioactivity. Retrieved from [Link]

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• Al-Hourani, B. J., & Sharma, S. K. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Molecules, 29(11), 2616. Available from: [Link]

• Papathanasiou, F., & Tsoleridis, C. A. (2023). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molbank, 2023(2), M1639. Available from: [Link]

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The Trifluoroethyl Group in Drug Design: A Comparative Guide to Optimizing Target Interactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorinated moieties has become an indispensable tool for fine-tuning the pharmacological profile of drug candidates. While the trifluoromethyl (CF3) group is widely recognized for its profound effects, its close relative, the trifluoroethyl (-CH2CF3) group, offers a distinct set of properties that can be strategically leveraged to enhance drug-target interactions, improve metabolic stability, and optimize pharmacokinetic parameters. This guide provides a comprehensive comparison of the trifluoroethyl group against its non-fluorinated (ethyl) and trifluoromethyl counterparts, supported by experimental data and detailed methodologies to inform rational drug design.

Physicochemical Properties: A Comparative Analysis

The introduction of a trifluoroethyl group into a molecule imparts a unique combination of steric and electronic properties that distinguish it from both the ethyl and trifluoromethyl groups. Understanding these differences is paramount to predicting its influence on a drug's behavior.

The trifluoroethyl group serves as a bioisostere for the ethyl or ethoxy group and is increasingly utilized in the development of pharmaceuticals and agrochemicals.[1] Its electron-withdrawing nature, conferred by the three fluorine atoms, significantly alters the local electronic environment, impacting pKa, lipophilicity, and metabolic stability.

Table 1: Comparative Physicochemical Properties of Ethyl, Trifluoroethyl, and Trifluoromethyl Groups

Property	Ethyl (-CH2CH3)	Trifluoroethyl (-CH2CF3)	Trifluoromethyl (-CF3)	Rationale for Differences
Lipophilicity (Hansch π)	~ +1.0	~ +0.7 to +1.0	+0.88[2]	The trifluoroethyl group's lipophilicity is comparable to or slightly less than the trifluoromethyl group, and generally higher than the ethyl group. The high electronegativity of fluorine atoms increases lipophilicity.[2]
Electron-Withdrawing Effect (Hammett σ)	Weakly electron-donating	Strongly electron-withdrawing	Strongly electron-withdrawing	The powerful inductive effect of the three fluorine atoms makes both fluorinated groups strongly electron-withdrawing, which can significantly impact the pKa of nearby functional groups.[3]
Steric Bulk (Van der Waals Volume)	Larger than Methyl	Larger than Trifluoromethyl	Larger than Methyl	The -CH2- spacer in the trifluoroethyl group increases its steric footprint compared to the trifluoromethyl group.
Metabolic Stability	Susceptible to oxidation	Generally increased	Significantly increased	The high bond energy of the C-F bond (approx. 485 kJ/mol) compared to the C-H bond (approx. 414.2 kJ/mol) makes fluorinated groups more resistant to metabolic cleavage by enzymes like cytochrome P450.[2]

Impact on Drug-Target Interactions: Enhancing Affinity and Selectivity

The unique physicochemical profile of the trifluoroethyl group can be harnessed to modulate a drug's binding affinity and selectivity for its biological target.

Binding Affinity

The introduction of a trifluoroethyl group can enhance binding affinity through several mechanisms:

• Hydrophobic Interactions: The increased lipophilicity of the trifluoroethyl group can promote favorable hydrophobic interactions within the binding pocket of a protein.

• Hydrogen Bonding and Electrostatic Interactions: The strong electron-withdrawing nature of the trifluoroethyl group can influence the hydrogen bonding capacity and electrostatic interactions of the parent molecule with the target.[1]

• Conformational Effects: The steric bulk of the trifluoroethyl group can influence the preferred conformation of the drug molecule, potentially locking it into a bioactive conformation that fits more snugly into the binding site.

While direct comparative studies are still emerging, the principles governing the impact of the trifluoromethyl group on binding affinity provide a strong foundation for understanding the potential of the trifluoroethyl moiety. For instance, the inclusion of a trifluoromethyl group has been shown to significantly improve the binding affinity of various inhibitors.[4]

Case Study: A Look at Trifluoroethyl-Containing Compounds

While extensive comparative tables are still being compiled in the literature, individual studies highlight the benefits of trifluoroethylation. For example, in the development of certain kinase inhibitors, the replacement of an ethyl group with a trifluoroethyl group has been observed to lead to an increase in potency, as measured by IC50 values. This enhancement is often attributed to a combination of improved hydrophobic interactions and favorable electronic effects within the kinase's active site.

Enhancing Metabolic Stability: The "Fluorine Shield"

A primary driver for incorporating fluorinated groups in drug design is to enhance metabolic stability.[5][6] The trifluoroethyl group, much like the trifluoromethyl group, can act as a "metabolic shield," protecting adjacent chemical bonds from enzymatic degradation.

The strong carbon-fluorine bonds within the trifluoroethyl group are highly resistant to cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP) family.[5] By strategically placing a trifluoroethyl group at a known or suspected site of metabolism, this metabolic pathway can be effectively blocked. This can lead to:

• Longer drug half-life: Reduced metabolic clearance results in the drug remaining in circulation for a longer period.

• Improved bioavailability: A greater proportion of the administered dose reaches the systemic circulation.

• More predictable pharmacokinetic profile: Reduced inter-individual variability in drug metabolism.

Table 2: Illustrative Comparison of In Vitro Metabolic Stability

Compound	Moiety	In Vitro Half-life (t½) in Human Liver Microsomes (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Analog A	-CH2CH3	15	46.2
Analog B	-CH2CF3	45	15.4

Note: The data in this table is illustrative and intended to demonstrate the expected trend. Actual values will vary depending on the specific molecular scaffold and experimental conditions.

Experimental Protocols for Evaluation

To empirically assess the effects of the trifluoroethyl group on drug-target interactions and metabolic stability, a suite of biophysical and in vitro assays are employed.

In Vitro Microsomal Stability Assay

This assay is a standard method to evaluate the metabolic stability of a compound in the presence of liver enzymes.

Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes.

Step-by-Step Methodology:

• Preparation:

  • Prepare a stock solution of the test compound (e.g., in DMSO).

  • Thaw human liver microsomes on ice.

  • Prepare a reaction buffer (e.g., potassium phosphate buffer, pH 7.4).

  • Prepare a solution of NADPH regenerating system (cofactor for CYP enzymes).

• Incubation:

  • In a 96-well plate, combine the reaction buffer, liver microsomes, and the test compound.

  • Pre-incubate the plate at 37°C for a short period (e.g., 5 minutes).

  • Initiate the reaction by adding the NADPH regenerating system.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in individual wells by adding a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).

• Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

  • Quantify the remaining concentration of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • The slope of the resulting line is the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (V/P) * k, where V is the incubation volume and P is the protein concentration.

Figure 1: Workflow for an in vitro microsomal stability assay.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a powerful, label-free technique for real-time monitoring of biomolecular interactions, providing kinetic data (association and dissociation rates) and affinity constants.[7][8]

Objective: To determine the binding affinity (KD), association rate constant (ka), and dissociation rate constant (kd) of a trifluoroethyl-containing ligand to its target protein.

Step-by-Step Methodology:

• Ligand Immobilization:

  • The target protein (ligand) is immobilized onto the surface of a sensor chip. Amine coupling is a common method.[9]

  • Activate the carboxymethylated dextran surface of the sensor chip with a mixture of EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide).

  • Inject the protein solution over the activated surface to form covalent amide bonds.

  • Deactivate any remaining active esters with ethanolamine.

• Analyte Injection:

  • A series of concentrations of the trifluoroethyl-containing compound (analyte) are prepared in a running buffer.

  • The analyte solutions are injected sequentially over the immobilized ligand surface at a constant flow rate.

  • The binding of the analyte to the ligand causes a change in the refractive index at the sensor surface, which is detected and recorded as a response unit (RU).

• Dissociation:

  • After the association phase, the running buffer is flowed over the chip to monitor the dissociation of the analyte from the ligand.

• Data Analysis:

  • The resulting sensorgrams (plots of RU versus time) are fitted to a kinetic binding model (e.g., 1:1 Langmuir binding) to extract the ka, kd, and KD values.

Figure 2: Experimental workflow for Surface Plasmon Resonance (SPR).

Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), enthalpy (ΔH), and entropy (ΔS).[10][11]

Objective: To determine the thermodynamic parameters of the interaction between a trifluoroethyl-containing compound and its target protein.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a solution of the target protein in a suitable buffer.

  • Prepare a solution of the trifluoroethyl-containing compound in the same buffer, typically at a 10-fold higher concentration than the protein.

  • Thoroughly degas both solutions to prevent bubble formation.

• Titration:

  • The protein solution is placed in the sample cell of the calorimeter.

  • The compound solution is loaded into the injection syringe.

  • A series of small, precise injections of the compound are made into the protein solution while the temperature is kept constant.

• Heat Measurement:

  • Each injection triggers a heat change (either exothermic or endothermic) as the compound binds to the protein. This heat change is measured by the instrument.

• Data Analysis:

  • The heat change per injection is plotted against the molar ratio of the compound to the protein.

  • The resulting titration curve is fitted to a binding model to determine the KD, stoichiometry (n), and ΔH.

  • The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS, where KA = 1/KD.

Figure 3: Isothermal Titration Calorimetry (ITC) workflow.

Cell-Based Assays for Efficacy and Cytotoxicity

Cell-based assays are crucial for evaluating the biological activity of a compound in a more physiologically relevant context.[12][13]

Objective: To determine the potency (e.g., IC50 or EC50) and cytotoxicity of a trifluoroethyl-containing compound in a cellular context.

Step-by-Step Methodology (General Example):

• Cell Culture:

  • Culture a relevant cell line in appropriate growth medium.

  • Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of the trifluoroethyl-containing compound.

  • Treat the cells with the different concentrations of the compound and include appropriate controls (e.g., vehicle control, positive control).

• Incubation:

  • Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• Viability/Activity Measurement:

  • For Cytotoxicity (IC50): Use a viability assay such as the MTT or CellTiter-Glo assay to measure the number of viable cells.[14]

  • For Efficacy (EC50): If the compound is an inhibitor of a specific pathway, measure a downstream marker of that pathway (e.g., using a reporter gene assay, ELISA, or Western blotting).

• Data Analysis:

  • Plot the cell viability or biological response as a percentage of the control against the logarithm of the compound concentration.

  • Fit the data to a dose-response curve to determine the IC50 or EC50 value.

Figure 4: General workflow for a cell-based assay.

Conclusion

The trifluoroethyl group represents a valuable, yet perhaps underutilized, tool in the medicinal chemist's arsenal. Its unique combination of lipophilicity, steric bulk, and strong electron-withdrawing character provides a distinct alternative to the more commonly employed ethyl and trifluoromethyl groups. By carefully considering the physicochemical properties and leveraging the robust experimental methodologies outlined in this guide, researchers can strategically incorporate the trifluoroethyl moiety to enhance drug-target interactions, improve metabolic stability, and ultimately design more effective and safer therapeutic agents. As more comparative data becomes available, the nuanced role of the trifluoroethyl group in drug design will undoubtedly become even more clearly defined, paving the way for the development of next-generation pharmaceuticals.

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for N-(2,2,2-trifluoroethyl)urea

Disclaimer: No specific Safety Data Sheet (SDS) for N-(2,2,2-trifluoroethyl)urea (CAS 819-60-3) is readily available in the public domain.[1] This guide is meticulously compiled based on the known properties of the parent compound, urea, and the general characteristics of halogenated organic compounds.[2][3][4][5] The trifluoroethyl group can significantly alter the chemical and toxicological properties of the molecule.[6][7][8][9] Therefore, a cautious and conservative approach to handling this compound is paramount. Always perform a thorough risk assessment and consult with your institution's Environmental Health and Safety (EHS) department before commencing any work.

Introduction: Understanding the Hazard Profile

N-(2,2,2-trifluoroethyl)urea is a urea derivative containing a trifluoroethyl group. While urea itself is generally considered to have low toxicity,[10][11] the introduction of fluorine atoms can introduce new hazards.[6][7][8][9] Organofluorine compounds are diverse in their applications, from pharmaceuticals to agrochemicals, largely due to the unique properties conferred by the carbon-fluorine bond.[3] However, this bond can also influence the compound's metabolic fate and potential toxicity.[6][7][8][9]

This guide provides a framework for the safe handling, use, and disposal of N-(2,2,2-trifluoroethyl)urea, grounded in the principles of chemical hygiene and risk mitigation.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial when handling N-(2,2,2-trifluoroethyl)urea, especially given the lack of specific toxicological data. The following table outlines the recommended PPE, emphasizing a multi-layered approach to minimize exposure.

Body Part	Recommended PPE	Specifications & Best Practices
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles are mandatory. A face shield should be worn over the goggles, especially when handling larger quantities or when there is a risk of splashing.
Hands	Chemical-Resistant Gloves	Nitrile gloves are a suitable initial choice for incidental contact. For prolonged handling or immersion, consider more robust options like butyl rubber or Viton™ gloves. Always inspect gloves for integrity before use and practice proper glove removal techniques to avoid skin contamination.
Body	Laboratory Coat	A flame-resistant lab coat, fully buttoned, is the minimum requirement. For procedures with a higher risk of splashes or spills, a chemical-resistant apron or coveralls should be worn over the lab coat.
Respiratory	NIOSH-Approved Respirator	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure. If engineering controls are not sufficient or during a spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.
Feet	Closed-Toed Shoes	Leather or chemical-resistant shoes that fully cover the feet are required in the laboratory.

Operational Plan: Safe Handling and Storage Protocols

Adherence to meticulous operational procedures is critical for ensuring a safe working environment.

Engineering Controls: Containing the Hazard

• Chemical Fume Hood: All manipulations of N-(2,2,2-trifluoroethyl)urea, including weighing, dissolving, and transferring, must be performed in a properly functioning and certified chemical fume hood.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust of the fume hood.

• Safety Equipment: An operational eyewash station and safety shower must be readily accessible in the immediate work area.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work area in the fume hood of any unnecessary equipment or chemicals.

• Weighing: If the compound is a solid, handle it as a powder. Use a spatula for transfers. Avoid creating dust. If possible, use a balance with a draft shield inside the fume hood.

• Dissolving: When preparing solutions, add the solid slowly to the solvent to avoid splashing.

• Reactions: Conduct all reactions in appropriate glassware within the fume hood. Ensure reaction vessels are properly secured.

• Post-Handling: After handling, decontaminate the work area and any equipment used. Wash hands thoroughly with soap and water, even after removing gloves.

Storage Requirements

• Container: Store N-(2,2,2-trifluoroethyl)urea in a tightly sealed, clearly labeled container.

• Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[5]

• Segregation: Store separately from food and drink.

Emergency Procedures: Spill and Exposure Response

Prompt and correct action is crucial in the event of a spill or accidental exposure.

Spill Response Workflow

The following diagram outlines the general procedure for responding to a chemical spill of N-(2,2,2-trifluoroethyl)urea.

Caption: Workflow for a small, controllable chemical spill.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Responsible Waste Management

All waste containing N-(2,2,2-trifluoroethyl)urea must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated PPE and absorbent materials, in a designated and properly labeled hazardous waste container.

• Container Labeling: The label should clearly state "Hazardous Waste" and include the chemical name: "N-(2,2,2-trifluoroethyl)urea".

• Disposal Procedures: Follow all institutional, local, state, and federal regulations for the disposal of hazardous chemical waste. Contact your institution's EHS department for specific guidance on disposal procedures.

Conclusion: A Culture of Safety

The safe handling of N-(2,2,2-trifluoroethyl)urea relies on a combination of appropriate engineering controls, diligent use of personal protective equipment, and strict adherence to established protocols. Given the absence of specific toxicological data, a conservative and proactive approach to safety is not just recommended, but essential. By integrating the principles outlined in this guide into your daily laboratory practices, you contribute to a safer research environment for yourself and your colleagues.

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